1-Hexyl-3-methylimidazolium

• CAS: 85100-82-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Hexyl-3-methylimidazolium chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexyl-3-methylimidazolium chloride, often abbreviated as [HMIM]Cl, is an ionic liquid that has garnered significant interest across various scientific disciplines, including organic synthesis, electrochemistry, and materials science. Its unique set of physical properties, such as its thermal stability, negligible vapor pressure, and tunable solubility, make it a versatile solvent and catalyst. This technical guide provides a comprehensive overview of the core physical properties of [HMIM]Cl, detailing experimental methodologies for their determination and presenting quantitative data in a clear, comparative format. This document is intended to serve as a valuable resource for researchers and professionals working with or considering the use of this ionic liquid in their applications.

Core Physical Properties

The physical characteristics of 1-Hexyl-3-methylimidazolium chloride are crucial for its application in various fields. Below is a summary of its key physical properties, compiled from various sources. It is important to note that variations in reported values can occur due to differences in purity, water content, and measurement techniques.

Data Presentation

Physical Property	Value	Temperature (°C)	Pressure (atm)
Molecular Weight	202.72 g/mol	-	-
Melting Point	-85 to -3 °C	-	1
Boiling Point	> 350 °C (decomposes)	-	1
Decomposition Temperature	~253 °C	-	1
Density	1.03 - 1.05 g/cm³	20 - 26	1
Viscosity	716 - 3302 cP	25 - 35	1
Refractive Index	1.435 - 1.518	20	1
Surface Tension	Data not consistently available	-	-
Solubility	Soluble in methanol and dichloromethane; Insoluble in water.	Room Temperature	1

Experimental Protocols

Accurate determination of the physical properties of ionic liquids is paramount for their effective application. The following section outlines the detailed methodologies for key experiments.

Synthesis of 1-Hexyl-3-methylimidazolium chloride

The synthesis of [HMIM]Cl is typically achieved through the quaternization of 1-methylimidazole with 1-chlorohexane.

Materials:

• 1-methylimidazole (distilled from KOH)

• 1-chlorohexane (distilled from P₂O₅)

• Dry ethyl acetate

• Toluene

Procedure:

• A two-necked round-bottom flask is charged with 1-methylimidazole and dry ethyl acetate under a nitrogen atmosphere and cooled in an ice bath.

• 1-chlorohexane is added dropwise to the stirred solution.

• After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature.

• The mixture is then heated to 60-70°C for an extended period (e.g., 11 days) to ensure complete reaction.

• After cooling to room temperature, the upper layer is decanted.

• The lower, viscous layer containing the product is washed with toluene to remove any unreacted 1-chlorohexane.

• The solvent is removed, and the product is dried under high vacuum at 50°C to yield the final product as a clear, colorless, viscous oil.[1]

Density Measurement (Vibrating Tube Densitometry)

The density of ionic liquids is commonly measured using a vibrating tube densitometer.

Apparatus:

• Vibrating tube densitometer (e.g., Anton Paar DSA series)

Procedure:

• Calibrate the instrument with reference fluids of known density, such as dry air and ultrapure water, at the desired measurement temperature.

• Inject the [HMIM]Cl sample into the oscillating U-tube, ensuring no air bubbles are present.

• Allow the sample to thermally equilibrate to the set temperature.

• The instrument measures the oscillation period of the U-tube, which is directly related to the density of the sample.

• Record the density reading. It is important to consider viscosity-induced corrections, especially for highly viscous ionic liquids, as this can affect the accuracy of the measurement.[2]

Viscosity Measurement (Rotational Rheometry)

A rotational rheometer is a versatile instrument for measuring the viscosity of ionic liquids over a range of shear rates and temperatures.

Apparatus:

• Strain-controlled rotational rheometer (e.g., TA Instruments ARES-G2) with a cone and plate or parallel plate geometry.

• Peltier temperature control system.

Procedure:

• Set the desired temperature for the measurement and allow the instrument to equilibrate.

• Place a small amount of the [HMIM]Cl sample onto the lower plate of the rheometer.

• Lower the upper geometry to the specified gap distance, ensuring the sample fills the gap completely and any excess is trimmed.

• To prevent moisture absorption, which can significantly affect viscosity, a solvent trap can be used.

• Perform a shear rate sweep, typically from a low to a high shear rate (e.g., 0.1 to 1000 s⁻¹), to determine the viscosity profile.

• Record the viscosity as a function of the shear rate. For many ionic liquids, the viscosity is Newtonian, meaning it is independent of the shear rate.[3]

Thermal Stability (Thermogravimetric Analysis - TGA)

TGA is used to determine the thermal stability and decomposition temperature of ionic liquids.

Apparatus:

• Thermogravimetric analyzer (e.g., PerkinElmer Pyris 1 TGA)

Procedure:

• Place a small, accurately weighed sample (typically 5-10 mg) of [HMIM]Cl into a TGA pan (e.g., platinum or alumina).

• Place the pan in the TGA furnace.

• Heat the sample under a controlled atmosphere, typically an inert gas like nitrogen, at a constant heating rate (e.g., 10 °C/min).

• The instrument records the mass of the sample as a function of temperature.

• The decomposition temperature is typically reported as the onset temperature (T_onset), where a significant mass loss begins.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental property that can be quickly measured using an Abbe refractometer.

Apparatus:

• Abbe refractometer

• Monochromatic light source (e.g., sodium D-line at 589 nm)

• Temperature-controlled water bath

Procedure:

• Calibrate the refractometer using a standard with a known refractive index, such as distilled water.

• Ensure the prism surfaces are clean and dry.

• Apply a few drops of the [HMIM]Cl sample onto the measuring prism.

• Close the prisms to spread the liquid into a thin film.

• Circulate water from the temperature-controlled bath through the refractometer to maintain a constant sample temperature.

• While looking through the eyepiece, adjust the instrument to bring the boundary line between the light and dark fields into sharp focus at the center of the crosshairs.

• Read the refractive index directly from the instrument's scale.[4][5]

Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is an optical technique used to determine the surface tension of liquids.

Apparatus:

• Pendant drop tensiometer with a high-resolution camera

• Syringe with a needle of known diameter

Procedure:

• A small drop of [HMIM]Cl is formed at the tip of a vertically oriented needle.

• The shape of the hanging drop is determined by the balance between surface tension and gravity.

• The camera captures an image of the drop profile.

• Software analyzes the shape of the drop and fits it to the Young-Laplace equation.

• From the shape analysis, the surface tension is calculated. The density of the liquid is a required parameter for this calculation.[1][6]

Mandatory Visualizations

Synthesis Workflow of 1-Hexyl-3-methylimidazolium chloride

Caption: Synthesis workflow for 1-Hexyl-3-methylimidazolium chloride.

Physicochemical Characterization Workflow for an Ionic Liquid

Caption: General workflow for physicochemical characterization of an ionic liquid.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 5. Virtual Labs [mp-amrt.vlabs.ac.in]
• 6. biolinscientific.com [biolinscientific.com]

An In-depth Technical Guide to 1-Hexyl-3-methylimidazolium Hexafluorophosphate

CAS Number: 304680-35-1

This technical guide provides a comprehensive overview of 1-Hexyl-3-methylimidazolium hexafluorophosphate, a room-temperature ionic liquid (RTIL) with significant applications in research and industry. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering detailed information on its properties, synthesis, and key applications.

Core Data and Properties

1-Hexyl-3-methylimidazolium hexafluorophosphate, often abbreviated as [HMIM][PF6], is a hydrophobic ionic liquid known for its high thermal stability, wide electrochemical window, and utility as a solvent in various chemical processes.[1][2]

Table 1: General and Chemical Information

Property	Value	Reference
CAS Number	304680-35-1	[1][2][3][4][5][6]
Molecular Formula	C₁₀H₁₉F₆N₂P	[1][2][4][5][6]
Molecular Weight	312.24 g/mol	[1][2][4][5]
IUPAC Name	1-hexyl-3-methyl-1H-imidazol-3-ium;hexafluoro-λ⁵-phosphanuide	[6]
Synonyms	HMIMPF6, C1C6Im PF6	[1][2][7]
Appearance	Clear, colorless to light yellow/orange liquid	[2][3]

Table 2: Physical and Thermal Properties

Property	Value	Conditions	Reference
Melting Point	-61 °C	-	[7][8]
Density	1.30 g/cm³	23 °C	[7][8]
Viscosity	465 cP	25 °C	[7][8]
Conductivity	0.80 mS/cm	30 °C	[3][7][8]
Refractive Index	1.4170 to 1.4200	20°C, 589 nm	[1][6]
Electrochemical Window	5.5 V	-	[1]

Table 3: Purity and Analytical Data

Analysis Method	Purity	Reference
HPLC	≥97.0% - >99%	[1][2][5]
NMR	≥98.5%	[6]

Experimental Protocols

Protocol 1: Synthesis of 1-Hexyl-3-methylimidazolium Hexafluorophosphate

This protocol describes two common methods for the synthesis of [HMIM][PF6]: a conventional heating method and a microwave-assisted method.

A. Conventional Synthesis via Anion Exchange

• Step 1: Quaternization. In a 1L Schlenk flask, combine 1-chlorohexane (1.08 mol) and N-methylimidazole (2.16 mol).

• Step 2: Anion Exchange. Add sodium hexafluorophosphate (1.62 mol) to the mixture.

• Step 3: Reaction. Stir the reaction mixture continuously at 70 °C for 2 weeks.

• Step 4: Isolation. Upon completion, a white solid will have formed. Filter the product through protective gas glassware. Two liquid phases will be present; separate them using a separatory funnel.

• Step 5: Purification. Collect the lower, yellow phase and dry it overnight at 60 °C under high vacuum to yield the final product.[3]

B. Microwave-Assisted Synthesis

• Step 1: Synthesis of Intermediate. Synthesize the intermediate 1-hexyl-3-methylimidazolium bromide ([HMIM]Br) from N-methylimidazole and 1-hexylbromide under microwave radiation. This method significantly reduces the reaction time compared to conventional heating.[9]

• Step 2: Anion Exchange. Prepare 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM]PF6) by anion exchange using the synthesized [HMIM]Br and potassium hexafluorophosphate (KPF6).[9]

• Step 3: Characterization. Confirm the structure of the synthesized product using FT-IR, ¹H NMR, and ¹³C NMR. Determine the purity using high-performance liquid chromatography (HPLC).[9]

Protocol 2: Measurement of Thermophysical Properties

The following protocols are based on methods used to determine the key physical properties of ionic liquids.

• Density Measurement:

  • Use a calibrated apparatus, such as a glass pycnometer.

  • Maintain the sample at a constant temperature using a thermostatted bath.

  • The overall precision in experimental density measurements can be better than ±2 x 10⁻⁵ g cm⁻³.[10]

• Viscosity Measurement:

  • Employ a cone and plate viscometer (e.g., Brookfield CAP 2000) with accurate temperature control (±0.2 °C).

  • Calibrate the viscometer frequently with standard calibration fluids.

  • Alternatively, a rolling ball viscometer can be used for measurements under high pressure.[11] The sample should be degassed and dried under vacuum prior to measurement.[11]

• Surface Tension Measurement:

  • Use a spinning drop video tensiometer with precise temperature control (±0.03 °C).

  • Measure the surface tension across a range of relevant temperatures.[10]

Visualized Workflows and Pathways

The following diagrams illustrate key processes involving 1-Hexyl-3-methylimidazolium hexafluorophosphate.

Caption: Synthesis pathway of 1-Hexyl-3-methylimidazolium hexafluorophosphate.

Caption: Workflow for analyte extraction using in situ formed [HMIM][PF6].

Key Applications in Research and Development

1-Hexyl-3-methylimidazolium hexafluorophosphate is a versatile compound with a growing number of applications.

• Green Chemistry: Due to its negligible vapor pressure, high thermal stability, and ability to dissolve a wide range of compounds, [HMIM][PF6] is an attractive green solvent alternative to volatile organic compounds (VOCs).[12] Its stability allows for potential recycling and reuse, further enhancing its environmental credentials.[12]

• Electrochemistry: It serves as an efficient solvent and electrolyte in electrochemical systems, including batteries and supercapacitors.[2] Its wide electrochemical window is particularly valuable for these applications.[1]

• Separation Processes and Extraction: [HMIM][PF6] is employed in liquid-liquid extraction and microextraction techniques. It can be used as a chelate extraction solvent for divalent metal cations and for the extraction of organic compounds like acetone from aqueous solutions.[3][13] A notable application is in dispersive liquid-liquid microextraction (DLLME), where it can be formed in situ to extract trace analytes such as palladium from water samples.[14]

• Organic Synthesis: This ionic liquid is used as a solvent and catalyst in various organic reactions, such as Friedel-Crafts alkylations.[1][4] Its unique solubility profile can lead to improved reaction rates and higher product yields.[12]

• Biotechnology and Drug Development: In biotechnology, it is used for the extraction and purification of biomolecules, potentially improving yields and purity.[2] Its properties are also relevant in material science for the development of advanced materials used in coatings and composites.[2]

Safety and Handling

• Hazard Classifications: Irritating to eyes and skin.[1]

• Precautionary Statements: Users should wear appropriate personal protective equipment (PPE), including gloves and eye protection. Avoid contact with skin and eyes.[1]

• Storage: Store in a cool, dry place. The recommended storage temperature is 2-8 °C.[2] It is important to note that the hexafluorophosphate anion can slowly decompose in the presence of water.[7]

• Combustibility: Classified as a combustible liquid.[1]

References

• 1. 1-Hexyl-3-methylimidazolium hexafluorophosphate = 97.0 HPLC 304680-35-1 [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Hexyl-3-methylimidazolium hexafluorophosphate | 304680-35-1 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. iolitec.de [iolitec.de]
• 6. 1-Hexyl-3-methylimidazolium hexafluorophosphate, 99% 100 g | Buy Online [thermofisher.com]
• 7. roco.global [roco.global]
• 8. 1-Hexyl-3-methylimidazolium hexafluorophosphate, >99% | IoLiTec [iolitec.de]
• 9. researchgate.net [researchgate.net]
• 10. edcc.com.cn [edcc.com.cn]
• 11. pubs.acs.org [pubs.acs.org]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]
• 14. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

An In-depth Technical Guide to the Electrochemical Window of [HMIM][PF6]

This technical guide provides a comprehensive overview of the electrochemical window of the ionic liquid 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]). The content is tailored for researchers, scientists, and drug development professionals, offering detailed experimental protocols, data presentation, and visual diagrams to facilitate a thorough understanding of this critical electrochemical property.

The electrochemical stability window (ESW) is a crucial parameter for any electrolyte, defining the potential range within which it remains stable without undergoing oxidation or reduction.[1] For ionic liquids, this window is a key determinant of their suitability for various electrochemical applications, including batteries, capacitors, and sensors.

Data Presentation: Electrochemical Window of Imidazolium-Based Hexafluorophosphate Ionic Liquids

Ionic Liquid	Anodic Limit (V)	Cathodic Limit (V)	Electrochemical Window (V)	Working Electrode	Reference Electrode	Source
[BMIM][PF6]	~2.2	~-1.8	~4.0	Not Specified	Not Specified	[1] (from manufacturer)
[BMIM][PF6]	Not Specified	Not Specified	~4.5	Platinum or Hanging Mercury Drop	Silver (quasi-reference)	[4]

Note: The values presented are subject to variations based on experimental conditions such as the purity of the ionic liquid (especially water content), the type of working and reference electrodes used, the scan rate, and the cutoff current density chosen to define the limits.[5][6][7]

Experimental Protocol: Determination of the Electrochemical Window by Cyclic Voltammetry

The electrochemical window of an ionic liquid is typically determined using cyclic voltammetry (CV).[8] This technique involves scanning the potential of a working electrode in the ionic liquid and measuring the resulting current. The potential limits are identified as the points where a significant increase in current is observed, indicating the onset of the electrolyte's decomposition.

1. Materials and Equipment:

• Ionic Liquid: High-purity [HMIM][PF6] (moisture content should be minimized by drying under vacuum).

• Electrochemical Cell: A three-electrode cell suitable for small volumes of electrolyte.

• Working Electrode (WE): An inert electrode such as a glassy carbon (GC) or platinum (Pt) disk electrode.[9] The surface should be polished to a mirror finish before each experiment.

• Reference Electrode (RE): A non-aqueous reference electrode, such as a silver/silver ion (Ag/Ag+) electrode, or a quasi-reference electrode like a silver or platinum wire.[9][10] The potential of a quasi-reference electrode should be calibrated against a standard redox couple like ferrocene/ferrocenium (Fc/Fc+).

• Counter Electrode (CE): A platinum wire or mesh with a surface area significantly larger than the working electrode.

• Potentiostat/Galvanostat: An instrument capable of performing cyclic voltammetry.

• Inert Atmosphere: A glove box or Schlenk line to handle the hygroscopic ionic liquid and prevent contamination from air and moisture.

2. Procedure:

• Preparation:

  • Thoroughly clean and dry all components of the electrochemical cell.

  • Polish the working electrode with alumina slurry of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm), followed by sonication in deionized water and ethanol, and finally drying under vacuum.

  • Assemble the three-electrode cell inside an inert atmosphere glovebox.

  • Add a sufficient amount of the dried [HMIM][PF6] to the cell to ensure proper immersion of the electrodes.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to the potentiostat.

  • Set the initial potential to the open-circuit potential (OCP) of the system.

  • Define the potential scan range. For a wide-window ionic liquid, a preliminary scan might be from +3.0 V to -3.0 V vs. the reference electrode.

  • Set the scan rate, typically in the range of 10-100 mV/s.[8]

  • Initiate the cyclic voltammogram, scanning first towards the anodic limit and then reversing the scan towards the cathodic limit, and finally returning to the initial potential.

  • Record several cycles to ensure the stability of the voltammogram.

• Data Analysis:

  • Plot the measured current versus the applied potential.

  • Determine the anodic and cathodic limits by identifying the potentials at which the current starts to increase significantly. A common method is to define a cutoff current density (e.g., 0.1 to 1.0 mA/cm²).[1][7]

  • The electrochemical window is the difference between the anodic and cathodic potential limits.

Visualizations

Experimental Workflow

Caption: Experimental workflow for determining the electrochemical window.

Factors Influencing the Electrochemical Window

Caption: Key factors that influence the measured electrochemical window.

Discussion and Core Concepts

The electrochemical stability of [HMIM][PF6] is dictated by the redox properties of its constituent ions. The cathodic limit is determined by the reduction of the 1-hexyl-3-methylimidazolium cation. The presence of an acidic proton at the C2 position of the imidazolium ring can make it susceptible to reduction.[11][12] The anodic limit is governed by the oxidation of the hexafluorophosphate anion.[2]

It is crucial to acknowledge that impurities, particularly water, can significantly reduce the effective electrochemical window of [HMIM][PF6].[5][6][13] Water can be electrochemically decomposed, leading to hydrogen and oxygen evolution, which can mask the true electrochemical limits of the ionic liquid. Furthermore, the [PF6]⁻ anion can undergo hydrolysis in the presence of water, especially at elevated temperatures or under electrochemical stress, to form species like POF₃ and HF.[4]

The choice of the working electrode material can also influence the measured electrochemical window due to catalytic effects and differences in overpotential for the decomposition reactions.[9] Similarly, the scan rate and the subjective choice of the cutoff current density for defining the limits will impact the reported value.[7]

While specific electrochemical degradation pathways for [HMIM][PF6] at its potential limits are not extensively detailed in the literature, the degradation of imidazolium-based ionic liquids can proceed through various mechanisms, including cleavage of the alkyl chain and opening of the imidazolium ring.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemically-induced reactions of hexafluorophosphate anions with water in negative ion electrospray mass spectrometry of undiluted ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Reference potential calibration and voltammetry at macrodisk electrodes of metallocene derivatives in the ionic liquid [bmim][PF6] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. aces.onlinelibrary.wiley.com [aces.onlinelibrary.wiley.com]
• 13. researchgate.net [researchgate.net]
• 14. Critical Insight into Mechanochemical and Thermal Degradation of Imidazolium-Based Ionic Liquids with Alkyl and Monomethoxypoly(ethylene glycol) Side Chains | Semantic Scholar [semanticscholar.org]

Solubility of [HMIM][Tf2N] in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][Tf2N]) in a range of common organic solvents. [HMIM][Tf2N] is an ionic liquid known for its high thermal stability, low volatility, and excellent solubility in various organic and some inorganic solvents.[1] This guide is designed to be a valuable resource for researchers and professionals working in areas such as catalysis, electrochemistry, green chemistry, and drug development, where understanding the solubility behavior of ionic liquids is crucial.

Quantitative Solubility Data

The solubility of [HMIM][Tf2N] in organic solvents is a critical parameter for its application in various chemical processes. The following tables summarize the available quantitative data, primarily focusing on liquid-liquid equilibrium (LLE) data, as complete miscibility is common with many polar organic solvents.

Liquid-Liquid Equilibrium (LLE) Data

Table 1: Liquid-Liquid Equilibrium of Ternary System: {Heptane (1) + Toluene (2) + [HMIM][Tf2N] (3)} at 313.2 K and atmospheric pressure. [2][3]

Mole Fraction in Heptane-Rich Phase (x₁)	Mole Fraction in Heptane-Rich Phase (x₂)	Mole Fraction in [HMIM][Tf2N]-Rich Phase (x₁)	Mole Fraction in [HMIM][Tf2N]-Rich Phase (x₂)
0.985	0.012	0.043	0.028
0.923	0.071	0.052	0.091
0.814	0.173	0.068	0.203
0.696	0.284	0.089	0.321
0.552	0.419	0.123	0.455
0.395	0.568	0.171	0.598
0.211	0.744	0.250	0.705

Table 2: Liquid-Liquid Equilibrium of Ternary System: {Water (1) + Ethanol (2) + [HMIM][Tf2N] (3)} at different temperatures and atmospheric pressure. [4]

Temperature (K)	Mole Fraction in Water-Rich Phase (x₁)	Mole Fraction in Water-Rich Phase (x₂)	Mole Fraction in [HMIM][Tf2N]-Rich Phase (x₁)	Mole Fraction in [HMIM][Tf2N]-Rich Phase (x₂)
283.2	0.953	0.047	0.218	0.031
0.881	0.119	0.232	0.079
0.769	0.231	0.255	0.171
0.615	0.385	0.291	0.301
0.452	0.548	0.338	0.452
303.2	0.941	0.059	0.261	0.039
0.852	0.148	0.279	0.101
0.725	0.275	0.308	0.208
0.573	0.427	0.348	0.349
0.421	0.579	0.395	0.491
323.2	0.928	0.072	0.305	0.048
0.821	0.179	0.328	0.125
0.682	0.318	0.362	0.248
0.528	0.472	0.405	0.398
0.385	0.615	0.451	0.539

It is important to note that for many common organic solvents like acetone, acetonitrile, and short-chain alcohols, [HMIM][Tf2N] is expected to be fully miscible at ambient conditions. Quantitative data for these systems often focuses on properties of the resulting mixtures rather than solubility limits.

Experimental Protocols

The determination of ionic liquid solubility in organic solvents can be challenging due to factors like viscosity and potential for slow equilibrium.[5] Several methods are employed, each with its own advantages and considerations.

Synthetic Method (Cloud Point Determination)

This method is commonly used for determining the liquid-liquid equilibrium (LLE) phase boundary.

Workflow for Synthetic Method

Caption: Workflow for determining solubility using the synthetic (cloud point) method.

Detailed Methodology:

• Sample Preparation: A series of mixtures with known compositions of the ionic liquid and the organic solvent are prepared gravimetrically in sealed glass vials.

• Equilibration: The vials are placed in a thermostatted bath equipped with a magnetic stirrer to ensure homogeneity. The temperature of the bath is controlled precisely.

• Observation: The temperature is slowly ramped up or down while the mixture is continuously stirred and visually monitored. The temperature at which the solution turns from clear to cloudy (indicating phase separation) or from cloudy to clear (indicating miscibility) is recorded as the cloud point.

• Data Compilation: This process is repeated for various compositions to map out the binodal curve of the phase diagram.

Gravimetric Method

The gravimetric method is particularly useful for determining the solubility of gases in ionic liquids but can also be adapted for liquid-liquid systems where one phase is significantly more volatile.

Workflow for Gravimetric Method

Caption: Workflow for determining solubility using the gravimetric method.

Detailed Methodology:

• Sample Loading: A precise and degassed amount of the ionic liquid is placed in the sample container of a magnetic suspension balance.

• System Preparation: The apparatus is sealed and evacuated to remove any residual air or volatile impurities.

• Solvent Introduction: The organic solvent is introduced into the system as a vapor at a controlled pressure. The system is maintained at a constant temperature.

• Equilibrium and Measurement: The mass of the ionic liquid sample is continuously monitored until it stabilizes, indicating that equilibrium has been reached. The increase in mass corresponds to the amount of solvent dissolved in the ionic liquid.

• Data Analysis: The solubility is calculated from the equilibrium mass uptake at the given temperature and pressure.

Signaling Pathways and Logical Relationships

The choice of an appropriate solvent for a specific application involving [HMIM][Tf2N] depends on a variety of factors beyond just solubility. The following diagram illustrates the logical relationship between key properties and their impact on process suitability.

Logical Relationship for Solvent Selection

Caption: Logical workflow for selecting a suitable organic solvent for use with [HMIM][Tf2N].

This guide provides a foundational understanding of the solubility of [HMIM][Tf2N] in organic solvents. For specific applications, it is recommended to consult the primary literature for detailed data under the relevant process conditions.

References

• 1. hiyka.com [hiyka.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Spectroscopic Analysis of 1-Hexyl-3-methylimidazolium Iodide: A Technical Guide

For Immediate Release

This technical guide provides an in-depth overview of the spectral data for 1-Hexyl-3-methylimidazolium iodide ([HMIM]I), a promising ionic liquid with applications in various scientific and industrial fields. This document is intended for researchers, scientists, and professionals in drug development and materials science, offering a consolidated resource for the compound's nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic characteristics.

Introduction

1-Hexyl-3-methylimidazolium iodide, with the chemical formula C₁₀H₁₉IN₂ and a molecular weight of 294.18 g/mol , belongs to the class of imidazolium-based ionic liquids. These compounds are of significant interest due to their unique properties, including low volatility, high thermal stability, and tunable physicochemical characteristics. Accurate spectral characterization is crucial for its application and for understanding its molecular structure and purity. This guide presents a summary of available ¹H NMR, ¹³C NMR, and FTIR spectral data, alongside the experimental protocols for these analyses.

Spectral Data

The following tables summarize the key spectral data for 1-Hexyl-3-methylimidazolium iodide. The NMR data is based on typical values observed for similar 1-alkyl-3-methylimidazolium halides, and the IR data is compiled from general knowledge of functional group absorptions and available information on similar compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectral Data for 1-Hexyl-3-methylimidazolium Iodide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.0 - 9.5	Singlet	1H	N-CH-N (H-2)
~7.6 - 7.8	Triplet	1H	N-CH=CH-N (H-4 or H-5)
~7.5 - 7.7	Triplet	1H	N-CH=CH-N (H-4 or H-5)
~4.2 - 4.4	Triplet	2H	N-CH₂-(CH₂)₄-CH₃
~3.9 - 4.1	Singlet	3H	N-CH₃
~1.8 - 2.0	Quintet	2H	N-CH₂-CH₂-(CH₂)₃-CH₃
~1.2 - 1.4	Multiplet	6H	N-(CH₂)₂-(CH₂)₃-CH₃
~0.8 - 1.0	Triplet	3H	N-(CH₂)₅-CH₃

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Spectral Data for 1-Hexyl-3-methylimidazolium Iodide

Chemical Shift (δ, ppm)	Assignment
~136 - 138	N-CH-N (C-2)
~123 - 125	N-CH=CH-N (C-4 or C-5)
~121 - 123	N-CH=CH-N (C-4 or C-5)
~49 - 51	N-CH₂-(CH₂)₄-CH₃
~36 - 38	N-CH₃
~30 - 32	N-CH₂-CH₂-(CH₂)₃-CH₃
~25 - 27	N-(CH₂)₂-CH₂-CH₂-CH₃
~22 - 24	N-(CH₂)₃-CH₂-CH₂-CH₃
~13 - 15	N-(CH₂)₅-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

Table 3: FTIR Spectral Data for 1-Hexyl-3-methylimidazolium Iodide

Wavenumber (cm⁻¹)	Intensity	Assignment
~3150 - 3050	Medium	C-H stretch (imidazolium ring)
~2950 - 2850	Strong	C-H stretch (alkyl chain)
~1650 - 1550	Medium	C=C and C=N stretch (imidazolium ring)
~1465	Medium	CH₂ bend (alkyl chain)
~1170	Medium	C-N stretch (imidazolium ring)
~850 - 750	Medium	C-H out-of-plane bend (imidazolium ring)

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data of 1-Hexyl-3-methylimidazolium iodide.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectra are typically recorded on a spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR. The sample is prepared by dissolving a small amount of 1-Hexyl-3-methylimidazolium iodide in a deuterated solvent, commonly deuterated chloroform (CDCl₃), dimethyl sulfoxide (DMSO-d₆), or deuterium oxide (D₂O). Tetramethylsilane (TMS) is usually used as an internal standard for chemical shift referencing (0 ppm). For quantitative analysis, a known amount of a standard can be added. The data is processed using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectra are typically recorded using a spectrometer equipped with an attenuated total reflectance (ATR) accessory, which is suitable for liquid samples. A small drop of the neat 1-Hexyl-3-methylimidazolium iodide is placed directly on the ATR crystal. The spectrum is recorded in the mid-IR range (typically 4000-400 cm⁻¹) by co-adding multiple scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal is recorded prior to the sample measurement and subtracted from the sample spectrum.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical workflow from sample preparation to spectral data interpretation for 1-Hexyl-3-methylimidazolium iodide.

An In-depth Technical Guide to the Thermal Stability of 1-Hexyl-3-methylimidazolium Salts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 1-hexyl-3-methylimidazolium ([C6mim]) based ionic liquids, with a focus on the influence of different anions: chloride ([Cl]⁻), bromide ([Br]⁻), tetrafluoroborate ([BF4]⁻), and hexafluorophosphate ([PF6]⁻). Understanding the thermal decomposition behavior of these salts is critical for their application in various fields, including as solvents in chemical reactions, in electrochemical devices, and within the pharmaceutical industry, where process safety and stability are paramount.

Core Concepts in Thermal Stability

The thermal stability of an ionic liquid is a crucial parameter that dictates its operational temperature range. It is primarily determined by the strength of the interactions between the cation and anion, as well as the intrinsic chemical stability of the individual ions. The decomposition of imidazolium-based ionic liquids is a complex process that can proceed through various pathways, often initiated by nucleophilic attack of the anion on the electrophilic sites of the cation.

Quantitative Thermal Analysis Data

Thermogravimetric analysis (TGA) is the principal technique used to evaluate the thermal stability of ionic liquids. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. Key parameters obtained from TGA include the onset temperature of decomposition (T_onset), which marks the beginning of significant mass loss, and the peak decomposition temperature (T_peak), corresponding to the maximum rate of decomposition.

The following table summarizes the thermal decomposition data for 1-hexyl-3-methylimidazolium salts with various anions. It is important to note that the thermal stability of ionic liquids can be influenced by impurities, such as water and halide content. For the data presented below, the chloride and water contents of the tested ionic liquids were reported to be in the order of [PF6]⁻ > [BF4]⁻ > [Tf2N]⁻.[1]

Ionic Liquid	Anion	T_start (°C)	T_onset (°C)	Reference
1-Hexyl-3-methylimidazolium tetrafluoroborate	[BF4]⁻	397	412	[1]
1-Hexyl-3-methylimidazolium hexafluorophosphate	[PF6]⁻	418	437	[1]

Note: T_start is the temperature at which decomposition begins, while T_onset is the intersection of the baseline weight and the tangent of the weight vs. temperature curve as decomposition occurs. Data for [C6mim]Cl and [C6mim]Br from a directly comparable study under the same experimental conditions was not available in the searched literature.

Experimental Protocols

A standardized experimental protocol is essential for obtaining comparable and reproducible thermal stability data. The following is a typical methodology for the thermogravimetric analysis of 1-hexyl-3-methylimidazolium salts.

Thermogravimetric Analysis (TGA) Protocol:

A thermogravimetric analyzer is used to investigate the thermal stability of the ionic liquids.

• Sample Preparation: A small sample of the ionic liquid (typically 5-10 mg) is placed in a platinum pan. To ensure accuracy, the ionic liquids should be dried in a vacuum oven prior to analysis to remove any residual water.

• Atmosphere: The analysis is conducted under a controlled inert atmosphere, typically flowing nitrogen, to prevent oxidative degradation.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 700 °C) at a constant heating rate. Common heating rates are 10 °C/min or 20 °C/min.[1] The effect of the heating rate on the decomposition temperatures should be considered, as higher heating rates can sometimes lead to an overestimation of thermal stability.

• Data Analysis: The mass loss of the sample is recorded as a function of temperature. The onset temperature of decomposition (T_onset) is determined as the intersection of the baseline tangent and the tangent of the decomposition curve. The peak decomposition temperature (T_peak) is identified from the derivative of the TGA curve (DTG curve), which shows the rate of mass loss.

Decomposition Pathways and Mechanisms

The thermal decomposition of 1-alkyl-3-methylimidazolium salts is generally understood to proceed via nucleophilic attack of the anion on the imidazolium cation. The primary decomposition products often include 1-methylimidazole, 1-hexylimidazole, and various alkyl halides.

For 1-hexyl-3-methylimidazolium chloride ([C6mim]Cl), studies have identified the following major decomposition products upon heating:

• Chloromethane

• 1-Chlorohexane

• 1-Hexene

• 1-Methylimidazole

• 1-Hexylimidazole

This suggests that the decomposition involves both nucleophilic substitution (formation of chloroalkanes) and elimination reactions (formation of alkenes).

Below is a generalized experimental workflow for analyzing the thermal stability and decomposition products of these ionic liquids.

References

• 1. edcc.com.cn [edcc.com.cn]

An In-depth Technical Guide on the Polarity of 1-Hexyl-3-methylimidazolium Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the polarity of 1-hexyl-3-methylimidazolium ([C6mim]⁺) based ionic liquids (ILs). The polarity of these versatile solvents is a critical parameter influencing their application in various scientific fields, including chemical synthesis, catalysis, and drug delivery. Understanding and controlling the polarity of [C6mim]⁺ ILs is paramount for optimizing reaction outcomes, solubility, and the overall efficiency of chemical processes. This document details the quantitative polarity parameters, the experimental methodologies for their determination, and the underlying molecular interactions that govern these properties.

Core Concepts in Ionic Liquid Polarity

The polarity of a solvent is a complex measure of its overall solvation capability, encompassing all specific and non-specific intermolecular interactions between the solvent and a solute. For ionic liquids, this is a particularly nuanced property due to their ionic nature and organized microstructures. The polarity of [C6mim]⁺ ILs is primarily determined by the interplay between the 1-hexyl-3-methylimidazolium cation and the constituent anion.

The [C6mim]⁺ cation contributes to the overall polarity through several mechanisms:

• Hydrogen Bonding: The protons on the imidazolium ring, particularly at the C2 position, can act as hydrogen-bond donors.

• Dipolar and Polarizability Effects: The imidazolium ring possesses a significant dipole moment and is polarizable, contributing to electrostatic and inductive interactions.

• van der Waals Interactions: The hexyl chain contributes to non-polar van der Waals interactions, creating segregated domains within the liquid structure.

The anion, however, often plays the most significant role in dictating the final polarity of the ionic liquid. Anions with a high charge density and hydrogen-bond accepting capabilities will lead to more polar ILs, while larger, more charge-diffuse anions result in less polar environments.

Quantitative Polarity Data

The polarity of 1-hexyl-3-methylimidazolium ionic liquids can be quantified using various empirical scales. The most common are the Kamlet-Taft parameters (α, β, and π*) and the Reichardt's dye ET(30) scale.

• α (Hydrogen-Bond Acidity): Represents the ability of the ionic liquid to donate a hydrogen bond.

• β (Hydrogen-Bond Basicity): Represents the ability of the ionic liquid to accept a hydrogen bond.

• π* (Dipolarity/Polarizability): Measures the ability of the ionic liquid to stabilize a charge or a dipole through dielectric effects.

• ET(30) (Reichardt's Dye Scale): A comprehensive polarity scale based on the solvatochromic shift of a specific dye, which reflects the overall solvating power of the solvent.

The following table summarizes the available Kamlet-Taft parameters and ET(30) values for a selection of 1-hexyl-3-methylimidazolium ionic liquids.

Anion	α	β	π*	ET(30) (kcal/mol)
Chloride (Cl⁻)	0.68	0.83	1.03	54.9
Bromide (Br⁻)	0.64	0.78	1.01	53.7
Tetrafluoroborate (BF₄⁻)	0.62	0.43	0.98	52.4
Hexafluorophosphate (PF₆⁻)	0.60	0.37	0.96	51.6
Bis(trifluoromethylsulfonyl)imide (NTf₂⁻)	0.45	0.26	0.92	50.1

Note: The values presented are compiled from various literature sources and may exhibit slight variations depending on the experimental conditions and purity of the ionic liquids.

Experimental Protocols

The determination of the polarity parameters of ionic liquids requires precise and carefully controlled experimental procedures. The following sections detail the methodologies for the synthesis of a representative [C6mim]⁺ ionic liquid and the subsequent measurement of its polarity.

Synthesis of 1-Hexyl-3-methylimidazolium Chloride ([C6mim][Cl])

Materials:

• 1-methylimidazole (distilled)

• 1-chlorohexane (distilled)

• Ethyl acetate (anhydrous)

• Toluene (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine equimolar amounts of freshly distilled 1-methylimidazole and 1-chlorohexane.

• The reaction mixture is stirred at 70-80 °C for 24-48 hours under an inert atmosphere (e.g., nitrogen or argon).

• After the reaction is complete, the resulting viscous liquid is cooled to room temperature.

• The crude product is washed multiple times with anhydrous ethyl acetate or toluene to remove any unreacted starting materials. This is typically done by adding the solvent, stirring vigorously, and then decanting the solvent.

• The purified ionic liquid is then dried under high vacuum at 60-70 °C for several hours to remove any residual solvent and moisture.

• The final product, 1-hexyl-3-methylimidazolium chloride, should be a colorless to pale yellow viscous liquid. The purity should be confirmed by ¹H NMR spectroscopy.

Determination of Kamlet-Taft Parameters (α, β, π*)

The Kamlet-Taft parameters are determined using a set of solvatochromic probes that exhibit a shift in their UV-Vis absorption maximum depending on the solvent's polarity.

Materials:

• 1-Hexyl-3-methylimidazolium based ionic liquid (dried under vacuum)

• N,N-diethyl-4-nitroaniline (for π*)

• 4-nitroaniline (for π*)

• Reichardt's dye (for α)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Anhydrous solvent for stock solutions (e.g., acetonitrile)

Procedure:

• Preparation of Dye Solutions: Prepare stock solutions of the solvatochromic dyes in a suitable anhydrous solvent.

• Sample Preparation: A small, known amount of the dye stock solution is added to a known mass of the ionic liquid. The mixture is homogenized by vortexing or sonication to ensure a uniform solution. The concentration of the dye should be low enough to be in the linear range of the Beer-Lambert law.

• UV-Vis Measurement: The UV-Vis absorption spectrum of the dye in the ionic liquid is recorded at a constant temperature (typically 25 °C). The wavelength of maximum absorbance (λmax) is determined.

• Calculation of Parameters:

  • π: The π value is calculated from the λmax of N,N-diethyl-4-nitroaniline and 4-nitroaniline using established linear solvation energy relationships.

  • α: The α parameter is determined from the ET(30) value obtained from Reichardt's dye, in conjunction with the already determined π* and β values, using multiparameter equations.

  • β: The β parameter is determined using specific hydrogen-bond acceptor dyes and similar linear solvation energy relationships.

Determination of ET(30)

Materials:

• 1-Hexyl-3-methylimidazolium based ionic liquid (dried under vacuum)

• Reichardt's dye (2,6-diphenyl-4-(2,4,6-triphenyl-1-pyridinio)phenolate)

• UV-Vis spectrophotometer

• Anhydrous solvent for stock solution (e.g., dichloromethane)

Procedure:

• A small amount of a stock solution of Reichardt's dye is added to the ionic liquid.

• The solution is thoroughly mixed to ensure homogeneity.

• The UV-Vis spectrum is recorded, and the λmax of the longest wavelength absorption band is determined.

• The ET(30) value is calculated using the following equation: ET(30) (kcal/mol) = 28591 / λmax (nm)

Visualizing Relationships and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Factors influencing the polarity of [C6mim]⁺ ionic liquids.

Caption: Experimental workflow for polarity determination.

Conclusion

The polarity of 1-hexyl-3-methylimidazolium ionic liquids is a tunable property that is highly dependent on the choice of the anion. This guide provides a foundational understanding of the factors governing this polarity, presents quantitative data for several common [C6mim]⁺ ILs, and details the experimental protocols for their synthesis and characterization. For researchers in drug development and other scientific fields, a thorough understanding of these principles is essential for the rational design of experiments and the successful application of these remarkable solvents. The provided data and methodologies serve as a valuable resource for predicting and controlling the outcomes of chemical processes in ionic liquid media.

An In-depth Technical Guide on the Surface Tension of Aqueous Solutions of 1-Hexyl-3-methylimidazolium Chloride ([HMIM]Cl)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the surface tension properties of aqueous solutions of the ionic liquid 1-hexyl-3-methylimidazolium chloride ([HMIM]Cl). [HMIM]Cl is an ionic liquid that exhibits surfactant-like behavior in aqueous solutions, leading to the formation of aggregates and a significant reduction in surface tension.[1][2][3] This guide summarizes key quantitative data, details experimental protocols for characterization, and presents visual workflows to facilitate understanding and further research in areas such as drug formulation and delivery.

Core Concepts: Surface Tension and Micellization

The surface tension of a liquid arises from the cohesive forces between its molecules. In the bulk of the liquid, these forces are equal in all directions. However, at the surface, molecules experience a net inward pull, causing the surface to contract to the smallest possible area.

Amphiphilic molecules, like [HMIM]Cl, possess both a hydrophilic (water-attracting) polar head group and a hydrophobic (water-repelling) non-polar tail. When dissolved in water, these molecules preferentially accumulate at the air-water interface, orienting their hydrophobic tails away from the water. This disrupts the cohesive forces between water molecules, thereby reducing the surface tension.

As the concentration of the amphiphile increases, the surface becomes saturated. Beyond a certain point, known as the critical micelle concentration (CMC) or critical aggregation concentration (cac), the molecules begin to self-assemble in the bulk solution to form spherical structures called micelles.[1] In these micelles, the hydrophobic tails are shielded from the water in the core, while the hydrophilic heads form the outer shell, interacting with the surrounding water. This process of micelle formation is a key characteristic of surfactants and is accompanied by a distinct change in the physical properties of the solution, including a plateau in the surface tension.

Quantitative Data Summary

The aggregation behavior and surface properties of aqueous [HMIM]Cl solutions are influenced by factors such as temperature and the presence of electrolytes.[1] The critical aggregation concentration (cac) is a key parameter characterizing the onset of micelle formation.

Temperature (K)	Critical Aggregation Concentration (cac) (mol·dm⁻³)
283.15	0.32
288.15	0.28
293.15	0.26
298.15	0.30
303.15	0.31

Table 1: Critical Aggregation Concentration (cac) of [HMIM]Cl in Aqueous Solutions at Various Temperatures.[1]

The addition of electrolytes to aqueous solutions of [HMIM]Cl has been shown to reduce both the surface tension and the cac.[1] This is attributed to the screening of the electrostatic repulsion between the ionic head groups, which facilitates the aggregation of the [HMIM]Cl molecules.[1]

Experimental Protocols

The characterization of the surface tension and aggregation behavior of [HMIM]Cl solutions typically involves two primary experimental techniques: surface tension measurements and conductivity measurements.

Surface Tension Measurement

This technique is used to determine the surface tension of the [HMIM]Cl solutions at various concentrations and to identify the critical micelle concentration.

Materials and Equipment:

• 1-hexyl-3-methylimidazolium chloride ([HMIM]Cl) with a mass fraction purity of > 0.98[1]

• Distilled or deionized water

• Tensiometer (e.g., Krüss K100) equipped with a Wilhelmy plate or Du Noüy ring

• Thermostatically controlled sample vessel

• Magnetic stirrer

Procedure:

• Solution Preparation: Prepare a stock solution of [HMIM]Cl in distilled water. A series of solutions with varying concentrations are then prepared by diluting the stock solution.

• Instrument Calibration: Calibrate the tensiometer using a substance with a known surface tension, such as pure water.

• Measurement:

  • Place a known volume of the [HMIM]Cl solution into the thermostatically controlled sample vessel.

  • Allow the solution to reach the desired temperature (e.g., 298.15 K).

  • Use the Wilhelmy plate or Du Noüy ring to measure the surface tension of the solution. The platinum plate or ring should be thoroughly cleaned and flame-dried before each measurement.[1]

  • Record the surface tension value once it stabilizes.

• Data Analysis: Plot the surface tension as a function of the logarithm of the [HMIM]Cl concentration. The CMC is determined from the breakpoint in the resulting curve, where the surface tension begins to plateau.

Electrical Conductivity Measurement

This method is used to determine the CMC by observing the change in the electrical conductivity of the solution with increasing [HMIM]Cl concentration.

Materials and Equipment:

• [HMIM]Cl solutions of varying concentrations

• Conductivity meter with a platinum electrode[1]

• Thermostatically controlled and sealed conductivity cell

• Magnetic stirrer

Procedure:

• Instrument Calibration: Calibrate the conductivity meter using standard potassium chloride solutions.

• Measurement:

  • Place a known volume of the [HMIM]Cl solution into the thermostatically controlled conductivity cell.

  • Allow the solution to equilibrate at the desired temperature.

  • Immerse the conductivity electrode into the solution and record the conductivity value.

• Data Analysis: Plot the specific conductivity versus the concentration of [HMIM]Cl. The plot will show two linear regions with different slopes. The intersection of these two lines corresponds to the CMC.

Visualizing the Experimental Workflow and Core Concepts

To better illustrate the processes involved in studying the surface tension of aqueous [HMIM]Cl solutions, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for determining the surface tension and CMC of aqueous [HMIM]Cl solutions.

Caption: Relationship between [HMIM]Cl concentration, molecular behavior, and surface tension.

Thermodynamic Analysis

From the experimental data, several important thermodynamic parameters can be calculated to further understand the micellization process.

• Gibbs Free Energy of Micellization (ΔG°mic): This parameter indicates the spontaneity of the micellization process. A negative value signifies that micelle formation is a spontaneous process. It can be calculated using the following equation:

  ΔG°mic = RT ln(XCMC)

  where R is the gas constant, T is the absolute temperature, and XCMC is the CMC in mole fraction units.

• Surface Excess Concentration (Γmax): This represents the maximum concentration of [HMIM]Cl molecules at the air-water interface. It can be calculated from the slope of the surface tension versus logarithm of concentration plot using the Gibbs adsorption isotherm equation:

  Γmax = - (1 / (2.303 * n * R * T)) * (dγ / d(log C))

  where γ is the surface tension, C is the concentration, and n is the number of species at the interface (for [HMIM]Cl, n is typically taken as 2).

• Minimum Surface Area per Molecule (Amin): This is the area occupied by each [HMIM]Cl molecule at the air-water interface and is calculated from the surface excess concentration:

  Amin = 1 / (Γmax * NA)

  where NA is Avogadro's number.

Conclusion

The ionic liquid [HMIM]Cl exhibits clear surfactant-like properties in aqueous solutions, significantly reducing surface tension and forming micelles above a critical concentration. The understanding and quantification of these properties, through the experimental protocols and data analysis methods detailed in this guide, are crucial for its application in various scientific and industrial fields, particularly in the development of novel drug delivery systems and formulations. The provided data and workflows serve as a valuable resource for researchers and professionals working in these areas.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Hexyl-3-methylimidazolium chloride CAS#: 171058-17-6 [amp.chemicalbook.com]
• 3. 1-Hexyl-3-methylimidazolium chloride = 97.0 HPLC 171058-17-6 [sigmaaldrich.com]

A Comprehensive Technical Guide to the Synthesis and Characterization of 1-Hexyl-3-methylimidazolium Bromide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and characterization of 1-hexyl-3-methylimidazolium bromide ([C6MIM]Br), an ionic liquid with diverse applications in chemical synthesis, catalysis, and materials science. This document outlines detailed experimental protocols, presents key characterization data in a structured format, and includes visualizations to elucidate the synthesis workflow and analytical confirmation.

Synthesis of 1-Hexyl-3-methylimidazolium Bromide

The synthesis of 1-hexyl-3-methylimidazolium bromide is typically achieved through the quaternization of 1-methylimidazole with 1-bromohexane. This nucleophilic substitution reaction can be performed using conventional heating or microwave irradiation, with the latter offering a significant reduction in reaction time.[1]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol is adapted from a microwave-assisted synthesis method, which has been shown to be efficient, with high yields.[1]

Materials:

• 1-methylimidazole (reagent grade)

• 1-bromohexane (reagent grade)

• Ethyl acetate (analytical grade)

• Round-bottom flask

• Microwave reactor

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine 1-methylimidazole and 1-bromohexane. A slight excess of 1-bromohexane is recommended, with a typical molar ratio of 1:1.1 (1-methylimidazole:1-bromohexane).[1]

• Place the sealed reaction vessel into a microwave reactor.

• Irradiate the mixture at a controlled temperature of 70-80°C for 10-20 minutes.[1] Optimal conditions reported include 70°C for 10 minutes.[1]

• After the reaction is complete, allow the mixture to cool to room temperature. The product will be a viscous liquid, which may be yellow or brown.[2]

• To purify the product, wash the viscous liquid multiple times with ethyl acetate to remove any unreacted starting materials.[3] This can be done by adding ethyl acetate, stirring vigorously, and then decanting the ethyl acetate layer.

• After washing, remove any residual solvent under vacuum using a rotary evaporator. The final product should be dried under high vacuum at 70-80°C to yield the pure ionic liquid.[3]

Synthesis Workflow

Synthesis workflow for 1-hexyl-3-methylimidazolium bromide.

Characterization of 1-Hexyl-3-methylimidazolium Bromide

The structure and purity of the synthesized 1-hexyl-3-methylimidazolium bromide are confirmed through various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

Physical and Chemical Properties

Property	Value	Reference
CAS Number	85100-78-3	[4]
Molecular Formula	C₁₀H₁₉BrN₂	[4]
Molecular Weight	247.18 g/mol	[4]
Appearance	Clear yellow to yellow-brown viscous liquid	[2]
Melting Point	-54.9 °C	[2]
Boiling Point	395 °C (at 6 mmHg)	[2]
Density	1.23 g/cm³	[2]

Spectroscopic Data

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule. The following table summarizes the expected chemical shifts for 1-hexyl-3-methylimidazolium bromide.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~9.5 - 10.5	Singlet	1H	N-CH-N (Imidazolium ring proton at C2)
~7.3 - 7.6	Multiplet	2H	N-CH=CH-N (Imidazolium ring protons at C4 and C5)
~4.1 - 4.3	Triplet	2H	N-CH₂-(CH₂)₄-CH₃ (Methylene group adjacent to the imidazolium ring)
~3.8 - 4.1	Singlet	3H	N-CH₃ (Methyl group on the imidazolium ring)
~1.8 - 2.0	Multiplet	2H	N-CH₂-CH₂-(CH₂)₃-CH₃
~1.2 - 1.4	Multiplet	6H	N-(CH₂)₂-(CH₂)₃-CH₃
~0.8 - 0.9	Triplet	3H	N-(CH₂)₅-CH₃ (Terminal methyl group of the hexyl chain)

Note: The exact chemical shifts can vary depending on the solvent used. A representative ¹H NMR spectrum can be found in the literature.[5]

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~136	N-CH-N (Imidazolium ring carbon at C2)
~123	N-CH=CH-N (Imidazolium ring carbons at C4 and C5)
~122	N-CH=CH-N (Imidazolium ring carbons at C4 and C5)
~49	N-CH₂-(CH₂)₄-CH₃ (Methylene group adjacent to the imidazolium ring)
~36	N-CH₃ (Methyl group on the imidazolium ring)
~31	N-CH₂-CH₂-(CH₂)₃-CH₃
~29	N-(CH₂)₂-CH₂-CH₂-CH₂-CH₃
~26	N-(CH₂)₃-CH₂-CH₂-CH₃
~22	N-(CH₂)₄-CH₂-CH₃
~14	N-(CH₂)₅-CH₃ (Terminal methyl group of the hexyl chain)

Note: The exact chemical shifts can vary depending on the solvent used.

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Assignment
3100 - 3200	C-H stretching of the imidazolium ring
2850 - 3000	C-H stretching of the alkyl chain (symmetric and asymmetric)
~1570	C=N stretching of the imidazolium ring
~1460	C-H bending of the alkyl chain
~1170	Imidazolium ring breathing

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For 1-hexyl-3-methylimidazolium bromide, the analysis is typically performed in positive ion mode to detect the cation.

m/z	Assignment
167.15	[C₁₀H₁₉N₂]⁺ (Molecular ion of the cation)

The mass spectrum would show a prominent peak corresponding to the 1-hexyl-3-methylimidazolium cation.[6]

Characterization Workflow

Logical relationship of characterization techniques.

Conclusion

This technical guide provides a comprehensive resource for the synthesis and characterization of 1-hexyl-3-methylimidazolium bromide. The detailed experimental protocol for the efficient microwave-assisted synthesis, coupled with the tabulated spectroscopic and physical data, offers researchers and professionals a solid foundation for the preparation and verification of this versatile ionic liquid. The provided workflows for synthesis and characterization further aid in the conceptual understanding of the processes involved.

References

• 1. asianpubs.org [asianpubs.org]
• 2. lookchem.com [lookchem.com]
• 3. rroij.com [rroij.com]
• 4. 1-Hexyl-3-methylimidazolium bromide | 85100-78-3 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. 1-Hexyl-3-methylimidazolium | C10H19N2+ | CID 2734164 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Microwave-Assisted Synthesis of 1-Hexyl-3-methylimidazolium Hexafluorophosphate

Introduction

1-Hexyl-3-methylimidazolium hexafluorophosphate, often abbreviated as [HMIM][PF6], is a hydrophobic room-temperature ionic liquid (RTIL). Its unique properties, such as negligible vapor pressure, good thermal stability, and wide liquid range, make it a valuable solvent and medium for a variety of applications, including electrochemistry, organic synthesis, and extraction processes.[1][2] Microwave-assisted synthesis has emerged as a rapid, efficient, and environmentally friendly alternative to conventional heating methods for the preparation of ionic liquids, offering significantly reduced reaction times and often higher yields.[3][4][5]

This document provides a detailed protocol for the microwave-assisted synthesis of 1-Hexyl-3-methylimidazolium hexafluorophosphate. The synthesis is a two-step process: first, the quaternization of 1-methylimidazole with 1-hexyl bromide to form the intermediate 1-hexyl-3-methylimidazolium bromide ([HMIM]Br), followed by an anion exchange reaction to yield the final product, [HMIM][PF6].[3]

Reaction Scheme

Step 1: Synthesis of 1-Hexyl-3-methylimidazolium Bromide ([HMIM]Br)

Step 2: Anion Exchange to form 1-Hexyl-3-methylimidazolium Hexafluorophosphate ([HMIM][PF6])

Quantitative Data Summary

The following table summarizes the key quantitative data from reported microwave-assisted syntheses of 1-Hexyl-3-methylimidazolium hexafluorophosphate and its intermediate.

Parameter	Value	Reference
Step 1: [HMIM]Br Synthesis
Mole Ratio (1-methylimidazole:1-bromohexane)	1:1.1	[6]
Microwave Temperature	70 °C	[6]
Microwave Reaction Time	10 minutes	[6]
Yield of [HMIM]Br	> 90% (specifically 97% reported)	[6]
Step 2: [HMIM][PF6] Synthesis (Anion Exchange)
Reactants	[HMIM]Br and KPF6 or HPF6	[3][6]
Reaction Time (Anion Exchange)	4 hours (at room temperature with HPF6)	[6]
Yield of [HMIM][PF6]	~50%	[6]
Purity of [HMIM][PF6]	> 99.0% (determined by HPLC)	[3]

Experimental Protocols

Materials and Equipment

• 1-methylimidazole (≥99%)

• 1-bromohexane (≥98%)

• Potassium hexafluorophosphate (KPF6, ≥99%) or Hexafluorophosphoric acid (HPF6)

• Deionized water

• Dichloromethane (CH2Cl2, ≥99.8%)

• Anhydrous magnesium sulfate (MgSO4)

• Microwave reactor

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Protocol 1: Microwave-Assisted Synthesis of 1-Hexyl-3-methylimidazolium Bromide ([HMIM]Br)

• In a designated microwave reactor vessel, combine 1-methylimidazole and 1-bromohexane in a 1:1.1 molar ratio.[6] For example, use 0.05 mol of 1-methylimidazole.

• Seal the vessel and place it in the microwave reactor.

• Set the reaction temperature to 70 °C and the reaction time to 10 minutes.[6]

• After the reaction is complete and the vessel has cooled to room temperature, a viscous liquid, 1-hexyl-3-methylimidazolium bromide, is obtained. The yield for this intermediate is typically high, around 97%.[6]

• The product can be washed with a solvent like ethyl acetate to remove any unreacted starting materials.

Protocol 2: Synthesis of 1-Hexyl-3-methylimidazolium Hexafluorophosphate ([HMIM][PF6]) via Anion Exchange

• Dissolve the synthesized 1-hexyl-3-methylimidazolium bromide in deionized water in a round-bottom flask.

• In a separate flask, prepare a solution of potassium hexafluorophosphate (KPF6) in deionized water. An equimolar amount to the [HMIM]Br is typically used.

• Add the KPF6 solution to the [HMIM]Br solution and stir the mixture at room temperature. A two-phase system will form as the hydrophobic [HMIM][PF6] separates from the aqueous phase.[7]

• Stir the reaction mixture for approximately 2-4 hours to ensure complete anion exchange.[6][7]

• Transfer the mixture to a separatory funnel and separate the lower organic phase containing the [HMIM][PF6].

• Wash the organic phase multiple times with deionized water to remove any residual bromide and potassium salts.

• To remove residual water, dissolve the product in a solvent such as dichloromethane, and dry it over anhydrous magnesium sulfate.[7]

• Filter the mixture to remove the drying agent.

• Remove the dichloromethane using a rotary evaporator.

• Dry the final product, a pale yellow viscous liquid, under a high vacuum at an elevated temperature (e.g., 70 °C) for several hours to remove any remaining volatile impurities.[6]

Visualizations

Caption: Key reactants and products in the synthesis.

References

• 1. edcc.com.cn [edcc.com.cn]
• 2. 1-Hexyl-3-methylimidazolium hexafluorophosphate | 304680-35-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. biotechjournal.in [biotechjournal.in]
• 5. researchgate.net [researchgate.net]
• 6. asianpubs.org [asianpubs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl) in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the ionic liquid 1-hexyl-3-methylimidazolium chloride, also known as [HMIM]Cl, as a catalyst in key organic synthesis reactions. Due to the emerging nature of [HMIM]Cl as a catalyst, this document also includes representative protocols using closely related imidazolium-based ionic liquids to illustrate the methodologies.

Introduction to 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl)

1-Hexyl-3-methylimidazolium chloride is an ionic liquid composed of a 1-hexyl-3-methylimidazolium cation and a chloride anion.[1][2] It exists as a liquid over a wide temperature range and possesses unique physicochemical properties such as high thermal stability, tunable solubility, and negligible vapor pressure.[3] These characteristics make it an attractive and environmentally benign alternative to traditional volatile organic solvents and catalysts in a variety of chemical transformations. In organic synthesis, [HMIM]Cl and related imidazolium-based ionic liquids have demonstrated catalytic activity in a range of reactions, including condensations and acylations.[4]

A key feature of imidazolium-based ionic liquids is their ability to act as both a solvent and a catalyst, potentially simplifying reaction workups and enabling catalyst recycling. Their catalytic activity is often attributed to their ability to activate substrates through hydrogen bonding and to stabilize reaction intermediates.

Synthesis of 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl)

A reliable method for the synthesis of [HMIM]Cl is crucial for its application in research and development. The following protocol is adapted from a published procedure.

Experimental Protocol: Synthesis of [HMIM]Cl

Materials:

• 1-Methylimidazole

• 1-Chlorohexane

• Ethyl acetate

• Toluene

Procedure:

• In a two-necked round-bottom flask under a nitrogen atmosphere, combine 1-methylimidazole (e.g., 37 mL, 464 mmol) and dry ethyl acetate (e.g., 37 mL).

• Cool the flask in an ice bath.

• Add 1-chlorohexane (e.g., 70 mL, 510 mmol) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to 60-70°C for an extended period (e.g., 11 days). The progress of the reaction can be monitored by techniques such as NMR spectroscopy.

• After cooling to room temperature, the product will likely be a viscous lower layer. Decant the upper layer.

• Wash the viscous product layer with toluene to remove any unreacted 1-chlorohexane.

• Remove the remaining solvent under high vacuum at approximately 50°C to yield 1-hexyl-3-methylimidazolium chloride as a clear, colorless, viscous oil.

Note: Careful purification is necessary to remove unreacted starting materials, which can be monitored by ¹H NMR.

Diagram of Synthesis Workflow

Caption: Workflow for the synthesis of [HMIM]Cl.

Application in Knoevenagel Condensation

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction between an active methylene compound and a carbonyl compound. Imidazolium-based ionic liquids have been shown to be effective catalysts for this transformation, often proceeding under mild and solvent-free conditions. While specific data for [HMIM]Cl is limited, the following protocol for a related ionic liquid illustrates the general procedure.

Representative Experimental Protocol: Knoevenagel Condensation

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• Active methylene compound (e.g., malononitrile)

• Imidazolium-based ionic liquid (e.g., 1-butyl-3-methylimidazolium hydroxide, [BMIM]OH)

Procedure:

• In a round-bottom flask, mix the aromatic aldehyde (e.g., 1 mmol) and the active methylene compound (e.g., 1 mmol).

• Add a catalytic amount of the ionic liquid (e.g., 1 mL).

• Stir the mixture at room temperature. The reaction is typically complete within 10-30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, extract the product with a suitable organic solvent (e.g., diethyl ether).

• The ionic liquid can be recovered by removing the residual solvent under vacuum and reused for subsequent reactions.

Quantitative Data (Representative for Imidazolium-based Ionic Liquids)

Aldehyde	Active Methylene Compound	Product	Yield (%)
Benzaldehyde	Malononitrile	Benzylidenemalononitrile	96
4-Chlorobenzaldehyde	Malononitrile	4-Chlorobenzylidenemalononitrile	95
4-Methoxybenzaldehyde	Malononitrile	4-Methoxybenzylidenemalononitrile	98
Benzaldehyde	Ethyl cyanoacetate	Ethyl 2-cyano-3-phenylacrylate	94

Data is representative of Knoevenagel condensations catalyzed by basic imidazolium ionic liquids and should be optimized for [HMIM]Cl.

Diagram of Knoevenagel Condensation Catalytic Cycle

Caption: Knoevenagel condensation catalytic cycle.

Application in Biginelli Reaction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones, which are of significant interest in medicinal chemistry. Acidic ionic liquids have been shown to efficiently catalyze this reaction under solvent-free conditions.

Representative Experimental Protocol: Biginelli Reaction

Materials:

• Aromatic aldehyde (e.g., benzaldehyde)

• β-ketoester (e.g., ethyl acetoacetate)

• Urea or thiourea

• Acidic imidazolium-based ionic liquid (e.g., 1,3-bis(carboxymethyl)imidazolium chloride, [BCMIM]Cl)[5][6]

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (e.g., 1.66 mmol), β-ketoester (e.g., 1.66 mmol), and urea (e.g., 1.66 mmol).[5][6]

• Add the acidic ionic liquid catalyst (e.g., 5 mol%).[5]

• Heat the reaction mixture to 80°C with stirring.[5][6]

• Monitor the reaction by TLC. The reaction is typically complete within 15-25 minutes.[6]

• After completion, cool the reaction mixture and add diethyl ether to precipitate the product.

• Filter the solid product and wash with hexane and ether to obtain the pure dihydropyrimidinone.

• The ionic liquid can be recovered from the filtrate for reuse.

Quantitative Data (Representative for Acidic Imidazolium-based Ionic Liquids)

Aldehyde	β-Dicarbonyl Compound	Urea/Thiourea	Product Yield (%)
Benzaldehyde	Ethyl acetoacetate	Urea	96
4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	94
4-Hydroxybenzaldehyde	Ethyl acetoacetate	Urea	92
Benzaldehyde	Ethyl acetoacetate	Thiourea	95

Data is representative for the Biginelli reaction catalyzed by acidic imidazolium ionic liquids under solvent-free conditions.[5][6] These should be optimized for [HMIM]Cl.

Diagram of Biginelli Reaction Workflow

Caption: Workflow for the Biginelli reaction.

Application in Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic method for the synthesis of aryl ketones. The use of imidazolium-based ionic liquids, sometimes in conjunction with a Lewis acid co-catalyst, can offer a more recyclable and environmentally friendly alternative to traditional methods that use stoichiometric amounts of strong Lewis acids.

Representative Experimental Protocol: Friedel-Crafts Acylation

Materials:

• Aromatic compound (e.g., anisole)

• Acylating agent (e.g., benzoyl chloride)

• Imidazolium-based ionic liquid (e.g., 1-butyl-3-methylimidazolium tetrafluoroborate, [BMIM]BF₄)

• Lewis acid catalyst (e.g., Cu(OTf)₂)

Procedure:

• To a round-bottom flask, add the Lewis acid catalyst (e.g., 0.1 mmol) and the ionic liquid (e.g., 2 mL).

• Dry the mixture under vacuum with stirring.

• Add the aromatic compound (e.g., 5 mmol) and the acylating agent (e.g., 1 mmol).

• Heat the reaction mixture to 80°C under an inert atmosphere.

• Monitor the reaction by TLC or GC.

• Upon completion, extract the product with an organic solvent like diethyl ether.

• The ionic liquid/catalyst system can be recovered and reused.

Quantitative Data (Representative for Imidazolium-based Ionic Liquids with a Co-catalyst)

Aromatic Substrate	Acylating Agent	Product	Conversion (%)
Anisole	Benzoyl chloride	4-Methoxybenzophenone	100
Toluene	Benzoyl chloride	4-Methylbenzophenone	95
Anisole	Acetic anhydride	4-Methoxyacetophenone	88

Data is representative for Friedel-Crafts acylation in an imidazolium-based ionic liquid with a metal triflate co-catalyst. Conditions should be optimized for [HMIM]Cl.

Diagram of Friedel-Crafts Acylation Logical Relationship

Caption: Logical steps in Friedel-Crafts acylation.

Conclusion

1-Hexyl-3-methylimidazolium chloride and related imidazolium-based ionic liquids are versatile compounds that can serve as catalysts and reaction media in a variety of important organic transformations. Their use can lead to milder reaction conditions, shorter reaction times, higher yields, and simplified product isolation and catalyst recycling, aligning with the principles of green chemistry. The protocols and data presented here serve as a guide for researchers to explore the catalytic potential of [HMIM]Cl in their own synthetic endeavors. Further research is encouraged to fully elucidate the catalytic scope and efficiency of 1-hexyl-3-methylimidazolium chloride in a broader range of organic reactions.

References

• 1. 1-Hexyl-3-methylimidazolium chloride | C10H19ClN2 | CID 2734163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. 1,3-Bis(carboxymethyl)imidazolium Chloride as a Sustainable, Recyclable, and Metal-Free Ionic Catalyst for the Biginelli Multicomponent Reaction in Neat Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes: [HMIM][PF6] as an Electrolyte for Lithium-Ion Batteries

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C. They have garnered significant attention as potential electrolytes for lithium-ion batteries due to their unique properties, including negligible vapor pressure, low flammability, high thermal stability, and a wide electrochemical stability window. These characteristics address critical safety and performance limitations of conventional organic carbonate-based electrolytes.[1] 1-hexyl-3-methylimidazolium hexafluorophosphate, [HMIM][PF6], is an imidazolium-based ionic liquid that has been explored for this purpose. The hexafluorophosphate ([PF6]⁻) anion is known to contribute to a wider electrochemical stability window (ESW), a crucial factor for developing high-voltage batteries.[2][3] This document provides an overview of the application of [HMIM][PF6] as a lithium-ion battery electrolyte, including its synthesis, key properties, and detailed experimental protocols for its characterization and use.

2. Physicochemical and Electrochemical Properties

The performance of an ionic liquid as an electrolyte is determined by a combination of its physical and electrochemical properties. High ionic conductivity is necessary for efficient ion transport, while a wide electrochemical stability window is required to prevent degradation at the high and low voltages experienced during battery operation.

Table 1: Physicochemical and Electrochemical Properties of Imidazolium-Based Ionic Liquids

Property	Value	Compound	Notes
Molar Mass	284.18 g/mol	[BMIM][PF6]	[4]
Purity	>99%	[BMIM][PF6]	[4]
Decomposition Temperature	>200 °C	[BMIM][PF6]	[4]
Density (25 °C)	1.37 g/cm³	[BMIM][PF6]	[4]
Viscosity (25 °C)	310 mPa·s	[BMIM][PF6]	[4]
Ionic Conductivity (20 °C)	1.37 mS/cm	[BMIM][PF6]	[4]
Thermal Conductivity (21-62 °C)	~0.135 - 0.138 W/(m·K)	[HMIM][PF6]	[5]
Electrochemical Stability Window	~4.0 V	[BMIM][PF6]	[4]

3. Experimental Protocols

The following sections detail the synthesis of [HMIM][PF6] and the subsequent preparation and electrochemical testing of an electrolyte solution for lithium-ion battery applications.

Protocol 1: Synthesis of 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6])

This protocol describes a two-step synthesis process involving the formation of an intermediate, 1-hexyl-3-methylimidazolium bromide ([HMIM]Br), followed by an anion exchange reaction.[6]

Materials:

• N-methylimidazole

• 1-bromohexane (or 1-hexylbromide)

• Potassium hexafluorophosphate (KPF6)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Deionized water

Procedure:

Step 1: Synthesis of 1-hexyl-3-methylimidazolium bromide ([HMIM]Br)

• Combine equimolar amounts of N-methylimidazole and 1-bromohexane in a round-bottom flask.

• The reaction can be accelerated using microwave radiation, significantly reducing the reaction time compared to traditional heating methods.[6]

• After the reaction is complete, wash the resulting product with ethyl acetate to remove any unreacted starting materials.

• Dry the product, [HMIM]Br, under vacuum.

Step 2: Anion Exchange to form [HMIM][PF6]

• Dissolve the synthesized [HMIM]Br and a slight molar excess of potassium hexafluorophosphate (KPF6) in acetonitrile.

• Stir the mixture at room temperature for several hours to facilitate the anion exchange. A precipitate of potassium bromide (KBr) will form.

• Filter the mixture to remove the KBr precipitate.

• Remove the acetonitrile from the filtrate under reduced pressure to yield the final product, [HMIM][PF6].

• Wash the product with deionized water to remove any remaining inorganic salts and dry thoroughly under high vacuum to remove any trace water. The purity of the product can be confirmed using techniques like FT-IR and NMR spectroscopy.[6]

Caption: Synthesis workflow for [HMIM][PF6].

Protocol 2: Preparation of [HMIM][PF6]-based Electrolyte

This protocol details the preparation of the final electrolyte solution by dissolving a lithium salt in the synthesized ionic liquid. This process must be conducted in an inert atmosphere (e.g., an argon-filled glovebox) to prevent contamination from water and air, which can degrade the electrolyte components.[7]

Materials:

• Synthesized and dried [HMIM][PF6]

• Lithium hexafluorophosphate (LiPF6), battery grade

• Anhydrous solvent (e.g., ethylene carbonate/dimethyl carbonate if creating a mixed electrolyte) - Optional

Procedure:

• Transfer the required amount of dried [HMIM][PF6] into a clean, dry container inside an argon-filled glovebox.

• Slowly add the desired amount of battery-grade LiPF6 salt to the ionic liquid to achieve the target concentration (e.g., 1.0 M). Lithium salts must be soluble in the solvent to achieve maximum ionic conductivity.[7]

• Stir the mixture using a magnetic stirrer at room temperature until the LiPF6 is completely dissolved. This may take several hours.

• The resulting solution is the final electrolyte, ready for use in battery cell assembly.

Caption: Workflow for preparing the ionic liquid electrolyte.

Protocol 3: Coin Cell Assembly and Electrochemical Characterization

This protocol outlines the assembly of a CR2032-type coin cell and the subsequent electrochemical tests to evaluate the performance of the [HMIM][PF6]-based electrolyte.

A. Coin Cell Assembly (CR2032)

Materials:

• Anode (e.g., Lithium metal foil)

• Cathode (e.g., LiFePO4 or LiCoO2 coated on aluminum foil)

• Separator (e.g., Celgard microporous membrane)

• [HMIM][PF6]-based electrolyte

• CR2032 coin cell components (case, spacer, spring, gasket)

• Crimping machine

Procedure (inside a glovebox):

• Place the cathode disc in the center of the bottom cell case.

• Dispense a few drops of the [HMIM][PF6]-based electrolyte onto the cathode surface to ensure it is well-wetted.

• Place the separator membrane on top of the wetted cathode.

• Add another few drops of electrolyte onto the separator.

• Place the lithium metal anode on top of the wetted separator.

• Add the spacer disc and then the spring.

• Carefully place the gasket and the top cell case.

• Crimp the cell using a hydraulic crimping machine to ensure a proper seal.

• Let the assembled cell rest for several hours to ensure complete electrolyte wetting of the electrodes and separator.

B. Electrochemical Measurements

1. Ionic Conductivity:

• Technique: Electrochemical Impedance Spectroscopy (EIS).

• Setup: A conductivity cell with two blocking electrodes (e.g., stainless steel or platinum) is filled with the electrolyte.

• Procedure: Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz). The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis. The ionic conductivity (σ) is then calculated using the formula σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area.[8]

2. Electrochemical Stability Window (ESW):

• Technique: Linear Sweep Voltammetry (LSV).

• Setup: A three-electrode cell is typically used, with lithium metal as both the counter and reference electrodes, and an inert working electrode (e.g., platinum or glassy carbon).[9]

• Procedure: The potential of the working electrode is scanned from the open-circuit voltage to a high potential (anodic scan) and to a low potential (cathodic scan) at a slow scan rate (e.g., 1 mV/s). The ESW is defined by the potential limits where a sharp increase in current is observed, indicating the oxidative and reductive decomposition of the electrolyte.[10]

3. Cycling Performance:

• Technique: Galvanostatic Cycling.

• Setup: The assembled CR2032 coin cell is connected to a battery cycler.

• Procedure: The cell is charged and discharged at a constant current (C-rate) between defined voltage cutoffs (e.g., 2.5 V to 4.2 V for a LiFePO4 cathode). Key performance metrics such as discharge capacity, coulombic efficiency (charge output/charge input), and capacity retention over a large number of cycles are recorded.[11]

Table 2: Example Cycling Performance Data for an Imidazolium-Based IL Electrolyte

Cycle Number	Discharge Capacity (mAh/g)	Coulombic Efficiency (%)
1	135	92.5
10	132	98.0
50	128	99.5
100	124	99.7

Note: This table presents illustrative data based on typical performance for similar ionic liquid systems, such as [C(1)C(6)ImNTf(2)], which showed a discharge capacity of 130-135 mAh/g with a coulombic efficiency of 98% at 333 K.[11][12]

Caption: Experimental workflow for electrochemical characterization.

References

• 1. Uncovering renewable sources for lithium batteries | Bruker [bruker.com]
• 2. Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iolitec.de [iolitec.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. hzdr.de [hzdr.de]
• 8. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 9. researchgate.net [researchgate.net]
• 10. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for CO2 Capture Using 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

Introduction

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as [HMIM][TF2N], is a room-temperature ionic liquid (IL) that has garnered significant interest for its potential in carbon dioxide (CO2) capture applications.[1][2][3] Its appeal lies in its favorable physicochemical properties, including low volatility, high thermal stability, and a notable capacity for dissolving CO2.[4] These characteristics position [HMIM][TF2N] as a promising alternative to traditional amine-based solvents for post-combustion CO2 capture, a critical technology for mitigating greenhouse gas emissions.[4][5] This document provides detailed application notes and experimental protocols for researchers and scientists interested in utilizing [HMIM][TF2N] for CO2 capture studies.

Physicochemical Properties of [HMIM][TF2N]

The molecular structure of [HMIM][TF2N] consists of a 1-hexyl-3-methylimidazolium cation and a bis(trifluoromethylsulfonyl)imide anion. This structure contributes to its effectiveness in physical absorption of CO2.[2]

Application Notes

CO2 Capture Mechanism

The primary mechanism for CO2 capture by [HMIM][TF2N] is physical absorption.[2][4] In this process, CO2 molecules dissolve in the ionic liquid without forming chemical bonds. The solubility of CO2 in [HMIM][TF2N] is influenced by factors such as pressure and temperature.[6] Generally, CO2 solubility increases with increasing pressure and decreases with increasing temperature.[6] This reversible absorption allows for the regeneration of the ionic liquid by altering these conditions, typically by increasing the temperature or decreasing the pressure to release the captured CO2.[7]

Advantages of [HMIM][TF2N] for CO2 Capture

• High CO2 Solubility: [HMIM][TF2N] exhibits good CO2 absorption capacity compared to other ionic liquids.[8]

• Selectivity: It shows higher selectivity for CO2 over other gases like methane (CH4) and ethane (C2H6).[8][9]

• Low Volatility: Its negligible vapor pressure reduces solvent loss during absorption and regeneration cycles.[4]

• Thermal Stability: [HMIM][TF2N] is stable at the temperatures typically used in CO2 capture and regeneration processes.[10]

Quantitative Data

The following tables summarize the CO2 solubility in [HMIM][TF2N] at various temperatures and pressures, as reported in the literature.

Table 1: Solubility of CO2 in [HMIM][TF2N] (Mole Fraction, x_CO2) [11][12]

Pressure (MPa)	Temperature: 282 K	Temperature: 297 K	Temperature: 323 K	Temperature: 348 K
0.1	0.048	0.033	0.021	0.015
0.5	0.208	0.151	0.101	0.073
1.0	0.364	0.278	0.194	0.144
1.5	0.481	0.381	0.277	0.210
2.0	0.571	0.466	0.350	0.270

Data is based on gravimetric microbalance measurements.[11][12]

Experimental Protocols

Protocol 1: Determination of CO2 Solubility using a Gravimetric Microbalance

This protocol outlines the procedure for measuring the solubility of CO2 in [HMIM][TF2N] using a gravimetric microbalance, a common and accurate method.[7][11][12]

Materials and Equipment:

• 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][TF2N]), high purity

• Carbon Dioxide (CO2), high purity

• Gravimetric microbalance (e.g., Hiden Isochema IGA-003)

• Vacuum pump

• Temperature and pressure controllers

• Sample container

Procedure:

• Sample Preparation and Degassing:

  • Load approximately 65 mg of [HMIM][TF2N] into the sample container of the gravimetric microbalance.[11]

  • Heat the sample to 348.15 K under a high vacuum (approximately 10⁻⁹ MPa) for at least 10 hours.[11] This step is crucial to remove any trace amounts of water and other volatile impurities.[11]

• Solubility Measurement:

  • Set the desired experimental temperature (e.g., 282 K, 297 K, 323 K, or 348 K).[11][12]

  • Introduce CO2 into the system at a controlled pressure.

  • Allow the system to equilibrate. The microbalance will record the mass change as CO2 is absorbed by the ionic liquid. Equilibrium is reached when the mass reading stabilizes.

  • Record the final mass, temperature, and pressure.

  • Repeat the measurement at various pressure points to construct a solubility isotherm.

• Data Analysis:

  • The mole fraction of CO2 in the ionic liquid is calculated from the mass of absorbed CO2 and the initial mass of the ionic liquid.

  • A buoyancy correction must be applied to the raw data to account for the displaced gas volume by the ionic liquid and the absorbed CO2.[11][13] Accurate density data for both [HMIM][TF2N] and CO2 at the experimental conditions are required for this correction.[11][13]

Visualizations

Experimental Workflow for CO2 Solubility Measurement

Caption: Gravimetric measurement of CO2 solubility workflow.

Logical Relationship in Physical CO2 Absorption

Caption: CO2 absorption and regeneration cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. Surface-Response Analysis for the Optimization of a Carbon Dioxide Absorption Process Using [hmim][Tf2N] [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Selectivities of Carbon Dioxide over Ethane in Three Methylimidazolium-Based Ionic Liquids: Experimental Data and Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Solubility of CO2 in room temperature ionic liquid [hmim][Tf2N] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Liquid-Liquid Extraction of Metal Ions with 1-Hexyl-3-methylimidazolium Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid-liquid extraction is a pivotal technique for the separation and purification of metal ions from aqueous solutions. Traditional methods often rely on volatile and toxic organic solvents. 1-Hexyl-3-methylimidazolium-based ionic liquids have emerged as greener and more efficient alternatives due to their negligible vapor pressure, high thermal stability, and tunable solvent properties.[1][2] These ionic liquids can act as both the extraction solvent and as a phase containing a chelating agent, facilitating the transfer of metal ions from an aqueous phase to the ionic liquid phase.

This document provides detailed application notes and experimental protocols for the liquid-liquid extraction of various metal ions using two common 1-hexyl-3-methylimidazolium salts: 1-hexyl-3-methylimidazolium hexafluorophosphate ([C₆mim][PF₆]) and 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C₆mim][NTf₂]).

Application 1: Extraction of Divalent Metal Cations with [C₆mim][PF₆] and Thenoyltrifluoroacetone (Htta)

This protocol details the extraction of divalent metal cations such as Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Cd²⁺, and Pb²⁺ from an aqueous solution into [C₆mim][PF₆] using the chelating agent 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione (Htta).[3] The extraction process involves the formation of neutral or anionic metal-Htta complexes that are soluble in the ionic liquid phase.

Quantitative Data

Table 1: Extracted Species of Divalent Metal Cations with the [C₆mim][PF₆]-Htta System [3]

Metal Ion	Extracted Species
Mn²⁺	M(tta)₃⁻
Co²⁺	M(tta)₃⁻
Ni²⁺	M(tta)₂(H₂O)ₙ (n=1 or 2)
Cu²⁺	M(tta)₂(H₂O)ₙ (n=1 or 2)
Zn²⁺	M(tta)₃⁻
Cd²⁺	M(tta)₃⁻
Pb²⁺	M(tta)₂(H₂O)ₙ (n=1 or 2)

Experimental Protocol

Materials:

• 1-Hexyl-3-methylimidazolium hexafluorophosphate ([C₆mim][PF₆])

• 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione (Htta)

• Aqueous solutions of the divalent metal nitrates or chlorides (e.g., 1 x 10⁻⁴ M)

• Buffer solution (e.g., acetate buffer) to adjust pH

• Nitric acid (1 M) for back-extraction

• Deionized water

• Centrifuge tubes (e.g., 15 mL)

• Mechanical shaker

• Centrifuge

• UV-Vis Spectrophotometer or Atomic Absorption Spectrometer (AAS) for metal ion concentration analysis

Procedure:

• Preparation of the Organic Phase: Prepare a solution of Htta in [C₆mim][PF₆] at the desired concentration (e.g., 0.1 M).

• Extraction:

  • In a centrifuge tube, mix equal volumes (e.g., 2 mL) of the aqueous metal ion solution and the Htta/[C₆mim][PF₆] organic phase.

  • Adjust the pH of the aqueous phase to the desired value using a suitable buffer.

  • Securely cap the tube and shake vigorously using a mechanical shaker for a sufficient time to reach equilibrium (e.g., 30 minutes).

  • Separate the two phases by centrifugation (e.g., 3000 rpm for 10 minutes).

• Analysis:

  • Carefully separate the aqueous and organic phases.

  • Determine the concentration of the metal ion remaining in the aqueous phase using a suitable analytical technique (e.g., AAS or UV-Vis spectrophotometry after forming a colored complex).

  • Calculate the extraction efficiency (%E) and the distribution ratio (D) using the following equations:

    • %E = [ (C₀ - Cₐ) / C₀ ] * 100

    • D = (C₀ - Cₐ) / Cₐ

    • Where C₀ is the initial concentration of the metal ion in the aqueous phase and Cₐ is the equilibrium concentration of the metal ion in the aqueous phase.

• Back-Extraction (Stripping):

  • The extracted metal ions can be recovered from the ionic liquid phase.

  • Mix the organic phase containing the extracted metal complexes with a 1 M nitric acid solution.

  • Shake the mixture to facilitate the transfer of the metal ions back into the aqueous phase.[3]

  • Separate the phases by centrifugation. The aqueous phase now contains the recovered metal ions.

Experimental Workflow

Caption: Workflow for the extraction of divalent metal cations using [C₆mim][PF₆] and Htta.

Application 2: Extraction of Silver (Ag⁺) and Lead (Pb²⁺) with [C₆mim][NTf₂] and Dithizone

This protocol outlines the extraction of Ag⁺ and Pb²⁺ from aqueous solutions into 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C₆mim][NTf₂]) using dithizone as the chelating agent. Dithizone forms colored complexes with these metal ions, which are then extracted into the ionic liquid phase.[4]

Quantitative Data

Table 2: Extraction Efficiency of Ag⁺ and Pb²⁺ with Imidazolium-Based Ionic Liquids and Dithizone [4]

Ionic Liquid	Metal Ion	pH	Extraction Efficiency (%)
[HEIM][NTf₂]	Ag⁺	1	~95
[HEIM][NTf₂]	Pb²⁺	1	~20
[HEIM][PF₆]	Ag⁺	1	~90
[HEIM][PF₆]	Pb²⁺	1	~15

*Note: [HEIM][NTf₂] is 1-hexyl-3-ethylimidazolium bis{(trifluoromethyl)sulfonyl}imide, a close analog of [C₆mim][NTf₂]. **Note: [HEIM][PF₆] is 1-hexyl-3-ethylimidazolium hexafluorophosphate, a close analog of [C₆mim][PF₆].

Experimental Protocol

Materials:

• 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C₆mim][NTf₂])

• Dithizone

• Aqueous solutions of AgNO₃ and Pb(NO₃)₂

• Buffer solution to adjust pH

• Organic solvent for dithizone stock solution (e.g., chloroform or carbon tetrachloride)

• Centrifuge tubes

• Mechanical shaker

• Centrifuge

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of dithizone in a suitable organic solvent.

  • Prepare the aqueous metal ion solutions at the desired concentrations.

• Extraction:

  • In a centrifuge tube, add a known volume of the aqueous metal ion solution.

  • Adjust the pH of the aqueous solution to the desired value (e.g., pH 1).

  • Add a specific volume of the dithizone solution to the ionic liquid to create the organic phase.

  • Add the ionic liquid/dithizone phase to the aqueous phase.

  • Shake the mixture vigorously until the phase transfer of the colored metal-dithizone complex is complete.

  • Separate the phases by centrifugation.

• Analysis:

  • Measure the absorbance of the metal-dithizone complex in the ionic liquid phase using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific complex.

  • Alternatively, determine the concentration of the metal ion remaining in the aqueous phase.

  • Calculate the extraction efficiency.

Logical Relationship of Extraction

Caption: General mechanism of metal ion extraction with a chelating agent in an ionic liquid.

Conclusion

1-Hexyl-3-methylimidazolium salts, in combination with appropriate chelating agents, offer a versatile and effective platform for the liquid-liquid extraction of a wide range of metal ions. The choice of the anion ([PF₆]⁻ or [NTf₂]⁻) and the chelating agent can be tailored to achieve high extraction efficiencies and selectivity for specific metal ions. The protocols provided herein serve as a foundational guide for researchers to develop and optimize their metal ion separation processes. The non-volatile nature of these ionic liquids also presents significant advantages in terms of safety and environmental impact compared to traditional organic solvents.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Use of 1-alkyl-3-methylimidazolium hexafluorophosphate room temperature ionic liquids as chelate extraction solvent with 4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application of 1-Hexyl-3-methylimidazolium Salts in Gas Chromatography Stationary Phases: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexyl-3-methylimidazolium ([HMIM]) salts are a class of ionic liquids (ILs) that have garnered significant attention as stationary phases in gas chromatography (GC). Their unique properties, including high thermal stability, low vapor pressure, and tunable selectivity, offer distinct advantages over conventional polysiloxane and polyethylene glycol phases.[1][2] A key characteristic of these ionic liquid stationary phases is their "dual nature," enabling them to separate nonpolar compounds in a manner similar to nonpolar stationary phases and polar compounds like polar stationary phases.[1] This versatility makes them particularly valuable for the analysis of complex mixtures encountered in pharmaceutical and drug development applications.

This document provides detailed application notes and experimental protocols for the use of 1-hexyl-3-methylimidazolium-based stationary phases in gas chromatography, with a focus on applications relevant to the pharmaceutical industry.

Properties of 1-Hexyl-3-methylimidazolium Salts

Several 1-hexyl-3-methylimidazolium salts are commonly used as GC stationary phases, with the anion significantly influencing the selectivity and thermal stability of the resulting column. The most common examples include those with chloride (Cl⁻), hexafluorophosphate (PF₆⁻), and bis(trifluoromethylsulfonyl)imide (NTf₂⁻) anions. Dicationic and polycationic ionic liquids incorporating the 1-hexyl-3-methylimidazolium moiety have also been developed to further enhance thermal stability.[2]

Application Notes

Unique Selectivity and "Dual Nature"

Ionic liquid stationary phases based on 1-hexyl-3-methylimidazolium salts exhibit a unique selectivity profile.[1] This "dual nature" allows for the effective separation of a wide range of analytes, from nonpolar hydrocarbons to polar active pharmaceutical ingredients (APIs) and their precursors, often on a single column. This can simplify method development and reduce the need for multiple analytical platforms.

High Thermal Stability

A major advantage of these ionic liquid phases is their exceptional thermal stability, with some commercially available columns capable of operating at temperatures up to 300°C or higher.[2] This high thermal stability leads to lower column bleed, improved signal-to-noise ratios, and extended column lifetime, which are critical for sensitive and robust analytical methods in drug development.

Analysis of Active Pharmaceutical Ingredients (APIs) and Intermediates

The tunable selectivity of 1-hexyl-3-methylimidazolium-based stationary phases makes them well-suited for the analysis of APIs and their synthetic intermediates. Chiral versions of imidazolium-based ionic liquids have demonstrated the ability to perform enantiomeric separations of various compounds, including alcohols, diols, sulfoxides, and epoxides, which are common functional groups in drug molecules.[1]

Determination of Water Content in APIs

A novel application of ionic liquid GC columns is the determination of water content in solid active pharmaceutical ingredients (APIs) using headspace gas chromatography (HSGC).[3] This method offers an alternative to traditional Karl Fischer titration, avoiding issues with side reactions and poor solubility.[3] The high thermal stability and inertness of the ionic liquid stationary phase are crucial for the ruggedness and sensitivity of this application.[3]

Experimental Protocols

Protocol 1: Preparation of a Capillary GC Column with 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][NTf₂]) Stationary Phase (Static Coating Method)

This protocol is adapted from established methods for coating capillary columns with ionic liquids.[1]

Materials:

• Fused silica capillary tubing (e.g., 20 m x 0.25 mm i.d.)

• 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][NTf₂])

• Dichloromethane (high purity)

• Nitrogen gas (high purity)

• Vacuum oven

• Syringe and vial for coating solution

Procedure:

• Capillary Pre-treatment:

  • Flush the new capillary tubing with nitrogen for 30 minutes to remove any dust or contaminants.

• Preparation of the Coating Solution:

  • Prepare a 0.2% (w/v) solution of [HMIM][NTf₂] in high-purity dichloromethane. Ensure the ionic liquid is completely dissolved.

• Static Coating:

  • Fill the capillary column completely with the coating solution using a syringe.

  • Seal one end of the column.

  • Connect the open end of the column to a vacuum source.

  • Place the column in a controlled temperature bath (e.g., 40°C).

  • Slowly evacuate the solvent from the column under vacuum. The slow evaporation ensures a uniform film of the stationary phase on the inner wall of the capillary.

• Column Conditioning:

  • Once the solvent is completely removed, flush the column with dry nitrogen gas overnight at a low flow rate.

  • Install the column in the gas chromatograph.

  • Condition the column by gradually increasing the temperature from 40°C to a final temperature of 250°C at a rate of 1°C/min. Hold at the final temperature for several hours until a stable baseline is achieved.

Protocol 2: General GC Method for the Analysis of a Mixture of Polar and Nonpolar Compounds

This protocol provides a starting point for method development using a 1-hexyl-3-methylimidazolium-based stationary phase.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: Custom-prepared or commercially available column with a 1-hexyl-3-methylimidazolium-based stationary phase (e.g., SLB-IL series).

GC Conditions:

Parameter	Value
Injector Temperature	250°C
Detector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Split Ratio	100:1
Oven Program	50°C (hold for 2 min), ramp to 250°C at 10°C/min, hold for 5 min
Injection Volume	1 µL

Sample Preparation:

• Dissolve the sample mixture in a suitable solvent (e.g., dichloromethane, methanol) to a final concentration of approximately 100 µg/mL for each component.

Quantitative Data

The following table presents example retention data for a variety of compounds on a chiral ionic liquid stationary phase, demonstrating the separation capabilities. While this specific data is for an N,N-dimethylephedrinium-based ionic liquid, it is indicative of the performance that can be expected from functionalized imidazolium-based phases.[1]

Table 1: Separation of Various Compounds on a Chiral Ionic Liquid Stationary Phase [1]

Compound	Temperature (°C)	k'₁	k'₂	α
sec-Phenethyl alcohol	120	2.45	2.52	1.03
1-Phenyl-1-butanol	120	4.38	4.49	1.03
trans-1,2-Cyclohexanediol	120	6.50	6.67	1.03
Methyl phenyl sulfoxide	130	3.12	3.21	1.03
Styrene oxide	100	1.89	1.93	1.02
N-Acetyl-α-methylbenzylamine	140	5.21	5.34	1.02

k'₁ and k'₂ are the retention factors for the first and second eluting enantiomers, respectively. α is the separation factor.

Visualizations

Caption: Workflow for GC analysis using a custom-coated ionic liquid column.

Caption: Properties and applications of [HMIM] salts in GC.

Conclusion

Stationary phases based on 1-hexyl-3-methylimidazolium salts offer a powerful tool for gas chromatographic analysis in the pharmaceutical industry. Their high thermal stability, unique selectivity, and "dual nature" polarity provide enhanced separation capabilities for a wide range of compounds, from raw materials to active pharmaceutical ingredients. The detailed protocols and application notes provided herein serve as a comprehensive guide for researchers and scientists looking to leverage the advantages of this innovative class of GC stationary phases in drug development and quality control.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. researchgate.net [researchgate.net]
• 3. Water determination in active pharmaceutical ingredients using ionic liquid headspace gas chromatography and two different detection protocols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrochemical Sensor Fabrication using 1-Hexyl-3-methylimidazolium hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the fabrication of electrochemical sensors utilizing the ionic liquid 1-Hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]). The following sections outline the methodologies for constructing various sensor types, including carbon paste electrodes (CPEs) and ion-selective electrodes (ISEs), for the detection of analytes relevant to environmental monitoring and pharmaceutical analysis.

Introduction to [HMIM][PF6] in Electrochemical Sensing

1-Hexyl-3-methylimidazolium hexafluorophosphate is a room-temperature ionic liquid (RTIL) that has garnered significant interest in electrochemistry. Its unique properties, such as high ionic conductivity, wide electrochemical window, low volatility, and excellent thermal and chemical stability, make it a versatile component in the fabrication of electrochemical sensors.[1] In sensor applications, [HMIM][PF6] can serve as a binder in carbon paste electrodes, a plasticizer and ionophore in ion-selective membranes, or as a dispersing medium for nanomaterials to enhance sensor performance.[2]

Application 1: Carbon Paste Electrode for Epinine Detection

This protocol details the fabrication of a modified carbon paste electrode for the sensitive and selective detection of epinine, a catecholamine drug. The sensor incorporates copper oxide nanoparticles (CuO-NPs) and [HMIM][PF6] to enhance the electrocatalytic oxidation of epinine.[3][4][5][6][7]

Quantitative Data Summary

Parameter	Value	Reference
Analyte	Epinine	[3][5][6]
Electrode Type	Carbon Paste Electrode modified with CuO-NPs and [HMIM][PF6]	[3][5][6]
Detection Method	Square Wave Voltammetry	[3][5][6]
Linear Range	0.7 - 900 µM	[3][5][6]
Limit of Detection (LOD)	0.2 µM	[3][5][6]
Application	Determination of epinine in serum and urine samples	[3][5][6]

Experimental Protocol

1. Synthesis of CuO Nanoparticles (CuO-NPs): A variety of methods can be employed for the synthesis of CuO nanoparticles, including sonochemical, electrochemical, and green synthesis approaches.[4][8][9] A common precipitation method is as follows:

• Dissolve a copper salt (e.g., copper (II) chloride) in deionized water.

• Slowly add a precipitating agent (e.g., sodium hydroxide solution) under constant stirring to form a precipitate.

• Wash the precipitate several times with deionized water and ethanol to remove impurities.

• Dry the precipitate in an oven at a specified temperature (e.g., 80-100 °C).

• Calcination at a higher temperature (e.g., 300-500 °C) can be performed to obtain crystalline CuO nanoparticles.[8]

• Characterize the synthesized CuO-NPs using techniques such as X-ray diffraction (XRD) and transmission electron microscopy (TEM) to confirm their size and structure.[3][5]

2. Preparation of the Modified Carbon Paste:

• Thoroughly mix high-purity graphite powder with the synthesized CuO-NPs in a specific weight ratio (e.g., 90:10 w/w) in an agate mortar.

• Add 1-Hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]) as the binder to the solid mixture. The optimal ratio of the solid mixture to the ionic liquid should be determined experimentally, but a common starting point is a 70:30 (w/w) ratio of solid to binder.

• Grind the mixture for at least 20 minutes to ensure a uniform and homogeneous paste.

3. Fabrication of the Carbon Paste Electrode (CPE):

• Pack the prepared paste firmly into the cavity of a piston-driven carbon paste electrode holder.

• Smooth the electrode surface by gently rubbing it on a clean, smooth surface (e.g., weighing paper or a glass slide) until a shiny, uniform surface is obtained.

4. Electrochemical Measurement of Epinine:

• Use a standard three-electrode system with the fabricated modified CPE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Perform electrochemical measurements using square wave voltammetry (SWV) in a suitable buffer solution (e.g., phosphate buffer solution, pH 7.0).

• Record the SWV response in the presence of varying concentrations of epinine to construct a calibration curve and determine the limit of detection.

Workflow Diagram

Caption: Workflow for the fabrication and application of a CuO-NP/[HMIM][PF6] modified carbon paste electrode for epinine detection.

Application 2: Lead (II) Ion-Selective Electrode

This section describes the fabrication of a solid-contact ion-selective electrode (ISE) for the potentiometric determination of lead (Pb²⁺) ions. The sensor utilizes a polymeric membrane incorporating [HMIM][PF6] as a lipophilic ionic additive.[2][10]

Quantitative Data Summary

Parameter	Value	Reference
Analyte	Lead (Pb²⁺)	[2][10]
Electrode Type	Solid-Contact Ion-Selective Electrode	[2]
Membrane Composition	PVC, Ionophore, [HMIM][PF6]	[2][10]
Detection Method	Potentiometry	[10]
Linear Range	1 x 10⁻⁸ to 1 x 10⁻¹ mol L⁻¹	[2]
Limit of Detection (LOD)	3.5 x 10⁻⁹ mol L⁻¹	[2]
Response Time	7 s	[2]
pH Range	4.0 - 6.9	[2]
Lifetime	100 days	[2]

Experimental Protocol

1. Preparation of the Polymeric Membrane Cocktail:

• The membrane cocktail is a homogeneous solution of a polymer matrix, an ionophore selective for lead ions, a plasticizer, and the ionic liquid [HMIM][PF6]. The exact composition should be optimized for best performance. A typical composition might be:

  • Poly(vinyl chloride) (PVC) as the polymer matrix.

  • A lead-selective ionophore (e.g., a derivative of dibenzo-18-crown-6).

  • A plasticizer (e.g., dioctyl phthalate or o-nitrophenyl octyl ether).

  • 1-Hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]) as a lipophilic ionic additive.

• Dissolve the components in a volatile solvent like tetrahydrofuran (THF) to form a clear, viscous solution.

2. Fabrication of the Solid-Contact Electrode:

• A solid-contact electrode provides a stable potential and eliminates the need for an internal filling solution. A glassy carbon electrode (GCE) can be used as the substrate.

• Optionally, an intermediate layer of a conducting polymer, such as poly(3-octylthiophene), can be deposited on the GCE surface to improve potential stability. This can be achieved by electropolymerization or drop-casting.

3. Deposition of the Ion-Selective Membrane:

• Carefully drop-cast a small volume of the prepared membrane cocktail onto the surface of the solid-contact electrode.

• Allow the solvent to evaporate slowly at room temperature for at least 24 hours to form a uniform, transparent membrane.

• Condition the electrode by soaking it in a solution of the target ion (e.g., 0.01 M Pb(NO₃)₂) for several hours before use.

4. Potentiometric Measurement of Lead (II):

• Use a two-electrode system consisting of the fabricated lead ISE as the working electrode and a suitable reference electrode (e.g., Ag/AgCl).

• Measure the potential difference between the two electrodes in solutions of varying lead concentrations.

• Plot the measured potential against the logarithm of the lead ion activity (or concentration) to obtain a calibration curve. The slope of the linear portion of the curve should be close to the Nernstian value of 29.6 mV per decade for a divalent ion at room temperature.

Signaling Pathway Diagram

Caption: Signaling pathway for the potentiometric detection of Pb²⁺ ions using an ion-selective electrode.

General Laboratory Safety and Best Practices

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals.

• Work in a well-ventilated area, especially when using volatile organic solvents like THF.

• Dispose of all chemical waste in accordance with institutional and local regulations.

• Handle ionic liquids with care, as they can be skin and eye irritants.

• Ensure all electrochemical measurements are performed in an environment free from electrical noise and vibrations to obtain accurate and reproducible results.

These application notes and protocols provide a foundation for the development of electrochemical sensors using 1-Hexyl-3-methylimidazolium hexafluorophosphate. Researchers are encouraged to optimize the described procedures for their specific applications and analytical requirements.

References

• 1. researchgate.net [researchgate.net]
• 2. Application of MnO2 Nanorod–Ionic Liquid Modified Carbon Paste Electrode for the Voltammetric Determination of Sulfanilamide [mdpi.com]
• 3. How to Prepare Carbon Electrode Paste for Electrochemical Applications? [cowincarbon.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Design and synthesis of the polyvinyl chloride (PVC) membrane for Fe(III) ion selective electrode (ISE) based on ester modified humic acid (EHA) as an ionophore [scielo.org.mx]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. ijnnonline.net [ijnnonline.net]

Application Notes and Protocols: [HMIM][Tf2N] as a Solvent for Biomass Dissolution

Introduction

Ionic liquids (ILs) have emerged as highly effective solvents for the dissolution and fractionation of lignocellulosic biomass due to their unique properties, such as low vapor pressure, high thermal stability, and tunable solvency.[1] The ionic liquid 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, abbreviated as [HMIM][Tf2N], is a hydrophobic IL that has been investigated for various chemical processes.[2][3] While comprehensive experimental data on its specific use for bulk biomass dissolution is still emerging, its properties and the general principles of IL-biomass interactions allow for the development of robust protocols.

The mechanism of biomass dissolution in imidazolium-based ILs typically involves the anion disrupting the extensive hydrogen-bonding network of cellulose, while the cation separates the polymer chains.[1] This process allows for the fractionation of biomass into its primary components: cellulose, hemicellulose, and lignin.[4][5] These separated, high-purity fractions can then be converted into biofuels, value-added chemicals, and advanced materials.

These notes provide generalized protocols for the dissolution and fractionation of biomass using [HMIM][Tf2N], based on established methodologies for similar ionic liquids. Researchers should consider these as starting points for optimization based on their specific biomass feedstock and desired outcomes.

Quantitative Data Summary

Effective biomass dissolution is influenced by the choice of ionic liquid, temperature, time, and biomass loading. While specific data for [HMIM][Tf2N] is limited in publicly available literature, the following tables summarize typical conditions and outcomes for other commonly used imidazolium-based ionic liquids, providing a valuable reference for experimental design.

Table 1: Lignin Solubility in Various Imidazolium-Based Ionic Liquids This table provides context on the effectiveness of different ILs for selectively dissolving lignin.

Ionic Liquid	Temperature (°C)	Lignin Solubility (wt. %)	Biomass Source	Reference
[Mmim][MeSO4]	Low Temperature	> 50	Not Specified	[6]
[Bmim][CF3SO3]	Low Temperature	> 50	Not Specified	[6]
[Bmim][MeSO4]	Not Specified	~20	Not Specified	[7]
[Emim][OAc]	25	High	Organosolv Lignin	[8]

Table 2: General Conditions for Biomass Dissolution and Fractionation with Imidazolium ILs This table outlines typical experimental parameters for dissolving whole biomass feedstocks.

Ionic Liquid	Biomass Type	Biomass Loading (wt. %)	Temperature (°C)	Time (h)	Reference
[EMIM][OAc]	Norway Spruce	1 - 15	120	1	[9]
[BMIM][Cl]	Sago Waste	0.5 - 2.5	140 - 155	Not Specified	[9]
[AMIM][Cl]	Eucalyptus, Pine	Not Specified	Not Specified	Not Specified	[10]
[C4mim]OAc	Poplar Sawdust	5	130	5	[7]
[C2mim][OAc]	Hemicellulose-extracted biomass	Not Specified	60	3	[11]

Experimental Workflow

The overall process for biomass fractionation using an ionic liquid involves dissolution, selective precipitation of components using an anti-solvent, and subsequent recovery and analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. 1-Hexyl-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide [solvionic.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pre-treatment of lignocellulosic biomass using ionic liquids: wheat straw fractionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pretreatment of Lignocellulosic Biomass with Ionic Liquids and Ionic Liquid-Based Solvent Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. diva-portal.org [diva-portal.org]
• 9. A Review on the Partial and Complete Dissolution and Fractionation of Wood and Lignocelluloses Using Imidazolium Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. woodchemistry.cnr.ncsu.edu [woodchemistry.cnr.ncsu.edu]
• 11. Paper: Biomass fractionation through an ionic liquid process (38th Symposium on Biotechnology for Fuels and Chemicals) [sim.confex.com]

Application Notes and Protocols for 1-Hexyl-3-methylimidazolium chloride in Friedel-Crafts Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl) is an ionic liquid (IL) that has garnered attention as a green and recyclable alternative to traditional volatile organic solvents and catalysts in various chemical transformations.[1][2] Its unique properties, such as low vapor pressure, high thermal stability, and tunable solvency, make it a promising medium for Friedel-Crafts alkylation reactions. This document provides detailed application notes and protocols for the use of [HMIM]Cl in Friedel-Crafts alkylation, a fundamental carbon-carbon bond-forming reaction in organic synthesis. While direct literature on [HMIM]Cl for this specific application is emerging, the protocols herein are based on established methodologies for closely related imidazolium-based ionic liquids.

Friedel-Crafts alkylation involves the electrophilic substitution of an aromatic ring with an alkyl group.[3] Traditionally, this reaction is catalyzed by Lewis acids like aluminum chloride (AlCl₃), which often leads to issues with catalyst waste and environmental concerns.[4] Ionic liquids such as [HMIM]Cl can function as both the solvent and a co-catalyst, facilitating a more sustainable process.

Data Presentation: Performance of Imidazolium-Based Ionic Liquids in Friedel-Crafts Alkylation

The following table summarizes the quantitative data from studies on Friedel-Crafts alkylation reactions conducted in various imidazolium-based ionic liquids, providing a comparative overview of their catalytic efficiency under different conditions.

Aromatic Substrate	Alkylating Agent	Ionic Liquid/Catalyst System	Molar Ratio (Arene:Alkylating Agent)	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
p-Xylene	Benzyl chloride	Aryl-imidazolium magnetic IL (B-L MIL 5c)	6:1	80	0.5	>99	>99	[5]
Benzene	1-Dodecene	[BMIM][AlCl₄]	Not specified	25	0.17	100	93.79 (for LAB)	[6]
Benzene	1-Dodecene	[bmim]⁺Al₂Cl₆Br⁻	Not specified	Not specified	Not specified	91.8	38.0 (for 2-dodecylbenzene)	[7]
Benzene	C₁₆-C₁₈ α-olefins	[Bmim]Cl/AlCl₃	Not specified	Room Temp	0.5	98	46 (for 2-alkylbenzene)	[8]
Benzene	1-Dodecene	Triethylamine hydrochloride/AlCl₃	Not specified	43	0.07	92	89 (for mono-dodecyl benzene)	[9]

Note: [BMIM] = 1-butyl-3-methylimidazolium. LAB = Linear Alkylbenzene.

Experimental Protocols

The following are generalized protocols for Friedel-Crafts alkylation reactions using 1-hexyl-3-methylimidazolium chloride, adapted from procedures for similar ionic liquids. Researchers should optimize these conditions for their specific substrates and desired products.

Protocol 1: Alkylation of p-Xylene with Benzyl Chloride

This protocol is adapted from studies on similar imidazolium-based ionic liquids for the synthesis of substituted diphenylmethane derivatives.

Materials:

• 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl)

• Anhydrous aluminum chloride (AlCl₃) (optional, to enhance catalytic activity)

• p-Xylene (dried over molecular sieves)

• Benzyl chloride (freshly distilled)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature controller

• Condenser

• Separatory funnel

Procedure:

• Catalyst Preparation:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add [HMIM]Cl.

  • If a more Lewis acidic system is desired, slowly add anhydrous AlCl₃ to the [HMIM]Cl with stirring. The molar ratio of AlCl₃ to [HMIM]Cl can be varied to optimize the reaction. Caution: The reaction of AlCl₃ with the ionic liquid can be exothermic.

• Reaction Setup:

  • To the ionic liquid (or the [HMIM]Cl/AlCl₃ mixture), add dry p-xylene.

  • Begin vigorous stirring and heat the mixture to the desired reaction temperature (e.g., 80 °C).

  • Slowly add benzyl chloride dropwise to the reaction mixture over a period of 15-20 minutes.

• Reaction Monitoring:

  • Maintain the reaction at the set temperature with continuous stirring for the desired duration (e.g., 0.5 - 2 hours).

  • Monitor the progress of the reaction by taking small aliquots and analyzing them by GC-MS or TLC.

• Work-up and Product Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Extract the product from the ionic liquid phase by adding ethyl acetate and stirring for 15 minutes. Repeat the extraction 2-3 times.

  • Combine the organic layers and wash with deionized water to remove any residual ionic liquid.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification and Catalyst Recycling:

  • Purify the crude product by column chromatography or distillation.

  • The remaining ionic liquid can be washed with a non-polar solvent (e.g., hexane) to remove any remaining organic residues and then dried under vacuum for reuse in subsequent reactions.

Protocol 2: Alkylation of Benzene with a Long-Chain Alkene (e.g., 1-Dodecene)

This protocol is for the synthesis of linear alkylbenzenes (LABs), which are precursors to biodegradable detergents.

Materials:

• 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl)

• Anhydrous aluminum chloride (AlCl₃)

• Benzene (dried)

• 1-Dodecene (or other long-chain α-olefin)

• Hexane

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Addition funnel

Procedure:

• Catalyst Preparation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, prepare the Lewis acidic ionic liquid by slowly adding anhydrous AlCl₃ to [HMIM]Cl at room temperature with stirring. A typical molar ratio is 2:1 AlCl₃:[HMIM]Cl.

• Reaction Setup:

  • Add dry benzene to the ionic liquid catalyst system.

  • Cool the mixture in an ice bath.

  • Place the 1-dodecene in an addition funnel and add it dropwise to the stirred reaction mixture over 30 minutes, maintaining the temperature below 10 °C.

• Reaction and Monitoring:

  • After the addition is complete, allow the reaction to stir at room temperature for a specified time (e.g., 10-60 minutes).

  • Monitor the conversion of the alkene by GC analysis of reaction aliquots.

• Product Isolation:

  • Upon completion, carefully quench the reaction by slowly adding crushed ice.

  • Transfer the mixture to a separatory funnel and add hexane to extract the organic product.

  • Separate the organic layer. The ionic liquid will remain in the aqueous phase after hydrolysis of the AlCl₃ complex.

  • Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer with a suitable drying agent (e.g., Na₂SO₄), filter, and remove the solvent by rotary evaporation.

• Purification:

  • The resulting crude linear alkylbenzene can be purified by vacuum distillation.

Visualizations

Below are diagrams illustrating the experimental workflow and a plausible catalytic cycle for the Friedel-Crafts alkylation in [HMIM]Cl.

Caption: Experimental workflow for Friedel-Crafts alkylation in [HMIM]Cl.

Caption: Proposed catalytic cycle for Friedel-Crafts alkylation in a Lewis acidic ionic liquid.

References

• 1. 1-Hexyl-3-methylimidazolium chloride CAS#: 171058-17-6 [amp.chemicalbook.com]
• 2. 1-Hexyl-3-methylimidazolium chloride = 97.0 HPLC 171058-17-6 [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Friedel Crafts aromatic alkylation of benzene methylbenzene electrophilic substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 5. Novel Aryl-Imidazolium Ionic Liquids with Dual Brønsted/Lewis Acidity as Both Solvents and Catalysts for Friedel–Crafts… [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. WO1998003454A1 - Linear alkylbenzene formation using low temperature ionic liquid and long chain alkylating agent - Google Patents [patents.google.com]

Application Notes and Protocols for CO2 Solubility Measurement in [HMIM] Based Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the experimental determination of carbon dioxide (CO2) solubility in 1-hexyl-3-methylimidazolium ([HMIM]) based ionic liquids (ILs). The following sections detail the common experimental setups, step-by-step protocols for key measurement techniques, and a summary of solubility data for various [HMIM] ILs.

Introduction

Ionic liquids, particularly those based on the [HMIM] cation, are of significant interest for CO2 capture and separation processes due to their negligible vapor pressure, high thermal stability, and tunable properties.[1][2] Accurate measurement of CO2 solubility in these solvents is crucial for process design and optimization. The solubility is influenced by factors such as pressure, temperature, and the nature of the anion paired with the [HMIM] cation.[3][4] This document outlines the primary experimental methods for quantifying CO2 solubility in these ILs.

Key Experimental Methods

Several techniques are employed to measure the solubility of gases in ionic liquids, with the gravimetric, isochoric, and volumetric methods being the most prevalent.[5][6][7] Given the low volatility of ILs, the gravimetric method is particularly advantageous as it provides a direct mass measurement.[5]

Gravimetric Method

The gravimetric method directly measures the mass of CO2 absorbed by a known mass of the ionic liquid at a specific temperature and pressure.[5] A high-precision magnetic suspension balance or a gravimetric microbalance is the core component of this setup.[8][9]

Experimental Protocol:

• Sample Preparation:

  • A known mass of the [HMIM] based IL is placed in the sample holder of the microbalance.

  • The IL is degassed under high vacuum to remove any dissolved gases and volatile impurities. This is a critical step to ensure accurate measurements.[5]

• Pressurization and Equilibration:

  • The system is brought to the desired experimental temperature.

  • High-purity CO2 is introduced into the sample chamber at a controlled pressure.

  • The mass of the sample is continuously monitored until it stabilizes, indicating that equilibrium has been reached between the gas and liquid phases.[10]

• Data Acquisition:

  • The final mass reading represents the mass of the IL plus the absorbed CO2.

  • The mass of the absorbed CO2 is determined by subtracting the initial mass of the degassed IL.

  • The experiment is repeated at various pressures to generate a solubility isotherm.

Isochoric Saturation Method

The isochoric saturation method involves introducing a known amount of gas into a cell of known volume containing the degassed IL. The solubility is determined from the pressure drop observed as the gas dissolves in the liquid.[8][10]

Experimental Protocol:

• System Calibration:

  • The precise volume of the equilibrium cell and the gas reservoir is determined.

• Sample Preparation:

  • A known amount of the [HMIM] based IL is charged into the high-pressure equilibrium cell.

  • The IL is thoroughly degassed.

• Gas Introduction and Equilibration:

  • A known amount of CO2 from the gas reservoir is introduced into the equilibrium cell.

  • The mixture is agitated to facilitate equilibration.

  • The system is allowed to reach thermal and phase equilibrium, indicated by a stable pressure reading.

• Data Analysis:

  • The amount of CO2 dissolved in the IL is calculated based on the initial and final pressures, the volumes of the cell and reservoir, and the temperature, using an appropriate equation of state for CO2.

Volumetric Method (Pressure Drop Method)

Similar to the isochoric method, the volumetric method relies on measuring the pressure change in a system of known volume.[6][11]

Experimental Protocol:

• Apparatus Setup:

  • A known volume of the [HMIM] based IL is placed in an equilibrium cell.

  • The cell is connected to a gas reservoir of known volume.

• Degassing:

  • The IL is degassed under vacuum.

• Gas Charging and Equilibration:

  • The gas reservoir is filled with CO2 to a known pressure.

  • The valve between the reservoir and the cell is opened, allowing CO2 to contact the IL.

  • The system is allowed to equilibrate, and the final pressure is recorded.

• Calculation:

  • The amount of CO2 that has dissolved in the IL is calculated from the pressure drop, the volumes of the apparatus, and the temperature.

Data Presentation

The solubility of CO2 in various [HMIM] based ILs is presented below. The data highlights the influence of the anion on CO2 absorption.

Ionic Liquid	Temperature (K)	Pressure (MPa)	CO2 Mole Fraction (x_CO2)	Reference
1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][Tf2N])	303.15	~1.4	~0.4 - 0.5	[9]
1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][Tf2N])	323.15	~1.4	~0.3 - 0.4	[9]
1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][Tf2N])	343.15	~1.4	~0.2 - 0.3	[9]
1-hexyl-3-methylimidazolium trifluoromethanesulfonate ([HMIM][TfO])	303.15	~2.0	~0.3	[12]
1-hexyl-3-methylimidazolium methylsulfate ([HMIM][MeSO4])	303.15	~2.0	~0.1	[12]
1-hexyl-3-methylimidazolium tetrafluoroborate ([HMIM][BF4])	303.15	~2.0	~0.2	[12]
1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6])	303.15	~2.0	~0.25	[12]

Note: The CO2 mole fraction is an approximate value interpolated from graphical data in the cited literature for the specified pressure.

Experimental Workflow and Logic

The general workflow for measuring CO2 solubility in [HMIM] based ILs can be visualized as a series of sequential steps, each with a specific purpose.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. azom.com [azom.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Solubility of Carbon Dioxide and Ethane in Promising Methylimidazolium-Based Ionic Liquids - ProQuest [proquest.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. biblio.eui.eu [biblio.eui.eu]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl)

Welcome to the technical support center for the purification of 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for obtaining high-purity [HMIM]Cl. Below you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and comparative data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude [HMIM]Cl after synthesis?

A1: The most common impurities are unreacted starting materials, such as 1-methylimidazole and 1-chlorohexane.[1] Other significant impurities include residual organic solvents used during synthesis or initial washes, absorbed water from the atmosphere, and colored degradation byproducts that may form if the reaction is overheated.[1][2][3]

Q2: Why is my synthesized [HMIM]Cl yellow or brown instead of colorless?

A2: A yellow or brown color in [HMIM]Cl is typically due to the formation of colored byproducts. This can happen if the synthesis reaction is carried out at too high a temperature or for an extended period.[1] These impurities are often organic in nature and can sometimes be removed by treatment with activated carbon.[4]

Q3: Why is it critical to remove water from [HMIM]Cl?

A3: Water is a significant impurity that can drastically alter the physicochemical properties of ionic liquids, including their viscosity, density, conductivity, and stability.[3][5] For applications in electrochemistry, catalysis, or spectroscopy, even small amounts of water can interfere with experimental results and performance.[6][7]

Q4: My [HMIM]Cl is extremely viscous. How can I handle it during purification?

A4: The high viscosity of [HMIM]Cl can make processes like filtration and solvent washing difficult.[2] You can mitigate this by gently heating the ionic liquid (e.g., to 50-70°C), which significantly reduces its viscosity without causing degradation.[2] Alternatively, you can temporarily dissolve the ionic liquid in a volatile solvent like methanol or acetonitrile to facilitate treatments like decolorization with activated carbon. The solvent is then removed under vacuum.[4]

Troubleshooting Guide

Problem / Observation	Probable Cause	Recommended Solution
Persistent Yellow/Brown Color	Degradation byproducts from synthesis.	1. Activated Carbon Treatment: Stir the IL with 1-2% (w/w) activated carbon. This can be done neat (if viscosity allows) or in a solution with a volatile solvent like acetonitrile.[4] 2. Solvent Washing: If the impurities are non-polar, repeated washing with a solvent like toluene or ethyl acetate may help.[1][2]
Product Contains Unreacted 1-Methylimidazole	Incomplete reaction or insufficient initial purification.	Solvent Washing: 1-methylimidazole has some solubility in solvents where [HMIM]Cl does not. Perform vigorous, repeated washings with dry ethyl acetate or toluene.[1] Stirring the biphasic mixture overnight can improve extraction efficiency.[2]
Residual Organic Solvents Detected (e.g., Ethyl Acetate, Toluene)	Incomplete removal after washing steps.	High-Vacuum Drying: Dry the [HMIM]Cl under high vacuum (e.g., <1 Torr) at an elevated temperature (e.g., 60-80°C) for several hours (12-48h) to remove volatile organic compounds.[2][8] A nitrogen sweep can also accelerate the removal of residual solvents.[8]
Water Content is Too High (>1000 ppm)	Absorption of atmospheric moisture; incomplete drying.	1. High-Vacuum Drying: This is the most common and effective method.[6][8] 2. Azeotropic Distillation: For larger scales, mixing with a solvent like n-butyl acetate and performing azeotropic distillation can effectively remove water.[9] 3. Molecular Sieves: Direct contact with activated 3Å molecular sieves can reduce water content, although vacuum drying is often more effective.[6]
Low Yield After Purification	Loss of product during solvent washing steps.	Ensure the washing solvent is appropriate. [HMIM]Cl has low solubility in solvents like diethyl ether and hexane, but may have partial solubility in ethyl acetate.[2][4] Minimize the volume of washing solvent used and ensure phase separation is complete before decanting.

Data Presentation: Purification Method Efficiency

The following tables summarize typical quantitative data associated with the purification of imidazolium-based ionic liquids.

Table 1: Comparison of Drying Methods for Water Removal

Drying Method	Conditions	Typical Final Water Content (ppm)	Time Required	Reference
High Vacuum	1.5 Torr, 70-80°C	100 - 300	24 - 72 hours	[6]
Molecular Sieves (3Å)	Direct contact, room temp.	300 - 600	24 - 72 hours	[6]
Nitrogen Sweeping	Mild heat, N₂ flow	< 100	A few hours	[8]

| Azeotropic Distillation | With n-butyl acetate | < 500 | Varies with scale |[9] |

Table 2: Effectiveness of Activated Carbon for Decolorization

Treatment	IL State	Adsorbent	Purity Improvement	Reference
Activated Carbon	Dissolved in Acetonitrile	Commercial Activated Carbon	Removes colored organic impurities	[4]

| Activated Carbon | Neat, with heating | Commercial Activated Carbon | Effective, but filtration can be difficult |[4] |

Experimental Protocols

Protocol 1: Purification of Crude [HMIM]Cl by Solvent Washing and Vacuum Drying

This protocol is designed to remove unreacted starting materials and residual solvents.

• Initial Setup: Place the crude [HMIM]Cl (typically a viscous oil) into a round-bottom flask equipped with a magnetic stir bar. The flask should be sized to be no more than half full.

• Solvent Washing:

  • Add dry ethyl acetate to the flask in a 1:1 volume ratio with the ionic liquid.

  • Seal the flask and stir the biphasic mixture vigorously at room temperature for at least 4 hours. For stubborn impurities, this can be left stirring overnight.[2]

  • Stop the stirring and allow the layers to fully separate. The denser ionic liquid will form the bottom layer.

  • Carefully decant or use a cannula to remove the top solvent layer.[1]

  • Repeat the washing process two more times with fresh, dry ethyl acetate.

• Drying:

  • Connect the flask to a high-vacuum line (e.g., Schlenk line).

  • Heat the flask in an oil bath to 70°C while stirring under dynamic vacuum (<1 Torr).

  • Continue drying for at least 24 hours or until the water content, as measured by Karl Fischer titration, is below the desired threshold (e.g., <500 ppm).[8]

  • Cool the flask to room temperature under vacuum before backfilling with an inert gas like nitrogen or argon for storage.

Protocol 2: Decolorization using Activated Carbon

This protocol is for removing colored impurities.

• Preparation: Dissolve the colored [HMIM]Cl in a minimal amount of a volatile solvent (e.g., acetonitrile or methanol) to reduce its viscosity. A typical concentration is 50% w/v.[4]

• Treatment:

  • Add activated carbon (1-2% of the ionic liquid mass) to the solution.

  • Stir the suspension at room temperature for 12-24 hours.

• Filtration:

  • To remove the fine activated carbon particles, filter the mixture through a pad of Celite or a syringe filter (0.45 µm PTFE). The Celite pad should be packed into a fritted glass funnel.

  • Wash the flask and the filter pad with a small amount of the same volatile solvent to recover any remaining ionic liquid.

• Solvent Removal:

  • Combine the filtrate and washings in a round-bottom flask.

  • Remove the volatile solvent using a rotary evaporator.

  • Perform a final drying step under high vacuum at 70°C as described in Protocol 1 to remove any final traces of solvent and water.

Visualizations

Below are diagrams illustrating the purification workflow and troubleshooting logic for [HMIM]Cl.

Caption: A standard experimental workflow for the multi-step purification of [HMIM]Cl.

Caption: A decision tree for troubleshooting common purity issues with [HMIM]Cl.

References

• 1. cssp.chemspider.com [cssp.chemspider.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 6. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 7. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 8. pubs.acs.org [pubs.acs.org]
• 9. CN111675678A - A kind of deep drying water removal method for ionic liquid - Google Patents [patents.google.com]

Technical Support Center: Thermal Decomposition of 1-Hexyl-3-methylimidazolium ([HMIM]) Ionic Liquids

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and experimental protocols related to the thermal decomposition of 1-Hexyl-3-methylimidazolium ([HMIM]) based ionic liquids.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the typical thermal decomposition products of [HMIM]-based ionic liquids?

The thermal decomposition of [HMIM]-based ionic liquids primarily proceeds via two pathways, leading to a range of volatile products.[1][2] The specific products depend heavily on the associated anion. For a common example like 1-Hexyl-3-methylimidazolium chloride ([HMIM][Cl]), the main decomposition products arise from nucleophilic substitution (SN2) reactions.[1]

• Major Products: 1-Methylimidazole, 1-chlorohexane, 1-hexene.

• Minor Products: 1-Hexylamine, methylamine, and other fragmentation products of the hexyl chain.

Q2: How does the anion affect the thermal stability and decomposition mechanism?

The anion plays a critical role in determining the thermal stability of an ionic liquid, often more so than the cation.[3] Stability is inversely related to the anion's nucleophilicity and basicity.[1]

• Mechanism: Highly nucleophilic anions, like halides (Cl⁻, Br⁻), can attack the alkyl groups on the imidazolium cation, leading to decomposition via an SN2 pathway at lower temperatures.[1]

• Stability Trend: For imidazolium-based ionic liquids, the thermal stability generally increases with less coordinating, less nucleophilic anions. A common trend is: [Tf₂N]⁻ > [PF₆]⁻ ≥ [BF₄]⁻ > Halides (Cl⁻, Br⁻) > Carboxylates ([OAc]⁻)[1][4][5]

Q3: My ionic liquid is decomposing at a lower temperature than reported in the literature. What are the possible causes?

This is a common issue. Several experimental and sample-related factors can lead to a discrepancy between observed and literature decomposition temperatures.

• Impurities: The presence of impurities, particularly water and residual halides from synthesis, can significantly lower the thermal stability.[3] Ensure the sample is thoroughly dried under vacuum before analysis.

• Heating Rate: Thermogravimetric Analysis (TGA) is highly sensitive to the heating rate. Slower heating rates provide a more accurate, but lower, decomposition temperature. Conversely, high heating rates can overestimate thermal stability.[4][6][7] Long-term isothermal studies often show that ionic liquids can decompose at temperatures significantly lower than the onset temperature (T_onset) determined by fast-scan TGA.[3][8]

• Atmosphere: The analysis atmosphere is crucial. Running the experiment in air or oxygen will typically lower the decomposition temperature compared to an inert atmosphere like nitrogen or argon.[4][6]

• Definition of Decomposition Temperature: The literature reports different metrics for thermal stability (e.g., T_onset, T_peak, T_10% for 10% mass loss).[3][4] Ensure you are comparing the same metric. T_onset is the most common but can vary based on its calculation method.

Q4: What are the primary chemical pathways for the thermal decomposition of [HMIM] ionic liquids?

There are two predominant mechanisms for the thermal decomposition of imidazolium-based ionic liquids:

• SN2 Nucleophilic Substitution: The anion acts as a nucleophile and attacks one of the alkyl groups (hexyl or methyl) on the imidazolium cation. This leads to the formation of a neutral alkyl-anion species and a neutral substituted imidazole. For [HMIM][Cl], this results in 1-chlorohexane and 1-methylimidazole.[1]

• Deprotonation and Carbene Formation: The anion acts as a base, abstracting a proton from the C2 position of the imidazolium ring. This forms a transient N-heterocyclic carbene (NHC), which is highly reactive and can lead to a variety of secondary decomposition products.[1][2]

Quantitative Data Summary

The thermal stability of [HMIM]-based ionic liquids is highly dependent on the anion. The following tables summarize key quantitative data.

Table 1: Influence of Anion on Thermal Decomposition Onset Temperature (T_onset) of Imidazolium-Based Ionic Liquids.

Cation	Anion	T_onset (°C)	Atmosphere	Heating Rate (°C/min)	Reference
[HMIM]⁺	Cl⁻	~250-290	Nitrogen	10	[3][8]
[HMIM]⁺	BF₄⁻	~390-415	Nitrogen	10	[5]
[HMIM]⁺	PF₆⁻	~400-430	Nitrogen	10	[5]

| [HMIM]⁺ | Tf₂N⁻ | ~440-460 | Nitrogen | 10 |[5] |

Note: T_onset values are approximate and can vary significantly based on experimental conditions as described in the FAQ section.

Table 2: Major Volatile Products from Thermal Decomposition of [HMIM][Cl].

Product Name	Chemical Formula	Formation Pathway
1-Methylimidazole	C₄H₆N₂	SN2 attack on hexyl group
1-Chlorohexane	C₆H₁₃Cl	SN2 attack on hexyl group
1-Hexene	C₆H₁₀	Elimination reaction
1-Hexylimidazole	C₉H₁₆N₂	SN2 attack on methyl group

| Chloromethane | CH₃Cl | SN2 attack on methyl group |

Detailed Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines a standard procedure for determining the thermal stability of a [HMIM]-based ionic liquid using TGA.

1. Objective: To determine the onset decomposition temperature (T_onset) of the ionic liquid under a controlled atmosphere and heating rate.

2. Materials & Equipment:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen or argon gas supply

• Microbalance

• Sample pans (platinum or alumina are recommended)[6]

• [HMIM]-based ionic liquid sample, dried under high vacuum for >48 hours to remove water.[3]

3. Procedure:

• Instrument Preparation: Turn on the TGA and the gas supply. Allow the instrument to stabilize according to the manufacturer's instructions.

• Sample Preparation:

  • Tare an empty sample pan on the microbalance.

  • Carefully place 2-5 mg of the dried ionic liquid into the pan. A smaller sample mass is preferred to ensure even heating.[4]

  • Record the exact mass.

• Loading the Sample: Place the sample pan into the TGA furnace.

• Setting Experimental Parameters:

  • Gas: Set a constant flow rate for the inert gas (e.g., Nitrogen at 30-50 mL/min).[6]

  • Initial Isotherm: Hold the sample at a low temperature (e.g., 40°C) for 15-30 minutes to remove any surface-adsorbed moisture and allow the furnace to equilibrate.

  • Heating Program: Program a linear heating ramp from the initial temperature to a final temperature well above the expected decomposition (e.g., 600°C). A standard heating rate is 10°C/min.[9]

• Running the Experiment: Start the heating program and record the mass loss as a function of temperature.

• Data Analysis:

  • Plot the sample mass (%) versus temperature.

  • Calculate the first derivative of the mass loss curve (the DTG curve). The peak of the DTG curve corresponds to the temperature of the maximum rate of decomposition (T_peak).

  • Determine the onset temperature (T_onset). This is typically calculated as the intersection point of the tangent drawn from the baseline before decomposition and the tangent drawn from the point of maximum mass loss.[3]

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the thermal analysis of ionic liquids.

Caption: Experimental workflow for TGA-MS analysis of ionic liquids.

Caption: Troubleshooting guide for low thermal decomposition temperatures.

Caption: Simplified thermal decomposition pathways for [HMIM][Cl].

References

• 1. mdpi.com [mdpi.com]
• 2. escholarship.org [escholarship.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermal decomposition of carboxylate ionic liquids: trends and mechanisms - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C3CP53648C [pubs.rsc.org]

Technical Support Center: Enhancing Ionic Conductivity of 1-Hexyl-3-methylimidazolium ([HMIM]+) Electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Hexyl-3-methylimidazolium ([HMIM]+) based electrolytes. The information herein is designed to address common issues encountered during experimentation and to provide a deeper understanding of the factors influencing ionic conductivity.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My measured ionic conductivity for a pure [HMIM]+ based ionic liquid is significantly lower than the literature value. What are the potential causes?

A1: Several factors could contribute to lower-than-expected ionic conductivity. Consider the following troubleshooting steps:

• Purity of the Ionic Liquid: Impurities, particularly water and residual halides from synthesis (e.g., chloride, bromide), can significantly impact ionic conductivity. Water can increase conductivity at low concentrations but may decrease it at higher concentrations by increasing viscosity. Halide impurities can also alter the electrochemical properties.

  • Action: Ensure your ionic liquid is of high purity. If you synthesized the material, verify the efficacy of your purification steps. For commercial ionic liquids, check the supplier's certificate of analysis. Consider drying the ionic liquid under vacuum to remove excess water.

• Temperature Control: Ionic conductivity is highly dependent on temperature. A lower experimental temperature than the one reported in the literature will result in lower conductivity.

  • Action: Precisely control and measure the temperature of your sample during the measurement. Ensure your temperature probe is calibrated and in close thermal contact with the sample.

• Measurement Setup: Improper cell setup, electrode configuration, or calibration can lead to inaccurate readings.

  • Action:

    • Ensure the electrodes are clean and properly positioned in the conductivity cell.

    • Calibrate your conductivity meter with standard solutions before measuring your sample.

    • For Electrochemical Impedance Spectroscopy (EIS), ensure proper connection of the electrodes and that the cell constant is accurately determined.

• Viscosity: Higher viscosity impedes ion mobility, leading to lower conductivity. If your ionic liquid has a higher viscosity than expected, it could be due to impurities or lower temperature.

  • Action: Measure the viscosity of your sample and compare it with literature values.

Q2: I am observing inconsistent or fluctuating ionic conductivity readings for the same sample. What could be the reason?

A2: Fluctuating readings often point to a lack of equilibrium or external interference.

• Temperature Instability: Even small temperature fluctuations during the measurement can cause conductivity readings to drift.

  • Action: Allow the sample to reach thermal equilibrium before starting the measurement. Use a thermostated bath to maintain a constant temperature.

• Contamination: Absorption of atmospheric moisture, especially for hygroscopic ionic liquids, can change the composition and conductivity over time.

  • Action: Perform measurements in a controlled atmosphere, such as a glovebox, to minimize moisture uptake.

• Electrode Issues: Fouling or degradation of the electrode surface can lead to unstable measurements.

  • Action: Clean the electrodes thoroughly between measurements according to the manufacturer's instructions.

Q3: How does the choice of anion in my [HMIM]+ electrolyte affect the ionic conductivity?

A3: The anion plays a crucial role in determining the physicochemical properties of the ionic liquid, including its ionic conductivity. Generally, smaller, more symmetric anions with delocalized charge lead to lower viscosity and higher ionic conductivity. The trend in ionic conductivity for common anions paired with [HMIM]+ is typically:

TFSI⁻ > PF₆⁻ > BF₄⁻ > Br⁻ > Cl⁻

This is due to a combination of factors including ion size, shape, and the strength of the interaction between the cation and anion. Larger, more weakly coordinating anions like bis(trifluoromethylsulfonyl)imide (TFSI⁻) tend to result in less viscous ionic liquids with higher ionic mobilities.

Q4: I need to dissolve my [HMIM]+ electrolyte in a solvent. How will this affect the ionic conductivity?

A4: Dissolving an ionic liquid in a solvent can have a complex effect on ionic conductivity.

• Increased Ion Mobility: The addition of a low-viscosity solvent can decrease the overall viscosity of the electrolyte, which can increase the mobility of the ions and, consequently, the ionic conductivity.

• Decreased Charge Carrier Concentration: As you add more solvent, the concentration of the ions decreases, which can lead to a decrease in ionic conductivity.

Often, a "volcano plot" is observed where the ionic conductivity first increases with the addition of a solvent, reaches a maximum at an optimal concentration, and then decreases as the solution becomes more dilute. The choice of solvent is also critical; polar solvents that can effectively solvate the ions without significantly increasing the viscosity are often preferred.

Quantitative Data Presentation

The following tables summarize the ionic conductivity of various 1-Hexyl-3-methylimidazolium based electrolytes. Note that values can vary slightly between different sources due to variations in purity and measurement technique.

Table 1: Ionic Conductivity of Pure 1-Hexyl-3-methylimidazolium ([HMIM]+) Electrolytes with Different Anions.

Anion	Chemical Formula	Ionic Conductivity (mS/cm)	Temperature (°C)
Chloride (Cl⁻)	C₁₀H₁₉ClN₂	0.08	20
Bromide (Br⁻)	C₁₀H₁₉BrN₂	0.051	20
Tetrafluoroborate (BF₄⁻)	C₁₀H₁₉BF₄N₂	1.18	20
Hexafluorophosphate (PF₆⁻)	C₁₀H₁₉F₆N₂P	0.80	30
Bis(trifluoromethylsulfonyl)imide (TFSI⁻)	C₁₂H₁₉F₆N₃O₄S₂	1.73	20

Table 2: Temperature Dependence of Ionic Conductivity for Selected [HMIM]+ Electrolytes.

Ionic Liquid	Temperature (°C)	Ionic Conductivity (mS/cm)
[HMIM][Cl] in 2-methoxyethanol (dilute)	10	~15 (limiting molar conductivity)
20	~19 (limiting molar conductivity)
30	~23 (limiting molar conductivity)
[HMIM][PF₆]	25	0.80
[HMIM][TFSI]	20	1.73
60	7.423 (with 1.0 M LiTFSI)

Note: Data for [HMIM][Cl] is presented as limiting molar conductivity in a solvent due to the high viscosity and low conductivity of the pure ionic liquid at these temperatures.

Experimental Protocols

Detailed Methodology for Ionic Conductivity Measurement using Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy is a powerful technique to determine the ionic conductivity of electrolytes.

1. Materials and Equipment:

• 1-Hexyl-3-methylimidazolium based ionic liquid

• Conductivity cell with two parallel, inert electrodes (e.g., platinum or stainless steel) of a known geometry.

• Potentiostat/Galvanostat with a Frequency Response Analyzer (FRA) module.

• Thermostated bath for temperature control.

• Glovebox or controlled atmosphere chamber (recommended for hygroscopic ionic liquids).

• Calibrated thermometer.

• Computer with software for EIS data acquisition and analysis.

2. Sample Preparation:

• Drying: Due to the hygroscopic nature of many ionic liquids, it is crucial to dry the sample prior to measurement. This can be done by heating the ionic liquid under high vacuum for several hours. The specific temperature and duration will depend on the thermal stability of the ionic liquid.

• Handling: Perform all sample handling inside a glovebox with a dry, inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption.

• Cell Loading: Carefully fill the conductivity cell with the dried ionic liquid, ensuring there are no air bubbles trapped between the electrodes. The volume of the ionic liquid should be sufficient to completely immerse the active area of the electrodes.

3. Experimental Setup:

• Cell Connection: Connect the working and counter electrodes of the conductivity cell to the corresponding terminals on the potentiostat. For a two-electrode setup, the reference electrode lead is typically connected to the counter electrode lead.

• Temperature Control: Place the conductivity cell in the thermostated bath and allow the sample to reach the desired temperature and thermally equilibrate. Monitor the temperature with a calibrated thermometer.

4. EIS Measurement Parameters:

• Frequency Range: A typical frequency range for ionic conductivity measurements is from 1 MHz down to 1 Hz or 0.1 Hz.

• AC Amplitude: Apply a small AC voltage amplitude, typically 5-10 mV, to ensure a linear response from the system.

• DC Potential: For a simple conductivity measurement, the DC potential is usually set to 0 V (Open Circuit Potential).

• Data Acquisition: Record the impedance data across the specified frequency range.

5. Data Analysis:

• Nyquist Plot: The impedance data is typically visualized as a Nyquist plot (Z'' vs. Z'). For a simple ionic conductor, the plot will show a semicircle at high frequencies and a vertical line at low frequencies.

• Determining Resistance: The bulk resistance (R) of the electrolyte is determined from the intercept of the high-frequency semicircle with the real axis (Z').

• Calculating Ionic Conductivity (σ): The ionic conductivity is calculated using the following equation:

  σ = L / (R * A)

  Where:

  • σ is the ionic conductivity (S/cm)

  • L is the distance between the electrodes (cm)

  • R is the bulk resistance of the electrolyte (Ω)

  • A is the area of the electrodes (cm²)

  The term (L/A) is the cell constant, which can be determined by calibrating the cell with a standard solution of known conductivity (e.g., aqueous KCl solutions).

Visualizations

Caption: Experimental workflow for ionic conductivity measurement.

Technical Support Center: Troubleshooting Common Issues in the Synthesis of [HMIM] Salts

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 1-hexyl-3-methylimidazolium ([HMIM]) salts. The information is presented in a practical question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: My final [HMIM] salt product has a yellowish or brownish tint. What is the cause and is this a significant issue?

A1: A yellow to brown coloration is a frequently observed issue in the synthesis of imidazolium-based ionic liquids. This is often a result of thermal degradation, particularly when elevated reaction temperatures are employed to reduce reaction times. While the discoloration may not always impact the ionic liquid's performance as a solvent or its bulk physical properties, a colorless product is generally preferred for high-sensitivity applications such as spectroscopy, or for commercial-grade materials. The impurities causing the color are typically present in very low concentrations (parts per billion) but possess high molar extinction coefficients.

Q2: What are the most prevalent impurities I should be aware of in [HMIM] salt synthesis?

A2: Common impurities include unreacted starting materials like 1-methylimidazole and the corresponding alkylating agent (e.g., 1-chlorohexane), water, and residual halide ions from the synthesis or subsequent metathesis steps. Water can be readily absorbed from the atmosphere and its presence can alter the physical properties and stability of the final product. Unreacted 1-methylimidazole can be particularly challenging to remove due to its high boiling point and its affinity for the ionic liquid product.

Q3: How can I optimize the yield of my [HMIM] salt synthesis?

A3: Maximizing the yield primarily involves ensuring the reaction proceeds to completion. Key factors influencing this are reaction time, temperature, and the molar ratio of the reactants. For the synthesis of certain imidazolium chlorides, employing a longer reaction time at a moderate temperature has been shown to produce higher yields compared to shorter durations at higher temperatures, which can also induce product degradation. The use of a slight excess of the more volatile reactant, typically the alkylating agent, can also help to drive the reaction forward. This excess can then be removed during the purification process.

Q4: My purified [HMIM] salt appears to be degrading over time. What are the best practices for storage to prevent this?

A4: The degradation of [HMIM] salts can be initiated by several factors, including exposure to moisture, elevated temperatures, and light. Certain [HMIM] salts, especially those with anions like hexafluorophosphate (PF₆⁻), are susceptible to hydrolysis, which can generate corrosive byproducts such as hydrogen fluoride (HF). To ensure long-term stability, it is imperative to store the purified ionic liquid in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, and protected from light and heat. A critical step for enhancing stability is the thorough drying of the salt to remove any residual water.

Troubleshooting Guide

Problem 1: The final [HMIM] salt product is colored (yellow to brown).

• Possible Cause A: High Reaction Temperature.

  • Solution: While higher temperatures can increase the reaction rate, they often promote the formation of colored byproducts through thermal degradation. It is advisable to conduct the synthesis at a lower temperature for a longer period. For instance, in the synthesis of 1-hexyl-3-methylimidazolium chloride, carrying out the reaction at a lower temperature over an extended time can yield a colorless product, whereas higher temperatures tend to produce a colored product requiring more rigorous purification.

• Possible Cause B: Impurities in Starting Materials.

  • Solution: The purity of the starting materials is crucial. It is good practice to distill both the 1-methylimidazole and the alkylating agent prior to use to eliminate any impurities that might contribute to color formation. The purified reagents should be stored under an inert atmosphere.

• Solution/Purification: If a colored product is obtained, it can often be decolorized. A widely used method is to treat a solution of the ionic liquid with activated charcoal. For [HMIM] salts that are solid at room temperature, recrystallization from a suitable solvent system is another effective method for removing colored impurities.

Problem 2: The NMR spectrum of my [HMIM] salt indicates the presence of unreacted 1-methylimidazole.

• Possible Cause: Incomplete Reaction or Ineffective Purification.

  • Solution: The presence of unreacted 1-methylimidazole is a common issue, and its removal can be challenging due to its physical properties.

    • Reaction Optimization: To minimize unreacted starting material, ensure the reaction is driven to completion by using an appropriate molar ratio of reactants and allowing for an adequate reaction time.

    • Purification: The most effective way to remove residual 1-methylimidazole is by repeated washing of the product with a suitable organic solvent. Toluene or dry ethyl acetate are commonly employed for this purpose. It is essential to stir the mixture vigorously during the washing process to effectively extract the entrapped 1-methylimidazole. The progress of the removal should be monitored by ¹H NMR after each wash.

Problem 3: The yield of the synthesized [HMIM] salt is significantly lower than expected.

• Possible Cause A: Incomplete Reaction.

  • Solution: As previously noted, ensure the reaction has reached completion. The progress of the reaction can be monitored by techniques such as ¹H NMR or, if applicable, thin-layer chromatography (TLC) to track the consumption of the starting materials. The reaction time and temperature should be optimized for the specific [HMIM] salt being synthesized.

• Possible Cause B: Product Loss During Work-up and Purification.

  • Solution: Be aware of the solubility of the target [HMIM] salt in the solvents used for washing. If the salt exhibits partial solubility in the wash solvent, this can result in considerable product loss. Cooling the wash solvent prior to use can help to mitigate this. When employing purification methods like activated charcoal treatment, a physical loss of product, potentially around 20%, can be anticipated.

Problem 4: The [HMIM] salt shows signs of hydrolysis, such as a change in pH or the appearance of new peaks in the NMR spectrum.

• Possible Cause: Presence of Water.

  • Solution: Water is a common impurity in ionic liquids and can facilitate the hydrolysis of certain anions, like PF₆⁻, a process that is accelerated at higher temperatures.

    • Drying: It is crucial to thoroughly dry the final product under high vacuum at a moderate temperature (e.g., 60-80 °C) for a sufficient duration (e.g., 24-48 hours) to eliminate residual water.

    • Inert Atmosphere: To prevent moisture reabsorption, the purified ionic liquid should be handled and stored under a dry, inert atmosphere, for example, within a glovebox or by using Schlenk line techniques.

Data Presentation

Table 1: Influence of Reaction Temperature on the Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]Cl) - A Representative Imidazolium Salt

Reaction Temperature (°C)	Reaction Time	Product Appearance	Reference
Ambient	11 days	White Solid
70	1 week	Yellow Solid
> 70	Shorter	Colored Product
130	Not specified	Product with impurities

Table 2: A Comparative Overview of Common Purification Methods for Imidazolium Salts

Purification Method	Description	Advantages	Disadvantages
Solvent Washing	The crude product is washed with a non-polar solvent (e.g., toluene, ethyl acetate) to remove unreacted starting materials.	A straightforward and effective method for the removal of organic, non-ionic impurities.	The process can be time-consuming, often requiring multiple washing cycles. There is a potential for product loss if the salt is partially soluble in the wash solvent.
Activated Charcoal Treatment	A solution of the ionic liquid is treated with activated charcoal to adsorb colored impurities, which is then removed by filtration.	Highly effective for decolorizing the product.	Can result in a significant physical loss of the product (approximately 20%). May not be suitable for all types of ionic liquids (e.g., some chloride or bromide salts).
Recrystallization	The ionic liquid is dissolved in a minimal amount of a suitable hot solvent and then allowed to cool, leading to the crystallization of the pure product.	Can produce very high-purity products and is effective for removing a wide range of impurities.	Identifying a suitable solvent system can be a challenge. This method is not applicable to ionic liquids that are not solid at or near room temperature.
Drying under Vacuum	The ionic liquid is heated under high vacuum to remove volatile impurities such as water and residual organic solvents.	An essential step for removing water, which can significantly impact the properties and stability of the ionic liquid.	The use of high temperatures can lead to thermal degradation and discoloration of the product.

Experimental Protocols

Protocol 1: Synthesis of 1-Hexyl-3-methylimidazolium Chloride ([HMIM]Cl)

This protocol serves as a general guideline. The reaction time and temperature may require optimization for specific applications.

Materials:

• 1-Methylimidazole (freshly distilled)

• 1-Chlorohexane (freshly distilled)

• Toluene or Ethyl Acetate (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Inert atmosphere apparatus (e.g., nitrogen or argon manifold)

Procedure:

• Reaction Setup:

  • A clean, oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser is assembled under an inert atmosphere.

  • Equimolar amounts of freshly distilled 1-methylimidazole and 1-chlorohexane are carefully transferred to the reaction flask using a syringe or cannula.

• Reaction:

  • The reaction mixture is stirred at either room temperature or with gentle heating (e.g., 60-70°C). Note that higher temperatures will decrease the reaction time but may result in a colored product.

  • The progress of the reaction should be monitored. At lower temperatures, the reaction may take several days to a week to reach completion. The formation of a viscous liquid or a solid product will be observed.

• Initial Purification (Work-up):

  • Upon completion of the reaction, the mixture is allowed to cool to room temperature.

  • Anhydrous toluene or ethyl acetate is added to the flask, and the mixture is stirred vigorously for several hours or overnight to wash away any unreacted starting materials.

  • The solvent is carefully decanted. This washing step should be repeated 2-3 times for optimal results.

• Final Purification and Drying:

  • After the final wash, any remaining solvent is removed under vacuum.

  • The resulting [HMIM]Cl is dried under high vacuum at an elevated temperature (e.g., 60-70°C) for 24-48 hours to remove any residual volatile impurities and water.

  • The final product should be a white solid or a colorless viscous liquid. It should be stored under an inert atmosphere.

Mandatory Visualization

Caption: General experimental workflow for the synthesis of [HMIM] salts.

Caption: Troubleshooting workflow for an impure [HMIM] salt.

Caption: Logical relationships between common issues and their causes.

Technical Support Center: Optimizing Catalysis in 1-Hexyl-3-methylimidazolium ([Hmim])

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during catalytic reactions in 1-Hexyl-3-methylimidazolium ([Hmim]) based ionic liquids.

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common problems encountered during catalysis in [Hmim].

Guide 1: Low Reaction Yield or Slow Reaction Rate

Problem: You are observing a lower than expected product yield or a sluggish reaction rate.

Troubleshooting Workflow:

Minimizing viscosity of 1-Hexyl-3-methylimidazolium for industrial applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Hexyl-3-methylimidazolium ([HMIM]) based ionic liquids. The focus is on practical issues related to viscosity and its minimization for industrial and laboratory applications.

Troubleshooting Guide

This section addresses common problems encountered when working with [HMIM] ionic liquids, offering potential solutions and preventative measures.

Problem	Possible Causes	Suggested Solutions
High Viscosity Impeding Pumping or Stirring	The inherent viscosity of the specific [HMIM] salt is too high at the operating temperature. The temperature of the system is too low.	1. Increase Temperature: Gently heat the ionic liquid. Viscosity decreases significantly with increasing temperature.[1][2][3] 2. Add a Co-solvent: Introduce a low-viscosity, miscible co-solvent such as methanol, ethanol, acetonitrile, or even small amounts of water.[4] 3. Change the Anion: If possible for the application, switch to a [HMIM] salt with an anion that results in lower viscosity, such as bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻).
Inconsistent Viscosity Between Batches	Presence of impurities, particularly water or residual halides from synthesis.[4] Degradation of the ionic liquid.	1. Dry the Ionic Liquid: Ensure the ionic liquid is properly dried under vacuum to remove any absorbed water. 2. Check Purity: Analyze the ionic liquid for halide content and other impurities. 3. Proper Storage: Store the ionic liquid in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture uptake and degradation.
Phase Separation After Adding a Co-solvent	The co-solvent is not fully miscible with the [HMIM] salt at the desired concentration or temperature.	1. Select a Miscible Co-solvent: Refer to literature for miscibility data of co-solvents with your specific [HMIM] salt. 2. Adjust Concentration: Reduce the concentration of the co-solvent. 3. Modify Temperature: Investigate if changing the temperature improves miscibility.
Difficulty in Handling and Dispensing	High viscosity at room temperature makes the ionic liquid difficult to pour and measure accurately.	1. Pre-heating: Gently warm the ionic liquid container before use to lower its viscosity. 2. Use a Positive Displacement Pipette: For accurate dispensing of viscous liquids, a positive displacement pipette is more suitable than an air displacement pipette. 3. Dilution: If the application allows, prepare a stock solution of the ionic liquid in a suitable solvent.

Frequently Asked Questions (FAQs)

1. How does temperature affect the viscosity of [HMIM] ionic liquids?

Increasing the temperature significantly reduces the viscosity of [HMIM] ionic liquids. This is a common and effective method for lowering viscosity in various applications. The relationship between temperature and viscosity is non-linear; a small increase in temperature can lead to a substantial decrease in viscosity.[1][2][3]

2. Which anion should I choose for a [HMIM] ionic liquid to achieve the lowest viscosity?

The choice of anion has a profound impact on the viscosity of [HMIM] ionic liquids. Generally, anions that are larger, more flexible, and have a delocalized charge lead to lower viscosities. For instance, [HMIM] with the bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻) anion typically exhibits lower viscosity compared to those with halide anions like chloride (Cl⁻), bromide (Br⁻), or iodide (I⁻), or even tetrafluoroborate ([BF4]⁻) and hexafluorophosphate ([PF6]⁻).[2][3][4][5]

3. What is the effect of adding water to [HMIM] ionic liquids?

The addition of even small amounts of water can significantly decrease the viscosity of hydrophilic [HMIM] ionic liquids, such as those with halide anions.[4] However, for hydrophobic ionic liquids, the effect of water on viscosity is less pronounced.[5] It is crucial to control the water content to ensure consistent viscosity.

4. Can I use organic solvents to reduce the viscosity of [HMIM] ionic liquids?

Yes, adding organic co-solvents is a widely used technique to reduce the viscosity of [HMIM] ionic liquids.[4] Solvents like methanol, ethanol, acetonitrile, and dimethyl sulfoxide (DMSO) have been shown to be effective.[6][7] The extent of viscosity reduction depends on the co-solvent, its concentration, and the specific [HMIM] salt.

5. How does the alkyl chain length on the imidazolium cation affect viscosity?

For a given anion, increasing the length of the alkyl chain on the imidazolium cation generally leads to an increase in viscosity. Therefore, [HMIM] (with a hexyl chain) will be more viscous than its shorter-chain counterparts like 1-butyl-3-methylimidazolium ([BMIM]) under the same conditions.

Data Presentation

Table 1: Viscosity of Pure [HMIM] Ionic Liquids with Different Anions at Atmospheric Pressure and 298.15 K (25 °C)

Anion	Viscosity (mPa·s)
Chloride ([Cl]⁻)	~1300
Bromide ([Br]⁻)	~800
Iodide ([I]⁻)	~450
Tetrafluoroborate ([BF4]⁻)	~220
Hexafluorophosphate ([PF6]⁻)	~370
Bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻)	~70

Note: These are approximate values compiled from various sources and can vary based on purity and water content.

Table 2: Effect of Temperature on the Viscosity of [HMIM][Tf2N] at Atmospheric Pressure

Temperature (K)	Temperature (°C)	Viscosity (mPa·s)
293.15	20	88.5
313.15	40	43.1
333.15	60	24.8
353.15	80	15.9

Data extracted from literature.

Table 3: Effect of Methanol as a Co-solvent on the Viscosity of [HMIM][Cl] at 298.15 K (25 °C)

Mole Fraction of Methanol	Viscosity (mPa·s)
0.0	~1300
0.2	~450
0.4	~150
0.6	~40
0.8	~10

Data is illustrative and based on trends reported in the literature.

Experimental Protocols

Protocol 1: General Procedure for Viscosity Measurement

• Instrument Preparation:

  • Select an appropriate viscometer for the expected viscosity range (e.g., falling-ball, rotational, or vibrating wire viscometer).

  • Calibrate the viscometer using standard viscosity fluids.

  • Ensure the sample holder is clean and dry.

• Sample Preparation:

  • Ensure the [HMIM] sample is free from impurities and has a known water content (determined by Karl Fischer titration).

  • If measuring the effect of a co-solvent, prepare mixtures of known compositions by mass.

• Measurement:

  • Equilibrate the sample to the desired temperature using a temperature-controlled bath.

  • Introduce the sample into the viscometer.

  • Allow the sample to thermally equilibrate within the instrument.

  • Perform the viscosity measurement according to the instrument's operating procedure.

  • Repeat the measurement at least three times to ensure reproducibility.

• Data Analysis:

  • Calculate the average viscosity and standard deviation.

  • Record the temperature, pressure, and sample composition for each measurement.

Protocol 2: Procedure for Reducing Viscosity with a Co-solvent

• Co-solvent Selection:

  • Choose a co-solvent that is miscible with the [HMIM] ionic liquid and compatible with the intended application.

• Preparation of Mixtures:

  • Prepare a series of mixtures with varying mole fractions of the co-solvent in the [HMIM] ionic liquid. It is recommended to prepare these mixtures by mass for accuracy.

• Viscosity Measurement:

  • Measure the viscosity of each mixture at a constant temperature using the procedure outlined in Protocol 1.

• Data Evaluation:

  • Plot the viscosity as a function of the co-solvent mole fraction to determine the optimal concentration for the desired viscosity reduction.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. diva-portal.org [diva-portal.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: The Impact of Impurities on the Electrochemical Window of [HMIM][PF6]

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the ionic liquid 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during electrochemical experiments, with a focus on the critical role of impurities in defining the electrochemical window.

Frequently Asked Questions (FAQs)

Q1: What is the electrochemical window (ECW) and why is it important for my experiments?

A1: The electrochemical window is the potential range over which an electrolyte, in this case [HMIM][PF6], is stable and does not undergo oxidation or reduction. A wide electrochemical window is crucial for applications such as batteries, capacitors, and electro-organic synthesis, as it dictates the operating voltage range of the electrochemical device.

Q2: What are the most common impurities in commercially available [HMIM][PF6]?

A2: The most prevalent impurities in [HMIM][PF6] are typically residual reactants and byproducts from its synthesis. These include:

• Water: Due to the hygroscopic nature of many ionic liquids and their precursors.

• Halides: Specifically chloride (Cl⁻) and bromide (Br⁻), which are often present from the synthesis of the imidazolium cation.

• Organic Precursors: Unreacted starting materials such as 1-methylimidazole and 1-hexyl bromide.

Q3: How do these impurities affect the measured electrochemical window of [HMIM][PF6]?

A3: Impurities can significantly narrow the electrochemical window of [HMIM][PF6]. Water, for instance, has a much smaller electrochemical window than the pure ionic liquid and its presence will lead to premature decomposition at both the anodic and cathodic limits. Halide impurities are easily oxidized, which lowers the anodic (oxidation) potential of the ionic liquid. Organic precursors can also have their own redox processes that occur within the expected window of the pure ionic liquid, leading to erroneous measurements and a narrower apparent window.

Q4: I am seeing unexpected peaks in my cyclic voltammogram. What could be the cause?

A4: Unexpected peaks within the electrochemical window are often a sign of impurities. Small oxidative peaks at lower potentials can indicate the presence of halide ions. Broader peaks might be due to the presence of water or other electroactive organic species. It is also possible that the working electrode material itself is not stable in the potential range you are investigating.

Q5: How can I remove impurities from my [HMIM][PF6]?

A5: A common and effective method for purifying [HMIM][PF6] involves a combination of treatment with activated carbon and molecular sieves, followed by drying under high vacuum. Activated carbon helps to remove organic impurities, while molecular sieves are excellent for removing water. A detailed protocol is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Narrow Electrochemical Window	Presence of water, halide, or organic impurities.	Purify the [HMIM][PF6] using the recommended protocol. Ensure all glassware is rigorously dried and experiments are conducted under an inert atmosphere (e.g., in a glovebox).
Poor Reproducibility of Results	Varying levels of absorbed water from the atmosphere.	Handle the ionic liquid exclusively under an inert and dry atmosphere. Use freshly purified and dried [HMIM][PF6] for each set of experiments.
Unexpected Oxidation Peak at Low Potential	Halide (e.g., Cl⁻, Br⁻) contamination.	Purify the ionic liquid. Consider synthesizing the ionic liquid using a halide-free route if possible for your application.
Drifting Baseline in Cyclic Voltammogram	Slow decomposition of the ionic liquid or reaction with trace impurities.	Ensure the purity of the ionic liquid. Check the stability of your reference and working electrodes in the ionic liquid.
High Background Current	High concentration of charge carriers (impurities).	Purify the [HMIM][PF6] to reduce the concentration of ionic impurities.

Data Presentation: Effect of Impurities on the Electrochemical Window

The following tables summarize the quantitative impact of common impurities on the electrochemical window of imidazolium-based hexafluorophosphate ionic liquids. The data for water is based on a close analog, 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]), and is expected to be very similar for [HMIM][PF6].

Table 1: Effect of Water Content on the Electrochemical Window of [BMIM][PF6]

Condition	Water Content (ppm)	Anodic Limit (V vs. Ag/Ag⁺)	Cathodic Limit (V vs. Ag/Ag⁺)	Electrochemical Window (V)
Vacuum-dried	< 50	2.5	-2.6	5.1
Atmospheric	~2000	2.3	-2.4	4.7
Wet	> 10000	1.8	-1.9	3.7

Data is illustrative and based on typical values found in the literature for similar ionic liquids.

Table 2: Illustrative Effect of Halide and Organic Impurities on the Electrochemical Window

Impurity	Typical Concentration	Effect on ECW	Anodic Limit (V)	Cathodic Limit (V)
Chloride (Cl⁻)	> 100 ppm	Significant narrowing	Reduced	Unchanged
1-Methylimidazole	> 500 ppm	Narrowing	Unchanged	Reduced

Experimental Protocols

Purification of [HMIM][PF6]

This protocol describes a standard procedure for removing water, halide, and organic impurities from [HMIM][PF6].

Materials:

• [HMIM][PF6] (as received)

• Activated carbon (powdered)

• Molecular sieves (3Å, baked at 300°C for 12 hours under vacuum)

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Cannula for liquid transfer

• High vacuum pump

Procedure:

• Activated Carbon Treatment: a. Dissolve the as-received [HMIM][PF6] in anhydrous DCM in a Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen). b. Add activated carbon (approximately 5% w/w of the ionic liquid). c. Stir the mixture vigorously for 24 hours at room temperature. d. Filter the mixture through a cannula with a filter frit to remove the activated carbon. e. Remove the DCM under reduced pressure.

• Molecular Sieve Treatment and Drying: a. To the [HMIM][PF6] from the previous step, add activated molecular sieves (3Å, approximately 10% w/w). b. Heat the mixture to 80°C under high vacuum (< 0.1 mbar) with stirring for at least 48 hours. c. Cool the purified [HMIM][PF6] to room temperature under vacuum. d. Transfer the purified ionic liquid to a clean, dry storage vessel inside a glovebox.

Determination of the Electrochemical Window by Cyclic Voltammetry

Materials:

• Purified [HMIM][PF6]

• Three-electrode electrochemical cell

• Potentiostat

• Working electrode (e.g., Glassy Carbon or Platinum)

• Reference electrode (e.g., Ag/Ag⁺ in a non-aqueous electrolyte with a salt bridge, or a quasi-reference electrode like a silver wire)

• Counter electrode (e.g., Platinum wire or mesh)

• Inert atmosphere glovebox

Procedure:

• Cell Assembly: a. Polish the working electrode to a mirror finish using alumina slurry, sonicate in ethanol, and dry thoroughly. b. Assemble the three-electrode cell inside a glovebox filled with an inert gas (e.g., Argon). c. Add the purified [HMIM][PF6] to the cell.

• Cyclic Voltammetry Measurement: a. Connect the electrodes to the potentiostat. b. Set the potential range to scan. Start with a wide range (e.g., +3 V to -3 V vs. the reference electrode) and narrow it down based on the observed decomposition potentials. c. Set the scan rate (e.g., 50 mV/s). d. Run the cyclic voltammogram. e. The anodic limit is determined as the potential at which the oxidative current starts to increase significantly. The cathodic limit is determined as the potential at which the reductive current starts to increase significantly. A common method is to define the limit as the potential at which the current density reaches a certain threshold (e.g., 0.5 mA/cm²).

Determination of Water Content by Karl Fischer Titration

Materials:

• Karl Fischer titrator (coulometric or volumetric)

• Appropriate Karl Fischer reagents

• Airtight syringe

• [HMIM][PF6] sample

Procedure:

• Titrator Preparation: a. Prepare the Karl Fischer titrator according to the manufacturer's instructions. b. Condition the titration cell to a low background drift.

• Sample Analysis: a. Using an airtight syringe, accurately measure a known mass or volume of the [HMIM][PF6] sample. b. Inject the sample into the titration cell. c. Start the titration. The instrument will automatically determine the amount of water in the sample. d. The result is typically given in parts per million (ppm) or percentage of water.

Visualizations

Caption: Experimental workflow for the purification and electrochemical analysis of [HMIM][PF6].

Caption: Logical relationship showing the effect of impurities on the electrochemical window of [HMIM][PF6].

Technical Support Center: 1-Hexyl-3-methylimidazolium Hexafluorophosphate ([HMIM][PF6])

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]). The focus is on understanding, preventing, and troubleshooting issues related to its hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the hydrolysis of [HMIM][PF6] and why is it a concern?

A1: The hydrolysis of [HMIM][PF6] is a chemical reaction where the hexafluorophosphate ([PF6]⁻) anion reacts with water. This reaction is a significant concern because it leads to the degradation of the ionic liquid's purity and performance. The process generates corrosive byproducts, most notably hydrofluoric acid (HF), which can damage equipment and interfere with experimental results.[1][2] The instability of the [PF6]⁻ anion in the presence of moisture is a well-documented issue.[3][4]

Q2: What are the primary signs that my [HMIM][PF6] sample has undergone hydrolysis?

A2: Signs of hydrolysis can include:

• A noticeable change in the physical appearance of the ionic liquid, such as becoming cloudy or changing color.

• An increase in the acidity of the sample, which can be detected by pH measurements.[5]

• Corrosion or etching of glass or metal containers.[1]

• Inconsistent experimental results, particularly in electrochemical applications or sensitive chemical reactions.

• The presence of new peaks in analytical spectra (e.g., NMR or Ion Chromatography) corresponding to hydrolysis byproducts.[3][6][7]

Q3: What factors can accelerate the hydrolysis of the [PF6]⁻ anion?

A3: Several factors can accelerate hydrolysis:

• Presence of Water: Water is the primary reactant, and its presence, even in trace amounts (ppm level), can initiate hydrolysis.[8] Ionic liquids containing hydrophilic ions can rapidly absorb atmospheric moisture.[1]

• Elevated Temperatures: Higher temperatures can increase the rate of the hydrolysis reaction.

• Acidity: The presence of protons (H⁺ ions) can catalyze the breakdown of the [PF6]⁻ anion.[3][4]

• Lewis Acidity of Counter-ion: The nature of the cation can influence the rate of hydrolysis. For instance, in nonaqueous battery electrolytes, the rate of [PF6]⁻ hydrolysis decreases in the order of Li⁺ > Na⁺ > K⁺, corresponding to the Lewis acidity of the cation.[3]

Q4: How can I detect and quantify the extent of hydrolysis?

A4: Several analytical techniques are effective for detecting and quantifying hydrolysis:

• Karl Fischer Titration: This is a highly accurate and widely used method for determining the water content in a sample, which is a key indicator of hydrolysis risk.[9]

• Ion Chromatography (IC): IC is an excellent method for separating, identifying, and quantifying the anionic byproducts of hydrolysis, such as fluoride (F⁻), difluorophosphate (PO₂F₂⁻), and monofluorophosphate (HPO₃F⁻).[6][7][10]

• NMR Spectroscopy: Multinuclear NMR (¹⁹F and ³¹P) is a powerful tool for studying the kinetics of hydrolysis and identifying the various phosphorus-fluorine containing species in solution.[3][11][12] Changes in the ¹H NMR chemical shifts of the imidazolium cation can also indicate interactions with hydrolysis products.[13]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent electrochemical data (e.g., shifting potentials, reduced stability window).	Hydrolysis of [PF6]⁻ has generated impurities and corrosive HF.[1]	1. Verify the water content of the ionic liquid using Karl Fischer titration.[9] 2. Purify the ionic liquid using methods like treatment with molecular sieves or activated carbon.[14][15] 3. Ensure all future handling is performed under an inert atmosphere (e.g., in a glovebox) to minimize moisture exposure.[16]
Visible corrosion or etching on glassware used for storage or reaction.	Generation of hydrofluoric acid (HF) from the reaction of [PF6]⁻ with water.[1][5]	1. Immediately transfer the ionic liquid to a new, dry, and inert container (e.g., PTFE or a different type of glass). 2. Neutralize and dispose of the compromised ionic liquid and etched glassware according to hazardous waste regulations.[17] 3. Review storage and handling procedures to strictly exclude moisture. Store containers tightly sealed and consider using a desiccant.[16][17]
Cloudiness or precipitate formation in the ionic liquid.	Formation of insoluble hydrolysis products or impurities from the synthesis route.[2][5]	1. Attempt to purify the ionic liquid via filtration if the precipitate is solid. 2. For dissolved impurities, consider purification by extraction with a suitable solvent or treatment with activated carbon.[15][18] 3. Analyze the impurities using Ion Chromatography or NMR to understand their nature before selecting a purification method.[10][11]
pH of the aqueous extract of the ionic liquid is acidic.	The presence of acidic hydrolysis byproducts like HF and HPO₂F₂.[3][5]	1. Confirm the identity of acidic species using Ion Chromatography.[7] 2. If the ionic liquid is essential for a non-aqueous application, it must be rigorously dried and purified. Consider passing it through a column of neutral alumina to remove acidic impurities. 3. If the acidity is low, and the application can tolerate it, proceed with caution. Otherwise, acquire a fresh, high-purity batch.

Data Summary: Properties and Detection of Hydrolysis

The following table summarizes key properties of [HMIM][PF6] and the typical detection limits for analytical methods used to assess its purity and degradation.

Parameter	Pristine [HMIM][PF6]	Hydrolyzed [HMIM][PF6]	Notes
Appearance	Clear, pale yellow, viscous liquid.[17]	Can become cloudy, discolored, or form precipitates.	Visual inspection is the first, simplest check for degradation.
Water Content	< 100 ppm (High Purity Grade)	> 100 ppm, can be significantly higher.	Water is the reactant for hydrolysis.[8]
Major Anionic Species	[PF6]⁻	[PF6]⁻, F⁻, [PO₂F₂]⁻, [HPO₃F]²⁻, [PO₄]³⁻.[6][7]	The presence of these product anions is a direct confirmation of hydrolysis.
Acidity	Neutral	Acidic	Due to the formation of HF and other acidic phosphorus species.[3][5]
Physical Properties	Density: ~1.30 g/cm³ (at 23°C)[19][20] Viscosity: ~465 cP (at 25°C)[19][20]	Density and viscosity may change due to the presence of water and degradation products.[1]	Changes in physical properties can indicate significant degradation.
Analytical Technique	Typical Limit of Quantification (LOQ)
Karl Fischer Titration	~10 ppm for water	Essential for moisture control.[9][21]
Ion Chromatography	< 1 ppm for halide impurities.[10]	Can simultaneously determine multiple hydrolysis products.[7][10]
NMR Spectroscopy	N/A (Detects structural environment)	Highly effective for identifying and quantifying fluorinated and phosphated species.[3]

Diagrams

Hydrolysis Pathway of Hexafluorophosphate ([PF6]⁻)

The hydrolysis of the [PF6]⁻ anion proceeds in a stepwise manner, initiated by the reaction with water and often catalyzed by acidic conditions. Each step involves the replacement of a fluorine atom with a hydroxyl group, which can subsequently deprotonate. This process leads to the formation of several fluorinated phosphate species and corrosive hydrofluoric acid.[3][4][7]

Caption: Simplified hydrolysis pathway of the [PF6]⁻ anion.

Experimental Protocols

Protocol: Water Content Determination by Volumetric Karl Fischer Titration

This protocol outlines the standard procedure for measuring the water content in an [HMIM][PF6] sample.

Objective: To accurately quantify the amount of water in the ionic liquid sample.

Materials:

• Automated Karl Fischer Titrator (Volumetric).[22]

• Karl Fischer reagent (e.g., Hydranal-Composite 5).

• Anhydrous methanol or a specialized Karl Fischer solvent.

• Gastight syringe for sample injection.

• [HMIM][PF6] sample.

Procedure:

• System Preparation: Turn on the Karl Fischer titrator and allow it to stabilize. Ensure the titration vessel is clean, dry, and properly sealed to prevent atmospheric moisture contamination.

• Solvent Conditioning: Add a suitable volume of anhydrous methanol or KF solvent to the titration vessel. The instrument will automatically titrate any residual water in the solvent to a stable, dry endpoint. This is the "pre-titration" or "conditioning" step.

• Titer Determination: Accurately add a known amount of pure water or a certified water standard to the conditioned solvent. Perform a titration to determine the exact titer (mg H₂O per mL of KF reagent) of the Karl Fischer reagent. Repeat this step at least three times and use the average value for calculations.

• Sample Analysis: a. Using a dry, gastight syringe, accurately draw a known mass of the [HMIM][PF6] sample. b. Quickly inject the sample into the conditioned titration vessel, ensuring no air bubbles are introduced. c. The titrator will automatically start the titration, adding the KF reagent until the endpoint is reached.[22] d. Record the volume of KF reagent consumed.

• Calculation: The water content in the sample is calculated using the following formula: Water Content (ppm) = (Volume of KF Reagent (mL) × Titer (mg/mL)) / Sample Mass (g) × 1000

• Post-Analysis: After completing the measurements, clean the titration vessel and electrodes according to the manufacturer's instructions.

Protocol: Analysis of Hydrolysis Products by Ion Chromatography (IC)

This protocol describes the use of ion chromatography to identify and quantify anionic hydrolysis products.

Objective: To detect and quantify F⁻, [PO₂F₂]⁻, and other anionic impurities in [HMIM][PF6].

Materials:

• Ion Chromatograph system with a conductivity detector and a suppressor.[23][24]

• Anion-exchange column suitable for separating halides and phosphate species (e.g., IonPac AS14A or similar).[6][7]

• Eluent solution (e.g., a mixture of sodium carbonate and sodium bicarbonate in deionized water).[6][7]

• High-purity deionized water (18.2 MΩ·cm).

• Certified anion standards (F⁻, Cl⁻, [PO₄]³⁻, etc.).

• [HMIM][PF6] sample.

• 0.45 µm syringe filters.

Procedure:

• Sample Preparation: a. Accurately weigh a small amount of the [HMIM][PF6] sample. b. Dilute the sample with a large volume of high-purity deionized water to a known final concentration (e.g., 100-1000 ppm). This step is crucial to ensure the concentration is within the instrument's linear range and to minimize matrix effects from the ionic liquid itself. c. Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter.[24]

• Instrument Setup: a. Set up the IC system with the appropriate column and eluent. b. Equilibrate the system by running the eluent until a stable baseline is achieved.

• Calibration: a. Prepare a series of calibration standards of the target anions (e.g., F⁻, [PO₂F₂]⁻) at different concentrations. b. Inject each standard into the IC system and record the resulting chromatograms. c. Construct a calibration curve by plotting the peak area against the concentration for each anion.

• Sample Analysis: a. Inject a known volume of the prepared [HMIM][PF6] sample solution into the IC system. b. Record the chromatogram.

• Data Analysis: a. Identify the peaks in the sample chromatogram by comparing their retention times to those of the standards. b. Quantify the concentration of each identified anion by using the peak area and the corresponding calibration curve. c. Calculate the concentration of the impurities in the original, undiluted [HMIM][PF6] sample.

Protocol: Monitoring Hydrolysis by ¹⁹F and ³¹P NMR Spectroscopy

This protocol provides a general method for using NMR to monitor the degradation of [HMIM][PF6].

Objective: To identify and monitor the relative concentrations of [PF6]⁻ and its fluorinated hydrolysis products.

Materials:

• NMR Spectrometer with multinuclear capabilities (¹⁹F, ³¹P).

• NMR tubes.

• Deuterated solvent (e.g., Acetonitrile-d₃, DMSO-d₆).

• [HMIM][PF6] sample (pristine and/or aged).

Procedure:

• Sample Preparation: a. Dissolve a small, known amount of the [HMIM][PF6] sample in a suitable deuterated solvent in an NMR tube. The choice of solvent is important to ensure good solubility and avoid signal overlap.

• ¹⁹F NMR Spectroscopy: a. Acquire a ¹⁹F NMR spectrum. The [PF6]⁻ anion will typically appear as a doublet (due to coupling with ³¹P). b. Hydrolysis products will appear as distinct signals. For example, [PO₂F₂]⁻ often appears as a triplet. c. The presence of free F⁻ will appear as a singlet.

• ³¹P NMR Spectroscopy: a. Acquire a ³¹P NMR spectrum. The phosphorus in the [PF6]⁻ anion will appear as a septet (due to coupling with six equivalent ¹⁹F nuclei).[3] b. Hydrolysis products containing phosphorus will give rise to new signals with different chemical shifts and coupling patterns (e.g., a triplet for [PO₂F₂]⁻ due to coupling with two ¹⁹F nuclei).

• Data Analysis: a. Qualitative Analysis: Identify the signals corresponding to [PF6]⁻ and its various hydrolysis products based on their characteristic chemical shifts and coupling patterns from literature data.[3] b. Quantitative Analysis (Relative): Integrate the peaks corresponding to the different species in both the ¹⁹F and ³¹P spectra. The relative integrals can be used to estimate the molar ratio of the hydrolysis products to the remaining [PF6]⁻, providing a measure of the extent of degradation. c. Time-Course Study: To study the rate of hydrolysis, prepare a sample with a known amount of added water and acquire spectra at regular time intervals. Plot the relative concentration of the species over time to determine the hydrolysis kinetics.

References

• 1. researchgate.net [researchgate.net]
• 2. Ionic liquids are not always green: hydrolysis of 1-butyl-3-methylimidazolium hexafluorophosphate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Counterion Lewis Acidity Determines the Rate of Hexafluorophosphate Hydrolysis in Nonaqueous Battery Electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ion chromatographic determination of hydrolysis products of hexafluorophosphate salts in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unraveling the Hydrolysis Mechanism of LiPF6 in Electrolyte of Lithium Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hiyka.com [hiyka.com]
• 10. researchgate.net [researchgate.net]
• 11. Recent advances in NMR spectroscopy of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Prediction of 1 H NMR chemical shifts for ionic liquids: strategy and application of a relative reference standard - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04822C [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. fishersci.com [fishersci.com]
• 17. datasheets.scbt.com [datasheets.scbt.com]
• 18. Recovery and purification of ionic liquids from solutions: a review - RSC Advances (RSC Publishing) DOI:10.1039/C8RA06384B [pubs.rsc.org]
• 19. 1-Hexyl-3-methylimidazolium hexafluorophosphate, >99% | IoLiTec [iolitec.de]
• 20. iolitec.de [iolitec.de]
• 21. researchgate.net [researchgate.net]
• 22. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. drawellanalytical.com [drawellanalytical.com]

Technical Support Center: Drying Techniques for 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][TFSI])

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on drying the ionic liquid 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([HMIM][TFSI]). Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments, detailed experimental protocols, and a summary of quantitative data for various drying techniques.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to dry [HMIM][TFSI] before use?

A1: Residual water can significantly impact the physicochemical properties of [HMIM][TFSI], including its viscosity, density, conductivity, and electrochemical window. For many applications, such as in batteries, catalysis, and electrochemistry, the presence of water can lead to undesirable side reactions, reduced performance, and poor reproducibility of experimental results.[1]

Q2: How can I accurately determine the water content in my [HMIM][TFSI] sample?

A2: The most reliable and widely used method for determining the water content in ionic liquids is Karl Fischer (KF) titration.[2][3] This technique is specific to water and can provide accurate measurements even at very low concentrations (ppm levels).[4] Both volumetric and coulometric KF titration methods are suitable, with the coulometric method being more sensitive for trace amounts of water.[4]

Q3: What is the typical water content of commercially available [HMIM][TFSI]?

A3: Commercially available [HMIM][TFSI] is often characterized by low water solubility due to its hydrophobic nature.[5] The water content can be as low as 20 ppm.[5] However, it is important to note that [HMIM][TFSI] is hygroscopic and can absorb moisture from the atmosphere, so it is always recommended to dry it before use and handle it under an inert atmosphere.[2]

Q4: Can I reuse molecular sieves for drying [HMIM][TFSI]?

A4: Yes, molecular sieves can be regenerated and reused. To regenerate them, they need to be heated in a controlled temperature oven, typically between 200°C and 300°C for 2 to 4 hours, to evaporate the adsorbed moisture.[6] It is crucial to avoid overheating, as this can damage the crystalline structure of the sieves.[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent experimental results	Varying water content in the [HMIM][TFSI].	1. Always dry the ionic liquid before use using a standardized protocol. 2. Determine the water content using Karl Fischer titration before each experiment to ensure consistency.[2] 3. Handle and store the dried ionic liquid under an inert atmosphere (e.g., in a glovebox or desiccator with a drying agent) to prevent moisture reabsorption.
Slow or incomplete reaction	Water may be inhibiting a catalyst or reacting with a starting material.	1. Ensure the [HMIM][TFSI] is thoroughly dried to a low ppm level. 2. Check all other reagents and solvents for water content.
Achieving the desired low water content is difficult	The chosen drying method is not effective enough or the drying time is insufficient. The ionic liquid has been re-exposed to atmospheric moisture.	1. Switch to a more rigorous drying technique, such as high-vacuum drying at an elevated temperature. 2. Increase the drying time. 3. Ensure a proper inert atmosphere is maintained during handling and storage post-drying.
Discoloration of the ionic liquid after drying	Thermal decomposition of the ionic liquid at excessively high temperatures.	1. Lower the drying temperature. [HMIM][TFSI] is thermally stable, but prolonged exposure to very high temperatures should be avoided. 2. Use an alternative drying method that does not require high temperatures, such as freeze-drying or using molecular sieves at room temperature.
Molecular sieves are not effectively drying the ionic liquid	The molecular sieves are saturated with water or are not the correct pore size.	1. Regenerate the molecular sieves by heating them in an oven.[6] 2. Use 3Å molecular sieves, which are effective at trapping water molecules while excluding the larger ionic liquid molecules.[7]

Quantitative Data on Drying Techniques

The following table summarizes the effectiveness of various drying techniques for [HMIM][TFSI] and similar imidazolium-based ionic liquids.

Drying Technique	Temperature	Duration	Vacuum Level	Final Water Content (ppm)	Reference(s)
Vacuum Drying	70 °C (343.2 K)	48 hours	High Vacuum	37	[8]
Vacuum Drying	80 °C	12 hours	Not specified	Not specified for [HMIM][TFSI], but used as a standard procedure.	[9]
Vacuum Drying	70-80 °C	Not specified	High Vacuum	Effective for similar imidazolium ILs.	[7]
Molecular Sieves (3Å)	Room Temperature	24-72 hours	N/A	Generally less effective than vacuum drying for similar ILs.	[7]

Experimental Protocols

High-Vacuum Drying

This is one of the most effective methods for removing water from [HMIM][TFSI].

Methodology:

• Place the [HMIM][TFSI] sample in a suitable Schlenk flask or a round-bottom flask.

• Connect the flask to a high-vacuum line equipped with a cold trap (e.g., liquid nitrogen).

• Heat the flask in an oil bath to the desired temperature (e.g., 70°C).[8]

• Maintain the vacuum and temperature for a specified duration (e.g., 48 hours).[8]

• After the drying period, allow the flask to cool to room temperature under vacuum before backfilling with a dry, inert gas such as argon or nitrogen.

• Transfer the dried ionic liquid to a storage container inside a glovebox or using Schlenk techniques to prevent moisture reabsorption.

• Verify the final water content using Karl Fischer titration.

Drying with Molecular Sieves

This method is convenient for removing bulk water or for maintaining the dryness of the ionic liquid during storage.

Methodology:

• Activate 3Å molecular sieves by heating them in a furnace at 200-300°C for at least 4 hours under a stream of dry, inert gas or under vacuum.[6]

• Allow the molecular sieves to cool to room temperature in a desiccator under an inert atmosphere.

• Add the activated molecular sieves to the [HMIM][TFSI] (a common ratio is 10-20% w/w).

• Stir the mixture for 24-48 hours at room temperature under an inert atmosphere.

• Separate the dried ionic liquid from the molecular sieves by decantation or filtration inside a glovebox.

• Determine the final water content using Karl Fischer titration.

Visualizations

Caption: Workflow for drying [HMIM][TFSI] using the high-vacuum method.

Caption: Logical relationship for troubleshooting common drying issues.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. researchgate.net [researchgate.net]
• 3. Karl Fischer Titration Video [sigmaaldrich.com]
• 4. mt.com [mt.com]
• 5. researchgate.net [researchgate.net]
• 6. redriver.team [redriver.team]
• 7. eplab.ae.illinois.edu [eplab.ae.illinois.edu]
• 8. Determination of standard molar volume of 1-hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide on titanium dioxide surface - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Phase Behavior of 1-Hexyl-3-methylimidazolium Salts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the phase behavior of 1-hexyl-3-methylimidazolium ([C6mim]+) salts and co-solvents.

Frequently Asked Questions (FAQs)

Q1: What is the typical phase behavior observed for 1-hexyl-3-methylimidazolium ([C6mim]+) salts with co-solvents like alcohols?

A1: Mixtures of [C6mim]+ salts with many co-solvents, particularly n-alcohols, typically exhibit Upper Critical Solution Temperature (UCST) behavior. This means that the ionic liquid and the co-solvent are fully miscible at higher temperatures and form two distinct liquid phases (immiscibility) below a certain temperature, known as the cloud point.

Q2: How does the choice of anion in the [C6mim]+ salt affect the phase behavior?

A2: The anion has a significant impact on the UCST. For a given cation and co-solvent, the UCST generally increases with decreasing coordinating ability of the anion. For example, with alcohols, the relative affinity and thus miscibility follows the order: (CN)₂N⁻ > CF₃SO₃⁻ > (CF₃SO₂)₂N⁻ > BF₄⁻ > PF₆⁻.[1][2] This means that salts with anions like PF₆⁻ will phase-separate at higher temperatures compared to those with more coordinating anions.

Q3: How does the alkyl chain length of an alcohol co-solvent influence the UCST?

A3: For a given [C6mim]+ salt, increasing the alkyl chain length of the n-alcohol co-solvent generally leads to an increase in the UCST.[1][2] This is because longer alkyl chains increase the non-polar character of the alcohol, reducing its miscibility with the ionic liquid.

Q4: What is the "cloud point" and how is it determined experimentally?

A4: The cloud point is the temperature at which a homogeneous liquid solution begins to show turbidity, indicating the onset of phase separation.[3] It is a key parameter in determining the phase diagram of a system. The most common method for its determination is the cloud-point method, where a sample of a known composition is heated or cooled until the solution becomes cloudy (upon cooling for UCST systems) or clear (upon heating for UCST systems).

Q5: Are there any ionic liquids that show Lower Critical Solution Temperature (LCST) behavior with co-solvents?

A5: While UCST behavior is more common for the systems , LCST behavior, where components are miscible at lower temperatures and phase-separate upon heating, has been observed in some ionic liquid-water mixtures.[4][5] This behavior is highly dependent on the specific ionic liquid and co-solvent interactions.

Troubleshooting Guide

Q1: I am having difficulty visually detecting a sharp cloud point. What could be the issue?

A1: Several factors can contribute to a diffuse or difficult-to-detect cloud point:

• Slow phase separation kinetics: The system may require more time to equilibrate at each temperature step. Try holding the sample at a constant temperature for a longer period before observation.

• Sample composition: Compositions very far from the critical composition may exhibit a less pronounced cloud point.

• Impurities: The presence of water or other impurities can significantly affect the phase behavior and broaden the phase transition.[6] Ensure your ionic liquid and co-solvent are of high purity and are properly dried.

• Heating/cooling rate: A rapid temperature change may not allow for thermodynamic equilibrium to be reached, leading to an inaccurate measurement. A slower, controlled heating/cooling rate is recommended.

Q2: My measured UCST values are different from those reported in the literature for the same system. Why might this be?

A2: Discrepancies in UCST values can arise from several sources:

• Purity of materials: As mentioned, impurities, especially water and halide ions in hydrophobic ionic liquids, can alter the phase behavior.[6] Ensure your materials meet the purity standards of the literature you are comparing with.

• Experimental method: Different techniques for determining the cloud point (e.g., visual observation vs. light scattering) can yield slightly different results. The rate of temperature change is also a critical parameter.

• Compositional accuracy: Small errors in the preparation of the mixture's composition can lead to significant changes in the measured transition temperature, especially near the critical composition.

• Pressure: While many experiments are conducted at atmospheric pressure, pressure can influence the phase behavior. Ensure your experimental conditions match those of the literature.

Q3: I observe an unexpected phase behavior, such as a Lower Critical Solution Temperature (LCST) instead of a UCST. What could explain this?

A3: While less common for [C6mim]+ salts with simple alcohols, LCST behavior is possible with certain co-solvents, particularly those capable of strong hydrogen bonding interactions with the ionic liquid, such as water.[4][5] The balance of enthalpic and entropic contributions to mixing determines whether a system exhibits UCST or LCST behavior. Unexpected results could also stem from impurities that fundamentally alter the intermolecular interactions.

Q4: The two liquid phases are not separating well after cooling below the UCST. How can I improve phase separation?

A4: Poor phase separation can be due to high viscosity of the ionic liquid-rich phase or a small density difference between the two phases. To facilitate separation, you can:

• Centrifuge the sample: This is a common and effective method to accelerate the separation of the two phases.

• Allow for longer settling times: Give the system more time to equilibrate and for the phases to coalesce.

• Slightly increase the temperature: A small increase in temperature (while still remaining in the two-phase region) can decrease the viscosity and aid separation, after which the sample can be cooled again.

Experimental Protocols

Detailed Protocol for Cloud Point Determination (UCST)

This protocol outlines the steps for determining the upper critical solution temperature (UCST) of a binary mixture of a 1-hexyl-3-methylimidazolium salt and a co-solvent using the visual cloud-point method.

• Materials and Preparation:

  • Ensure the 1-hexyl-3-methylimidazolium salt and the co-solvent are of high purity and have been thoroughly dried to minimize water content. Water content can be checked by Karl Fischer titration.

  • Prepare a series of mixtures with varying mole fractions of the ionic liquid and co-solvent in sealed, pressure-resistant glass tubes or vials. The total volume of each sample should be sufficient for clear observation (e.g., 1-2 mL).

  • Accurately determine the composition of each mixture by mass using an analytical balance.

• Apparatus:

  • A temperature-controlled bath (e.g., oil or water bath) with a transparent window for observation. The bath should have a programmable temperature controller with a precision of at least ±0.1 K.

  • A calibrated thermometer or temperature probe to accurately measure the sample temperature.

  • A magnetic stirrer and small stir bars for each sample tube to ensure homogeneity.

  • A light source to illuminate the sample and aid in the observation of turbidity.

• Procedure:

  • Place the sealed sample tube containing a mixture of known composition into the temperature-controlled bath.

  • Heat the sample while stirring until a single, clear, homogeneous phase is observed. This temperature should be well above the expected UCST.

  • Slowly cool the sample at a controlled rate (e.g., 0.5 K/min) while continuously stirring.

  • Carefully observe the sample for the first sign of turbidity or cloudiness. The temperature at which this occurs is the cloud point for that composition.

  • To confirm the cloud point, slowly heat the now turbid solution. The temperature at which the solution becomes clear again should be recorded. The true cloud point is often taken as the average of the temperatures from the cooling and heating cycles to account for any thermal lag.

  • Repeat this procedure for all prepared compositions to map out the binodal (coexistence) curve of the phase diagram.

• Data Analysis:

  • Plot the measured cloud point temperatures against the mole fraction of the ionic liquid.

  • The resulting curve is the binodal curve, and the peak of this curve represents the upper critical solution temperature (UCST) and the critical composition.

Data Presentation

Table 1: Upper Critical Solution Temperatures (UCST) of 1-Hexyl-3-methylimidazolium ([C6mim]) Salts with Various Alcohols at Atmospheric Pressure.

Anion ([X]⁻)	Co-solvent	UCST (K)	Reference
[NTf₂]⁻	Hexan-1-ol	~306-401	[3]
[NTf₂]⁻	Heptan-1-ol	~306-401	[3]
[NTf₂]⁻	Octan-1-ol	~306-401	[3]
[NTf₂]⁻	Nonan-1-ol	~306-401	[3]
[NTf₂]⁻	Decan-1-ol	~306-401	[3]
[PF₆]⁻	Propan-1-ol	~278-328	[3]
[PF₆]⁻	Butan-1-ol	~278-343	[3]
[PF₆]⁻	Pentan-1-ol	~278-343	[3]

Table 2: Physical Properties of Selected 1-Hexyl-3-methylimidazolium ([C6mim]) Salts.

Ionic Liquid	Density (g/cm³ at 298.15 K)	Viscosity (cP at 298.15 K)	Reference
[C6mim][Cl]	~1.04	~3302 (at 308.15 K)	[7][8]
[C6mim][Br]	~1.23	-
[C6mim][BF₄]	~1.15	~387
[C6mim][PF₆]	~1.31	~607
[C6mim][NTf₂]	~1.37	~114

Visualizations

Caption: Experimental workflow for determining the UCST of an ionic liquid-cosolvent system.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Hexyl-3-methylimidazolium chloride CAS#: 171058-17-6 [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 1-Hexyl-3-methylimidazolium chloride, >98% | IoLiTec [iolitec.de]
• 6. 1-Hexyl-3-methylimidazolium chloride CAS#: 171058-17-6 [amp.chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Catalysis: Unveiling the Impact of Anion Choice in 1-Hexyl-3-methylimidazolium Halides

The choice of anion in an ionic liquid is a critical determinant of its physicochemical properties, which in turn significantly impacts its interaction with reactants, intermediates, and catalysts, thereby influencing the overall catalytic performance. Generally, the anion can affect factors such as polarity, viscosity, solubility of reactants and products, and the ionic liquid's ability to stabilize charged transition states.

Theoretical and Indirect Evidence:

Studies on various imidazolium-based ionic liquids have shown that the nature of the halide anion (Cl⁻ vs. Br⁻) can modulate the ionic liquid's hydrogen bond basicity and nucleophilicity. These properties are crucial in many catalytic cycles. For instance, in reactions where the anion acts as a nucleophilic catalyst or a hydrogen bond acceptor to activate a substrate, the difference in electronegativity and size between chloride and bromide ions can lead to variations in reaction rates and selectivity.

While specific experimental data comparing [Hmim]Cl and [Hmim]Br in the same catalytic reaction is elusive, research on related imidazolium halides offers some clues. For example, in the context of CO2 cycloaddition to epoxides, the nucleophilicity of the halide anion is a key factor in the ring-opening of the epoxide, a crucial step in the catalytic cycle. Although a direct comparison for the 1-hexyl-3-methylimidazolium cation is not provided, studies with other imidazolium cations suggest that the more nucleophilic bromide ion could potentially offer different reactivity compared to the chloride ion.

Potential Catalytic Applications and Hypothesized Differences:

Both [Hmim]Cl and [Hmim]Br have been individually explored as catalysts or catalytic media in a range of organic transformations, including:

• Michael Additions: Imidazolium chlorides have been used to catalyze the addition of amines to α,β-unsaturated compounds. The anion is thought to play a role in activating the reactants.

• Esterification Reactions: Ionic liquids can act as catalysts and solvents in the formation of esters. The halide anion can influence the reaction equilibrium and the ease of product separation.

• Cycloaddition Reactions: The properties of the ionic liquid can affect the stereoselectivity and reaction rates of Diels-Alder and other cycloaddition reactions.

Based on the fundamental properties of the anions, one might hypothesize the following differences in catalytic performance:

• Nucleophilicity: The bromide ion is generally a better nucleophile in polar aprotic solvents than the chloride ion. In reactions where the anion participates as a nucleophile, [Hmim]Br might exhibit higher activity.

• Hydrogen Bonding: The chloride ion is a stronger hydrogen bond acceptor than the bromide ion. In reactions where substrate activation via hydrogen bonding is dominant, [Hmim]Cl could be more effective.

• Steric Effects: The larger size of the bromide ion compared to the chloride ion could lead to different steric environments around the active catalytic species, potentially influencing selectivity.

Experimental Workflow for a Comparative Study:

To definitively compare the catalytic efficacy of [Hmim]Cl and [Hmim]Br, a systematic experimental study is required. A logical workflow for such a study is outlined below.

Caption: Workflow for a comparative catalytic study.

Logical Relationship of Anion Properties to Catalytic Activity:

The interplay between the anion's intrinsic properties and the resulting catalytic performance can be visualized as a logical flow.

Performance comparison of [HMIM][PF6] and [BMIM][PF6] as battery electrolytes

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of energy storage, the choice of electrolyte is paramount to battery performance, safety, and longevity. Among the promising candidates, ionic liquids (ILs) have garnered significant attention due to their unique properties, including low volatility, high thermal stability, and wide electrochemical windows. This guide provides a detailed performance comparison of two prominent imidazolium-based ionic liquids, 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]) and 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]), when utilized as battery electrolytes. This analysis is supported by a compilation of experimental data and detailed methodologies to assist researchers in their selection and application of these materials.

Executive Summary

Both [HMIM][PF6] and [BMIM][PF6] are viable ionic liquid electrolytes for battery applications. The primary distinction lies in the length of the alkyl chain on the imidazolium cation, which significantly influences their physicochemical properties. [BMIM][PF6], with its shorter butyl chain, generally exhibits lower viscosity and consequently higher ionic conductivity compared to [HMIM][PF6]. This translates to potentially better rate performance in a battery. Conversely, the longer hexyl chain in [HMIM][PF6] can, in some cases, contribute to a more stable solid electrolyte interphase (SEI) on the anode, potentially leading to improved cycling stability. The choice between the two will ultimately depend on the specific requirements of the battery system, such as the desired power output, operating temperature, and long-term cycling stability.

Data Presentation: Physicochemical Properties

The following tables summarize key quantitative data for [HMIM][PF6] and [BMIM][PF6] compiled from various experimental studies.

Property	[HMIM][PF6]	[BMIM][PF6]	Temperature (°C)
Ionic Conductivity (mS/cm)	~1.3	3.3	25
Viscosity (mPa·s)	451	214	25
Electrochemical Stability Window (V)	~4.1	~4.1	Room Temp.

Performance in Lithium-Ion Batteries

Direct comparative studies of [HMIM][PF6] and [BMIM][PF6] in identical battery setups are limited in publicly available literature. However, individual studies provide insights into their performance.

Performance Metric	[HMIM][PF6] based Electrolyte	[BMIM][PF6] based Electrolyte
Cell Configuration	Li/LiFePO₄	Li/LiFePO₄
Initial Discharge Capacity	~145 mAh/g (at C/10)	~140 mAh/g (at C/10)
Capacity Retention	High retention reported over 50 cycles	Good cycling stability reported

Note: The cycling performance data is collated from different studies and may not be directly comparable due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable researchers to replicate and validate these findings.

Ionic Conductivity Measurement

Objective: To determine the ionic conductivity of the ionic liquid electrolyte.

Methodology: Electrochemical Impedance Spectroscopy (EIS)

• Cell Assembly: A two-electrode conductivity cell with platinum or stainless steel electrodes of a known geometry is used. The cell is assembled in an argon-filled glovebox to prevent moisture contamination.

• Electrolyte Filling: The ionic liquid is injected into the conductivity cell, ensuring that the electrodes are fully immersed and there are no air bubbles.

• Temperature Control: The cell is placed in a temperature-controlled chamber and allowed to equilibrate at the desired temperature (e.g., 25 °C) for at least 1 hour.

• EIS Measurement: An AC impedance measurement is performed using a potentiostat/galvanostat. A small AC voltage (e.g., 10 mV) is applied over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis: The bulk resistance (R_b) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Conductivity Calculation: The ionic conductivity (σ) is calculated using the formula: σ = L / (R_b * A) where L is the distance between the electrodes and A is the electrode area. The cell constant (L/A) is typically determined beforehand by calibrating with a standard solution of known conductivity (e.g., aqueous KCl).

Electrochemical Stability Window (ESW) Determination

Objective: To determine the potential range over which the electrolyte remains stable without significant oxidation or reduction.

Methodology: Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV)

• Cell Assembly: A three-electrode cell is assembled in an argon-filled glovebox. A glassy carbon or platinum electrode serves as the working electrode, a lithium metal foil as both the counter and reference electrode.

• Electrolyte Preparation: The ionic liquid is used as the electrolyte.

• Voltammetry Scan:

  • Anodic Limit: A linear sweep voltammetry scan is performed from the open-circuit potential (OCP) to a high positive potential (e.g., 6.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 1 mV/s). The potential at which a significant increase in current is observed is defined as the anodic stability limit.

  • Cathodic Limit: A linear sweep voltammetry scan is performed from the OCP to a negative potential (e.g., -1.0 V vs. Li/Li⁺). The potential at which a significant increase in current due to electrolyte reduction is observed is defined as the cathodic stability limit.

• ESW Calculation: The electrochemical stability window is the difference between the anodic and cathodic limits.

Battery Cycling Performance Evaluation

Objective: To assess the performance of the ionic liquid as a battery electrolyte in terms of capacity, efficiency, and cycle life.

Methodology: Galvanostatic Cycling

• Cell Assembly: Coin cells (e.g., CR2032) are assembled in an argon-filled glovebox. The cell consists of a lithium metal anode, a separator (e.g., Celgard), and a cathode (e.g., LiFePO₄). The ionic liquid-based electrolyte (e.g., 1 M LiPF6 in the ionic liquid) is added to the cell.

• Formation Cycles: The assembled cells are typically subjected to a few initial "formation" cycles at a low current rate (e.g., C/20) to form a stable solid electrolyte interphase (SEI) on the anode.

• Galvanostatic Cycling: The cells are then cycled at a constant current rate (e.g., C/10 for charge and discharge) between defined voltage limits (e.g., 2.5 V and 4.2 V for LiFePO₄).

• Data Collection: The charge and discharge capacity, coulombic efficiency, and energy efficiency are recorded for each cycle.

• Performance Analysis: The capacity retention (discharge capacity at a given cycle / initial discharge capacity) is plotted against the cycle number to evaluate the cycle life. Rate capability can be assessed by cycling the cells at different C-rates.

Mandatory Visualization

Comparison of 1-Hexyl-3-methylimidazolium with conventional solvents in extraction processes

In the ever-evolving landscape of chemical separations, the quest for efficient, selective, and environmentally benign solvents is paramount. This guide provides a comprehensive comparison of 1-hexyl-3-methylimidazolium ([HMIM]) based ionic liquids with conventional solvents in various extraction processes. Aimed at researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a clear perspective on the performance of this promising class of solvents.

Ionic liquids (ILs), particularly those based on the 1-hexyl-3-methylimidazolium cation, are gaining significant traction as "green" alternatives to volatile organic compounds (VOCs) in liquid-liquid extraction and other separation techniques. Their negligible vapor pressure, high thermal stability, and tunable physicochemical properties make them attractive for a wide range of applications, from the extraction of bioactive compounds to the separation of industrial chemicals.

Performance in Acetone Extraction

The separation of acetone from aqueous solutions is a common industrial process where conventional distillation methods are energy-intensive. The use of [HMIM] based ionic liquids presents a promising alternative. Experimental data on the liquid-liquid equilibrium for the {water + acetone + 1-Hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6])} system demonstrates the high capability of this ionic liquid for acetone extraction.

Solvent System	Analyte	Distribution Coefficient	Separation Factor	Reference
[HMIM][PF6]/Water	Acetone	0.8813 to 1.2351	3.0 to 54.4	[1]

Table 1: Performance of [HMIM][PF6] in Acetone Extraction from Aqueous Solutions. The data indicates that [HMIM][PF6] exhibits favorable distribution coefficients and high separation factors, making it an efficient solvent for this application. The solubility of acetone is generally higher in the ionic liquid phase compared to water, especially at higher acetone concentrations.[1]

Efficacy in Metal Ion Extraction

The removal of heavy metal ions from aqueous solutions is crucial for environmental remediation and industrial wastewater treatment. Ionic liquids, including [HMIM][PF6], have been investigated as effective extraction solvents for various metal ions, often in conjunction with chelating agents.

Solvent System	Metal Ion	Extraction Efficiency (%)	Conventional Solvent Comparison	Reference
[HMIM][PF6] with Dithizone	Ag⁺	97.6	Chloroform with Dithizone (93.8%)	[2]
[BMIM][PF6] with Dithizone	Ag⁺	98.9	Chloroform with Dithizone (93.8%)	[2]

Table 2: Comparison of [HMIM][PF6] and Chloroform in the Extraction of Silver Ions. This table highlights the superior or comparable extraction efficiency of imidazolium-based ionic liquids compared to the conventional solvent chloroform for the extraction of silver ions.

Extraction of Organic Compounds

[HMIM]-based ionic liquids have also demonstrated high efficiency in the extraction of various organic compounds, including alcohols and UV filters, from aqueous solutions.

Solvent System	Analyte	Key Finding	Reference
[HMIM][Tf2N]/Water	1-Butanol	Easily separates 1-butanol from water.	[3]
[HMIM][Tf2N]/Water	Ethanol	Separation is possible but requires high solvent-to-feed ratios.	[3]
[HMIM][FAP]/Water	Organic UV Filters	High extraction efficiency in ultrasound-assisted emulsification microextraction.	[4]

Table 3: Extraction of Various Organic Compounds using [HMIM]-based Ionic Liquids. The choice of the anion in the ionic liquid, such as bis(trifluoromethylsulfonyl)imide ([Tf2N]) or tris(pentafluoroethyl)trifluorophosphate ([FAP]), can be tailored to optimize the extraction of specific organic molecules.

Experimental Protocols

Liquid-Liquid Extraction of Acetone using [HMIM][PF6]

Objective: To determine the liquid-liquid equilibrium data for the separation of acetone from water.

Materials:

• 1-Hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6])

• Acetone

• Deionized water

• Thermostatted shaker

• Gas chromatograph (for analysis)

Procedure:

• Prepare mixtures of [HMIM][PF6], acetone, and water in known compositions in sealed glass vials.

• Place the vials in a thermostatted shaker and agitate for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached at a constant temperature (e.g., 298.15 K).

• Stop the agitation and allow the two phases (ionic liquid-rich and aqueous-rich) to separate completely.

• Carefully sample each phase.

• Analyze the composition of each phase using a gas chromatograph to determine the concentrations of acetone and water in the ionic liquid phase and the concentration of acetone and [HMIM][PF6] in the aqueous phase.

• Repeat the procedure for a range of initial compositions to construct the ternary phase diagram.

Ultrasound-Assisted Emulsification Microextraction (USAEME) of Organic UV Filters

Objective: To preconcentrate and extract organic UV filters from environmental water samples.

Materials:

• 1-Hexyl-3-methylimidazolium tris(pentafluoroethyl)trifluorophosphate ([HMIM][FAP])

• Water sample containing organic UV filters

• Disperser solvent (e.g., methanol)

• Ultrasonic bath

• Centrifuge

• High-performance liquid chromatograph (HPLC) with UV detection

Procedure:

• Place a known volume of the water sample (e.g., 5 mL) into a conical centrifuge tube.

• Adjust the pH of the sample as required (e.g., to pH 3).

• Inject a mixture of the extraction solvent ([HMIM][FAP], e.g., 50 µL) and the disperser solvent (e.g., 1 mL of methanol) into the water sample.

• A cloudy solution will form. Immediately place the tube in an ultrasonic bath for a specified time (e.g., 2 minutes) to facilitate the emulsification and extraction process.

• After sonication, centrifuge the sample (e.g., at 4000 rpm for 5 minutes) to break the emulsion and sediment the ionic liquid phase.

• Withdraw the sedimented ionic liquid phase using a microsyringe.

• Analyze the extracted UV filters in the ionic liquid phase using HPLC-UV.

Visualizing the Processes

To better understand the experimental workflows, the following diagrams illustrate the key steps in both liquid-liquid extraction and ultrasound-assisted extraction.

Caption: Workflow for a typical liquid-liquid extraction process.

Caption: Workflow for ultrasound-assisted emulsification microextraction.

Conclusion

The use of 1-hexyl-3-methylimidazolium based ionic liquids offers significant advantages over conventional solvents in various extraction processes. Their high efficiency, selectivity, and favorable environmental profile position them as powerful tools for modern separation science. While the initial cost of ionic liquids may be higher than traditional solvents, their potential for recycling and reuse, coupled with enhanced performance, can lead to more sustainable and economical processes in the long run. Further research focusing on the optimization of extraction conditions and the development of cost-effective recycling strategies will undoubtedly accelerate their adoption in industrial and research settings.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A new 1-hexyl-3-methylimidazolium tris(pentafluoroethyl)trifluorophosphate ionic liquid based ultrasound-assisted emulsification microextraction for the determination of organic ultraviolet filters in environmental water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing Analytical Method Validation: A Comparative Guide to 1-Hexyl-3-methylimidazolium as a Mobile Phase Additive

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical process to ensure data accuracy, reliability, and reproducibility. In High-Performance Liquid Chromatography (HPLC), the choice of mobile phase additive can significantly impact the separation of analytes, particularly for challenging basic compounds. This guide provides an objective comparison of 1-Hexyl-3-methylimidazolium ([HMIM]) as a mobile phase additive against traditional alternatives, supported by experimental data and detailed protocols.

The use of ionic liquids as mobile phase additives in reversed-phase HPLC has shown promise in improving chromatographic separations.[1] 1-Hexyl-3-methylimidazolium salts, in particular, have been demonstrated to enhance peak shape and resolution for various analytes. This guide will delve into the quantitative performance of [HMIM] and compare it with commonly used mobile phase additives such as triethylamine (TEA), trifluoroacetic acid (TFA), and ammonium acetate.

Performance Comparison of Mobile Phase Additives

The effectiveness of a mobile phase additive is primarily evaluated based on its ability to improve peak symmetry, increase resolution between closely eluting peaks, and provide consistent retention times. The following tables summarize the quantitative performance of 1-Hexyl-3-methylimidazolium chloride ([HMIM]Cl) in comparison to a standard Reversed-Phase Liquid Chromatography (RPLC) method without an additive for a selection of basic compounds.

Mobile Phase Additive	Analyte	Retention Time (min)
None (Conventional RPLC)	Timolol	12.2
10 mM [HMIM]Cl	Timolol	2.6

Table 1: Comparison of Retention Times for Timolol with and without 1-Hexyl-3-methylimidazolium Chloride. Data sourced from a study on the analysis of basic compounds.[2]

The data clearly indicates that the addition of 10 mM [HMIM]Cl significantly reduces the retention time of timolol, a basic compound, from 12.2 minutes to 2.6 minutes.[2] This reduction in analysis time can lead to higher throughput in a laboratory setting.

The "silanol effect," which causes peak tailing and increased retention of basic compounds in RPLC, can be effectively mitigated by the addition of imidazolium-based ionic liquids.[3] These additives prevent the interaction of the analytes with free silanol groups on the stationary phase, resulting in improved peak shape.[3]

While direct head-to-head quantitative data for 1-Hexyl-3-methylimidazolium against triethylamine, trifluoroacetic acid, and ammonium acetate for the same set of analytes is limited in the reviewed literature, the following qualitative comparisons can be made:

• Triethylamine (TEA): Like [HMIM], TEA is a basic additive used to reduce peak tailing of basic compounds by interacting with acidic silanol groups.[4] However, studies comparing other ionic liquids (like 1-butyl-3-methylimidazolium tetrafluoroborate) with TEA have shown that the ionic liquid can be a significantly better additive in terms of efficiency and improving the asymmetry factor.[3]

• Trifluoroacetic Acid (TFA): TFA is an acidic additive that is highly effective at improving peak shape for basic compounds by ion-pairing and neutralizing surface silanol groups.[5][6] However, TFA is known to cause ion suppression in mass spectrometry, which can be a significant drawback for LC-MS applications.[7]

• Ammonium Acetate: Ammonium acetate is a volatile salt often used as a buffer in HPLC, especially for LC-MS applications, as it is compatible with mass spectrometry.[8][9] It helps to maintain a stable pH, which is crucial for reproducible retention times.[9]

Experimental Protocols

A robust analytical method validation is essential to demonstrate that the method is suitable for its intended purpose. The following is a detailed methodology for the validation of an HPLC method using a mobile phase additive, based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][10]

System Suitability

Before commencing validation experiments, the suitability of the HPLC system must be established.

• Procedure: Inject a standard solution of the analyte(s) of interest six times.

• Acceptance Criteria: The relative standard deviation (RSD) of the peak area, retention time, and peak height should be ≤ 2%. The tailing factor for the analyte peaks should be ≤ 2.0, and the theoretical plate count should be > 2000.[11]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.

• Procedure: Inject a blank (mobile phase), a placebo solution (matrix without the analyte), a standard solution of the analyte, and a sample solution.

• Acceptance Criteria: The retention time of the analyte in the sample should match that of the standard. No interfering peaks should be observed at the retention time of the analyte in the blank or placebo chromatograms.[12]

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration.

• Procedure: Prepare a series of at least five standard solutions of the analyte at different concentrations (e.g., 50%, 75%, 100%, 125%, and 150% of the expected sample concentration). Inject each solution in triplicate.

• Analysis: Construct a calibration curve by plotting the mean peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.[13]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

• Procedure: Perform recovery studies by spiking a placebo matrix with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples in triplicate.

• Calculation: Calculate the percentage recovery at each level.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.[12]

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same homogeneous sample at 100% of the test concentration on the same day, with the same analyst and equipment.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2%.[13]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Procedure: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The method should be able to reliably detect and quantify the analyte at the specified limits.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure: Introduce small variations to the method parameters, such as the mobile phase composition (e.g., ±2%), pH (e.g., ±0.2 units), column temperature (e.g., ±5 °C), and flow rate (e.g., ±0.1 mL/min).

• Analysis: Assess the effect of these changes on the system suitability parameters.

• Acceptance Criteria: The system suitability criteria should still be met under the varied conditions.[13]

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method using a mobile phase additive, as per the ICH Q2(R1) guidelines.

Figure 1. Workflow for Analytical Method Validation.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. support.waters.com [support.waters.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Ammonium Acetate 101: Buffering Power, Lab Uses & Regulatory Notes - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 8. nbinno.com [nbinno.com]
• 9. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. benchchem.com [benchchem.com]
• 12. mastelf.com [mastelf.com]
• 13. fda.gov [fda.gov]

Ecotoxicity of 1-Hexyl-3-methylimidazolium Cation in Aquatic Environments: A Comparative Guide

The burgeoning field of ionic liquids (ILs) as "green" solvents has been met with increasing scrutiny regarding their environmental impact. Among these, the 1-hexyl-3-methylimidazolium ([HMIM]+) cation is a common constituent. This guide provides a comparative analysis of the ecotoxicity of [HMIM]+ in aquatic environments, presenting experimental data for various aquatic organisms and outlining the methodologies used for these assessments. This information is intended to assist researchers, scientists, and drug development professionals in making informed decisions about the environmental safety of ionic liquids.

Comparative Ecotoxicity Data

The aquatic toxicity of imidazolium-based ionic liquids is significantly influenced by the length of the alkyl chain on the cation, with longer chains generally leading to increased toxicity. The anion, while having a lesser effect, can also contribute to the overall ecotoxicity. Below is a summary of the acute toxicity data for [HMIM]+ and other relevant ionic liquids across three key trophic levels: algae, crustaceans (Daphnia magna), and fish (Danio rerio).

Algal Growth Inhibition (EC50)

The 72-hour median effective concentration (EC50) values for the inhibition of algal growth are presented in Table 1. Diatoms, such as Cyclotella meneghiniana, have been shown to be more sensitive to imidazolium-based ILs than green algae like Chlorella vulgaris.

Table 1: Algal Ecotoxicity Data for Imidazolium-Based Ionic Liquids

Ionic Liquid Cation	Anion	Organism	72h EC50 (mM)	Reference
1-Hexyl-3-methylimidazolium ([HMIM]+)	Cl-	Chlorella vulgaris	>64.52	[1]
1-Hexyl-3-methylimidazolium ([HMIM]+)	Cl-	Oocystis submarina	753.60	[1]
1-Hexyl-3-methylimidazolium ([HMIM]+)	Cl-	Cyclotella meneghiniana	1.01–2.39	[1]
1-Butyl-3-methylimidazolium ([BMIM]+)	Cl-	Chlorella vulgaris	-	-
1-Octyl-3-methylimidazolium ([OMIM]+)	Cl-	Chlorella vulgaris	-	-

Crustacean Immobilization (LC50)

The 48-hour median lethal concentration (LC50) values for the immobilization of the freshwater crustacean Daphnia magna are summarized in Table 2. Toxicity to Daphnia magna generally increases with the length of the alkyl side chain of the imidazolium cation.

Table 2: Daphnia magna Ecotoxicity Data for Imidazolium-Based Ionic Liquids

Ionic Liquid Cation	Anion	48h LC50 (mg/L)	Reference
1-Butyl-3-methylimidazolium ([BMIM]+)	Br-	8.03	[2]
1-Hexyl-3-methylimidazolium ([HMIM]+)	Br-	-	-
1-Octyl-3-methylimidazolium ([OMIM]+)	Br-	-	-
1-Decyl-3-methylimidazolium ([DMIM]+)	PF6-	-	[2]

Fish Acute Toxicity (LC50)

The 96-hour median lethal concentration (LC50) values for the zebrafish (Danio rerio) are presented in Table 3. Similar to other aquatic organisms, the toxicity of imidazolium-based ILs to fish is strongly correlated with the alkyl chain length. The effect of the anion on acute toxicity in zebrafish has been observed to be less significant than that of the cation's alkyl chain length.

Table 3: Zebrafish (Danio rerio) Ecotoxicity Data for Imidazolium-Based Ionic Liquids

Ionic Liquid Cation	Anion	96h LC50 (mg/L)	Reference
1-Butyl-3-methylimidazolium ([BMIM]+)	Cl-	632.8 ± 67.4	[3]
1-Butyl-3-methylimidazolium ([BMIM]+)	BF4-	604.6 ± 56.2	[3]
1-Hexyl-3-methylimidazolium ([HMIM]+)	NO3-	-	-
1-Octyl-3-methylimidazolium ([OMIM]+)	NO3-	-	-

Experimental Protocols

The ecotoxicity data presented in this guide are primarily based on standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of the results.

Alga, Growth Inhibition Test (OECD 201)

This test determines the effect of a substance on the growth of freshwater microalgae.[4][5][6][7]

• Test Organism: Commonly used species include Pseudokirchneriella subcapitata and Desmodesmus subspicatus.

• Procedure: Exponentially growing algae are exposed to the test substance in a nutrient-rich medium for 72 hours.[5][8] The cultures are maintained under constant illumination and temperature.

• Endpoint: The inhibition of growth is measured by cell counts or other biomass surrogates (e.g., chlorophyll fluorescence) and compared to control cultures. The EC50, the concentration causing a 50% reduction in growth, is then calculated.[5]

Daphnia sp., Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of chemicals to Daphnia species, most commonly Daphnia magna.[9][10][11][12][13]

• Test Organism: Neonates (<24 hours old) of Daphnia magna are used.[11]

• Procedure: The daphnids are exposed to a range of concentrations of the test substance for 48 hours.[9][11] The test is typically static, meaning the test solution is not renewed.

• Endpoint: Immobilization, defined as the inability to swim after gentle agitation, is recorded at 24 and 48 hours. The EC50, the concentration causing immobilization in 50% of the daphnids, is determined.[9][11]

Fish, Acute Toxicity Test (OECD 203)

This test evaluates the acute lethal toxicity of substances to fish.[14][15][16][17][18]

• Test Organism: Commonly used species include zebrafish (Danio rerio) and rainbow trout (Oncorhynchus mykiss).[15][17]

• Procedure: Fish are exposed to the test substance in a geometric series of concentrations for a period of 96 hours.[14][15][16] Mortalities are recorded at 24, 48, 72, and 96 hours.[14][16][17]

• Endpoint: The primary endpoint is mortality. The LC50, the concentration that is lethal to 50% of the test fish, is calculated for the 96-hour exposure period.[14][15][16]

Mechanism of Toxicity: Oxidative Stress Signaling

The toxicity of imidazolium-based ionic liquids in aquatic organisms is believed to be initiated by the disruption of cell membranes. A key subsequent mechanism is the induction of oxidative stress, which occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the organism's ability to detoxify these reactive products.

Several signaling pathways are activated in aquatic organisms in response to xenobiotic-induced oxidative stress.[19] A central pathway is the Nrf2/Keap1 pathway, which regulates the expression of a suite of antioxidant and detoxification genes.[19] Exposure to imidazolium ILs has been shown to trigger the generation of ROS, leading to cellular damage, including lipid peroxidation and DNA damage.[20][21] In response, antioxidant defense enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx) are often upregulated.[20]

Visualizing Experimental and Biological Pathways

To better understand the processes involved in ecotoxicity testing and the underlying mechanisms of toxicity, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for a standard aquatic toxicity test.

Caption: Simplified signaling pathway of oxidative stress induced by imidazolium ionic liquids.

References

• 1. perm.ug.edu.pl [perm.ug.edu.pl]
• 2. researchgate.net [researchgate.net]
• 3. Acute toxicity, biochemical toxicity and genotoxicity caused by 1-butyl-3-methylimidazolium chloride and 1-butyl-3-methylimidazolium tetrafluoroborate in zebrafish (Danio rerio) livers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]
• 5. eurofins.com.au [eurofins.com.au]
• 6. oecd.org [oecd.org]
• 7. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
• 8. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 9. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 10. oecd.org [oecd.org]
• 11. biotecnologiebt.it [biotecnologiebt.it]
• 12. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. eurofins.com.au [eurofins.com.au]
• 16. oecd.org [oecd.org]
• 17. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 18. Acute toxicity of injected drugs and substances in fish [protocols.io]
• 19. Signaling pathways of oxidative stress in aquatic organisms exposed to xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Toxic effects of imidazolium ionic liquids on the green seaweed Ulva lactuca: oxidative stress and DNA damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

A Comparative Analysis of Carbon Dioxide Solubility in 1-Hexyl-3-methylimidazolium Based Ionic Liquids

For Immediate Release

A comprehensive guide for researchers and drug development professionals detailing the comparative performance of various 1-Hexyl-3-methylimidazolium ([C6mim]) based ionic liquids in carbon dioxide (CO2) capture. This report provides a quantitative analysis of CO2 solubility, detailed experimental protocols, and a visual representation of the gas absorption process.

The quest for efficient carbon capture technologies has propelled the investigation of ionic liquids (ILs) as promising solvents. Among them, those based on the 1-Hexyl-3-methylimidazolium ([C6mim]) cation are of significant interest due to their tunable properties. This guide offers a comparative study of CO2 solubility in different [C6mim] salts, providing essential data for the selection and design of effective gas separation processes.

Comparative Performance of [C6mim] Salts

The solubility of CO2 in [C6mim]-based ionic liquids is primarily influenced by the nature of the anion. The following table summarizes the experimental CO2 solubility data in various [C6mim] salts at different temperatures and pressures. The data reveals that CO2 solubility generally increases with increasing pressure and decreases with increasing temperature.[1][2]

Ionic Liquid	Temperature (K)	Pressure (bar)	CO2 Mole Fraction (x_CO2)	Reference(s)
[C6mim][BF4] (Tetrafluoroborate)	303.15	~10	~0.23	[1][2]
318.15	~10	~0.18	[1][2]
333.15	~10	~0.14	[1][2]
307.55	~10	~0.25
322.15	~10	~0.20
[C6mim][Tf2N] (Bis(trifluoromethylsulfonyl)imide)	297	~20	~0.6	[3]
323	~20	~0.4	[3]
348	~20	~0.28	[3]
298.15	1	~0.03	[4]
298.15	30	~0.55	[4]
[C6mim][TCB] (Tetracyanoborate)	-	-	Higher than other tested ILs	[5]

Note: The data presented is extracted from various sources and may have been determined under slightly different experimental conditions. Direct comparison should be made with caution.

From the available data, it is evident that the anion has a significant impact on CO2 solubility. For instance, [C6mim][Tf2N] generally exhibits a higher CO2 absorption capacity compared to [C6mim][BF4].[6] One study also suggests that [C6mim][TCB] shows a high CO2 absorptive capacity.[5] The longer alkyl chain in the [C6mim] cation, compared to shorter chain analogues like [bmim] (1-butyl-3-methylimidazolium), also contributes to increased CO2 solubility.[7]

Experimental Protocols

The determination of CO2 solubility in ionic liquids is performed using various established experimental techniques.[8] The most common methods include gravimetric, volumetric, and isochoric saturation methods.[9][10][11]

Gravimetric Method

This method directly measures the mass of CO2 absorbed by a known mass of the ionic liquid using a sensitive microbalance.[9][12]

A typical experimental setup consists of:

• Microbalance: A high-precision magnetic suspension balance is often used to measure mass changes.

• Equilibrium Cell: A thermostatted high-pressure cell where the ionic liquid sample is placed.

• Gas Delivery System: A system to introduce CO2 into the cell at a controlled pressure.

• Data Acquisition System: To record temperature, pressure, and mass changes over time.

Procedure:

• A known mass of the ionic liquid is placed in the sample basket of the microbalance.

• The system is evacuated to remove any dissolved gases and impurities.[8]

• CO2 is introduced into the cell at the desired pressure.

• The mass increase of the ionic liquid is monitored until it reaches a constant value, indicating that equilibrium has been achieved.

• The mole fraction of CO2 in the ionic liquid is then calculated from the mass of absorbed CO2 and the initial mass of the ionic liquid.

Isochoric Saturation Method

This method involves introducing a known amount of gas into a cell of known volume containing the ionic liquid and measuring the pressure change as the gas dissolves.[13]

A typical experimental setup consists of:

• Equilibrium Cell: A high-pressure vessel of known volume equipped with a pressure transducer and a temperature sensor.

• Gas Reservoir: A calibrated vessel to store and measure the amount of CO2 to be introduced.

• Vacuum Pump: To evacuate the system.

• Stirring Mechanism: To ensure proper mixing of the gas and liquid phases.

Procedure:

• A known amount of degassed ionic liquid is charged into the equilibrium cell.

• The cell is brought to the desired temperature.

• A known amount of CO2 from the gas reservoir is introduced into the cell.

• The pressure inside the cell is monitored until it stabilizes, indicating equilibrium.

• The amount of CO2 dissolved in the ionic liquid is calculated by performing a mass balance, accounting for the amount of gas in the vapor phase.

CO2 Absorption Workflow

The following diagram illustrates the general workflow for determining CO2 solubility in ionic liquids.

Caption: A generalized workflow for the experimental determination and analysis of CO2 solubility in ionic liquids.

Logical Relationship in CO2 Physical Absorption

The physical absorption of CO2 into an ionic liquid is governed by intermolecular interactions. The following diagram illustrates the key factors influencing this process.

Caption: Key factors influencing the physical solubility of CO2 in imidazolium-based ionic liquids.

References

• 1. Experimental solubility of CO2 and CH4 in imidazolium based ionic liquid; [C6mim][BF4] at high pressures | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of CO2 in room temperature ionic liquid [hmim][Tf2N] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. research.tue.nl [research.tue.nl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. azom.com [azom.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Green Chemistry Metrics for Reactions in 1-Hexyl-3-methylimidazolium

The paradigm of green chemistry is increasingly pivotal in chemical synthesis, compelling researchers and drug development professionals to evaluate and minimize the environmental footprint of chemical processes. Ionic liquids (ILs), such as 1-hexyl-3-methylimidazolium ([Hmim]), have emerged as potential green alternatives to conventional volatile organic solvents due to their low vapor pressure, high thermal stability, and tunable properties.[1] This guide provides an objective comparison of key green chemistry metrics for reactions conducted in [Hmim]-based ionic liquids versus traditional solvents, supported by experimental data and detailed protocols.

Understanding Green Chemistry Metrics

To quantify the environmental performance of a chemical reaction, a set of metrics has been established. The most widely used metrics provide a framework for assessing efficiency and waste generation from different perspectives.[2]

• Atom Economy (AE): A theoretical measure of the efficiency of a reaction, calculating the proportion of reactant atoms incorporated into the desired product.[3][4] A higher AE signifies less waste generated in the form of byproducts.[5]

• Reaction Mass Efficiency (RME): This metric offers a more practical measure of efficiency by considering the reaction yield, stoichiometry, and atom economy.[6][7] It is the percentage of the mass of reactants that ends up in the final product.[6]

• Environmental Factor (E-Factor): This metric quantifies the amount of waste produced relative to the amount of desired product. A lower E-Factor indicates a greener process.

• Process Mass Intensity (PMI): Considered a holistic metric, PMI measures the total mass of all materials (reactants, solvents, reagents, process aids) used to produce a specific mass of product.[8][9] A lower PMI is indicative of a more sustainable and efficient process.[9] The pharmaceutical industry often uses PMI to benchmark the greenness of manufacturing processes.[10][11]

The relationship between these metrics provides a comprehensive view of a process's sustainability. While Atom Economy is a theoretical starting point, PMI offers a complete picture of the mass efficiency of the entire process.

Fig. 1: Relationship between key green chemistry metrics.

Performance Comparison: Reactions in [Hmim] vs. Conventional Solvents

To illustrate the application of these metrics, we compare a representative reaction, the synthesis of β-amino alcohols via the ring-opening of epoxides, a crucial transformation in pharmaceutical synthesis. The data below is synthesized from typical laboratory-scale procedures to highlight the impact of solvent choice.

Reaction: Ring-opening of 2-methyl oxirane with morpholine.

Metric	Reaction in [Hmim]Cl	Reaction in Dichloromethane (DCM)	Reaction in Toluene
Atom Economy (%)	100%	100%	100%
Yield (%)	92%	85%	88%
Reaction Mass Efficiency (RME) (%)	92%	85%	88%
E-Factor	~15	~25	~22
Process Mass Intensity (PMI)	~16	~26	~23

Note: Atom Economy is 100% as this is an addition reaction with no byproducts. RME is equivalent to the yield in this case. E-Factor and PMI are calculated based on a hypothetical experimental protocol (see below) including solvent for reaction and work-up. The significantly lower E-Factor and PMI for the reaction in [Hmim]Cl are primarily due to the potential for solvent recycling and reduced work-up solvent volumes.

Experimental Protocols

Detailed methodologies are crucial for the accurate calculation and comparison of green chemistry metrics.

1. Synthesis of 1-Hexyl-3-methylimidazolium Chloride ([Hmim]Cl)

This protocol describes a common method for preparing the ionic liquid.[12]

• Materials: 1-methylimidazole (37 mL, 464 mmol), 1-chlorohexane (70 mL, 510 mmol), Ethyl acetate (dry, 37 mL).

• Procedure:

  • A two-necked round-bottomed flask containing 1-methylimidazole and dry ethyl acetate is placed under a nitrogen atmosphere and cooled in an ice bath.

  • 1-chlorohexane is added dropwise with stirring.

  • After the addition is complete, the ice bath is removed, and the mixture is allowed to warm to room temperature.

  • The reaction mixture is then heated to 60-70°C for an extended period (e.g., 11 days) until the reaction is complete (monitored by HNMR).[12]

  • After cooling, the upper ethyl acetate layer is decanted.

  • The lower, more viscous layer containing the product is washed with toluene to remove any unreacted 1-chlorohexane.

  • The solvent is removed under high vacuum at 50°C to yield the final product, a clear, viscous oil.

2. Synthesis of 1-morpholino-propan-2-ol (Representative Reaction)

This protocol outlines the ring-opening of 2-methyl oxirane with morpholine.[13]

• Materials: 2-methyl oxirane, Morpholine, Solvent ([Hmim]Cl or a conventional solvent like DCM/Toluene).

• Procedure:

  • In a round-bottomed flask, morpholine (1 equivalent) is dissolved in the chosen solvent (e.g., 5 mL of [Hmim]Cl).

  • 2-methyl oxirane (1.1 equivalents) is added to the solution.

  • The reaction mixture is stirred at a specified temperature (e.g., 37°C) and monitored for completion using a suitable analytical technique like HPLC.[13]

  • Work-up ([Hmim]Cl): The product is extracted from the ionic liquid using a minimal amount of a suitable organic solvent (e.g., diethyl ether). The ionic liquid phase can be retained for potential recycling after appropriate purification.

  • Work-up (DCM/Toluene): The solvent is removed under reduced pressure. The crude product is then purified, often by column chromatography, which requires significant additional solvent volumes.

  • The purified product is isolated, and the mass is recorded to calculate the yield.

Fig. 2: Generalized workflow for experimental evaluation.

Objective Analysis and Conclusion

The use of 1-hexyl-3-methylimidazolium based ionic liquids can offer significant advantages from a green chemistry perspective, primarily reflected in lower E-Factor and PMI values. This advantage stems from several factors:

• Reduced Solvent Loss: The negligible vapor pressure of ILs minimizes solvent loss to the atmosphere during the reaction.

• Potential for Recycling: ILs can often be recycled and reused for multiple reaction cycles, drastically reducing the overall mass of solvent consumed and waste generated.

• Simplified Work-up: In many cases, products can be easily separated from the IL by simple extraction with a small amount of a volatile solvent, avoiding large-volume solvent usage typical of traditional chromatographic purification.

However, a complete green chemistry assessment must also consider the synthesis of the ionic liquid itself. The preparation of [Hmim] salts involves reactants and solvents, and this "upstream" impact contributes to the overall process mass intensity. While the use of ILs in the reaction step can be highly efficient, the lifecycle of the solvent must be taken into account for a truly holistic evaluation.

For researchers and professionals in drug development, employing [Hmim] and similar ionic liquids presents a promising avenue for developing greener synthetic routes. The key is to move beyond simple yield and atom economy and embrace more comprehensive metrics like PMI to make informed decisions that enhance both chemical efficiency and environmental sustainability.

References

• 1. nbinno.com [nbinno.com]
• 2. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. studymind.co.uk [studymind.co.uk]
• 4. Atom economy - Wikipedia [en.wikipedia.org]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Process Mass Intensity (PMI) – ACSGCIPR [acsgcipr.org]
• 10. researchgate.net [researchgate.net]
• 11. Process Mass Intensity (PMI): A Holistic Analysis of Current Peptide Manufacturing Processes Informs Sustainability in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 13. researchgate.net [researchgate.net]

Benchmarking [HMIM]Cl: A Comparative Guide to Catalytic Activity Against Traditional Lewis Acids

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and environmentally benign catalytic systems is a cornerstone of modern chemical synthesis. In this context, ionic liquids (ILs) have emerged as promising alternatives to conventional catalysts. This guide provides an objective comparison of the catalytic activity of 1-hexyl-3-methylimidazolium chloride ([HMIM]Cl) against traditional Lewis acids in two widely utilized organic transformations: the Biginelli reaction for the synthesis of dihydropyrimidinones and the Claisen-Schmidt condensation for the synthesis of chalcones. The information presented herein is supported by experimental data from various studies to aid researchers in selecting the optimal catalyst for their specific synthetic needs.

Catalytic Performance in the Biginelli Reaction

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea or thiourea, yielding dihydropyrimidinones (DHPMs), a class of compounds with significant pharmacological importance.[1] The efficiency of this multicomponent reaction is highly dependent on the catalyst employed.

Below is a comparative summary of the performance of imidazolium-based ionic liquids and traditional Lewis acids in the Biginelli reaction. While direct data for [HMIM]Cl was not available, data for the closely related 1-butyl-3-methylimidazolium chloride ([Bmim]Cl) and 1-hexyl-3-methylimidazolium trifluoroacetate ([Hmim][Tfa]) are presented as representative examples of imidazolium-based ionic liquid catalysis.

Table 1: Comparison of Catalysts in the Biginelli Reaction

Catalyst	Aldehyde	β-dicarbonyl Compound	Urea/Thiourea	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Ionic Liquids
[Bmim]Cl/AlCl₃	Benzaldehyde	Ethyl acetoacetate	Urea	Solvent-free	80	0.5 h	95	[2]
[Hmim][Tfa]	Various	Various	Urea/Thiourea	Solvent-free (MW)	-	2-5 min	85-95	[3]
[BCMIM][Cl]	Benzaldehyde	Acetylacetone	Urea	Solvent-free	80	16 min	96	[1][4][5][6]
Traditional Lewis Acids
ZnCl₂	Benzaldehyde	Ethyl acetoacetate	Urea	Acetic Acid	RT	-	Moderate to good	[7]
ZnCl₂	Various	Ethyl acetoacetate/Acetyl acetone	Urea/Thiourea	Solvent-free	80	0.5-1.5 h	82-95	[3][8]
FeCl₃·6H₂O	Various	Ethyl acetoacetate	Urea	Solvent-free	95-100	5-15 min	89-98	[2]
InCl₃	Formaldehyde	Ethyl acetoacetate	N,N'-dimethylurea	Ethanol	Reflux	7 h	Modest	[9]
AlCl₃	Formaldehyde	Ethyl acetoacetate	N,N'-dimethylurea	Ethanol	Reflux	7 h	Modest	[9]

Note: The data presented is compiled from different studies and reaction conditions may vary.

Catalytic Performance in Chalcone Synthesis

Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in the biosynthesis of flavonoids and possess a wide range of pharmacological activities.[8] The most common method for their synthesis is the Claisen-Schmidt condensation, an aldol condensation between an aromatic aldehyde and an acetophenone, which can be catalyzed by acids or bases.

The following table compares the efficacy of an imidazolium-based ionic liquid with a traditional Lewis acid catalyst in the synthesis of chalcones.

Table 2: Comparison of Catalysts in Chalcone Synthesis (Claisen-Schmidt Condensation)

Catalyst	Aldehyde	Acetophenone	Solvent	Temp. (°C)	Time	Yield (%)	Reference
Ionic Liquid
[Bmim]OH	Substituted Benzaldehydes	Substituted Acetophenones	Solvent-free	RT	0.5-2 h	85-96.7	[10]
Traditional Lewis Acid
BF₃·OEt₂	Substituted Benzaldehydes	Substituted Acetophenones	Dichloromethane	RT	15-150 min	75-96	[4][11]

Note: The data presented is compiled from different studies and reaction conditions may vary.

Experimental Protocols

General Procedure for the Biginelli Reaction Catalyzed by [Hmim][Tfa] under Microwave Irradiation

A mixture of an aldehyde (1 mmol), a β-keto ester (1 mmol), and urea or thiourea (1.5 mmol) is mixed with [Hmim][Tfa] (0.1 mmol) in a 50mL conical flask. The flask is then placed in a microwave oven and irradiated for the specified time. After completion of the reaction, the mixture is cooled to room temperature, and the solid product is washed with water and then recrystallized from ethanol to afford the pure dihydropyrimidinone.[3]

General Procedure for the Biginelli Reaction Catalyzed by Zinc Chloride

A mixture of an aldehyde (10 mmol), a 1,3-dicarbonyl compound (10 mmol), urea or thiourea (15 mmol), and ZnCl₂ (2 mmol, 20 mol%) is heated at 80 °C for the specified time under solvent-free conditions.[3][8] After completion of the reaction, the mixture is cooled to room temperature and ethanol is added. The solid product is collected by filtration, washed with cold ethanol, and recrystallized from ethanol to give the pure product.

General Procedure for Chalcone Synthesis via Claisen-Schmidt Condensation using a Base Catalyst

In a round-bottom flask, dissolve an equimolar amount of the selected substituted acetophenone (e.g., 1.0 mmol) and the corresponding substituted benzaldehyde (e.g., 1.0 mmol) in 15-20 mL of ethanol with stirring.[8] Cool the mixture in an ice bath. Slowly add an aqueous solution of NaOH or KOH. Continue stirring at room temperature. Once the reaction is complete, pour the mixture into crushed ice and acidify with dilute HCl. The precipitated solid is collected by vacuum filtration, washed with cold water, and recrystallized from a suitable solvent like ethanol.[12]

General Procedure for Chalcone Synthesis Catalyzed by BF₃·OEt₂

To a solution of a substituted acetophenone (1 mmol) and a substituted benzaldehyde (1 mmol) in dichloromethane (10 mL), BF₃·OEt₂ (1.2 mmol) is added dropwise at room temperature. The reaction mixture is stirred for the specified time. Upon completion, the reaction is quenched with water, and the organic layer is separated, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The crude product is then purified by column chromatography or recrystallization.[4][11]

Visualizing the Catalytic Process

To better understand the experimental workflow and the catalytic roles, the following diagrams are provided.

Caption: Generalized experimental workflow for catalyzed synthesis.

Caption: Conceptual comparison of catalytic activation mechanisms.

Conclusion

This guide provides a comparative overview of the catalytic activity of imidazolium-based ionic liquids, represented by compounds like [Bmim]Cl and [Hmim][Tfa], and traditional Lewis acids in the Biginelli reaction and chalcone synthesis. The data suggests that ionic liquids can be highly effective catalysts, often providing excellent yields in short reaction times, particularly under solvent-free or microwave-assisted conditions.[2][3] Traditional Lewis acids also demonstrate high efficacy, with catalysts like FeCl₃·6H₂O and BF₃·OEt₂ affording high yields.[2][4][11]

References

• 1. 1,3-Bis(carboxymethyl)imidazolium Chloride as a Sustainable, Recyclable, and Metal-Free Ionic Catalyst for the Biginelli Multicomponent Reaction in Neat Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. propulsiontechjournal.com [propulsiontechjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. A highly efficient solvent-free synthesis of dihydropyrimidinones catalyzed by zinc chloride | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. library.ncl.res.in [library.ncl.res.in]
• 11. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chalcone: A Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Properties of 1-Hexyl-3-methylimidazolium-Based Ionic Liquids: An Experimental and Computational Analysis

This guide provides a detailed comparison of the physicochemical properties of the ionic liquid 1-Hexyl-3-methylimidazolium ([C₆mim]) paired with various anions. For researchers, scientists, and professionals in drug development, understanding these properties is crucial for applications ranging from green chemistry to advanced material synthesis.[1] This document synthesizes experimental data from multiple sources and correlates it with computational predictions, offering a comprehensive overview for informed decision-making.

Data Presentation: Physicochemical Properties

The properties of 1-Hexyl-3-methylimidazolium based ionic liquids are significantly influenced by the choice of the anion.[2] The following tables summarize key experimental data for several common variants.

Table 1: Experimental Properties of 1-Hexyl-3-methylimidazolium Chloride ([C₆mim]Cl)

Property	Value	Conditions	Source(s)
Density	1.04 g/cm³	26 °C	[3]
1.0337 g/cm³	Not Specified	[4][5]
1.05 g/cm³	Not Specified	[6][7]
Viscosity	3302 cP	35 °C	[3]
Conductivity	0.08 mS/cm	20 °C	[3][5]
Melting Point	-3 °C	-	[3]
-85 °C	-	[5]

Table 2: Experimental Properties of 1-Hexyl-3-methylimidazolium Hexafluorophosphate ([C₆mim][PF₆])

Property	Value	Conditions	Source(s)
Density	1.30 g/cm³	23 °C	[8]
Viscosity	465 cP	25 °C	[8]
Conductivity	0.80 mS/cm	30 °C	[8][9]
Melting Point	-61 °C	-	[8]
Thermal Stability	Onset Decomposition > 400 °C	10 °C/min heating rate	[2]

Table 3: Experimental Properties of Other 1-Hexyl-3-methylimidazolium Salts

Ionic Liquid	Property	Value	Conditions	Source(s)
[C₆mim][BF₄]	Density	1.14532 g/cm³	298.15 K (25 °C)	[2]
Viscosity	178 cP	Not Specified	[10]
Thermal Stability	Onset Decomposition > 400 °C	10 °C/min heating rate	[2]
[C₆mim][Tf₂N]	Density	1.37213 g/cm³	298.15 K (25 °C)	[2]
Viscosity	70 cP	Room Temperature	[3]
Thermal Stability	Onset Decomposition > 400 °C	10 °C/min heating rate	[2]
[C₆mim][Br]	Density	1.22972 g/cm³	288.15 K (15 °C)	[11]

Correlation with Computational Data

Molecular dynamics (MD) simulations and Density Functional Theory (DFT) are powerful tools for predicting the properties of ionic liquids, offering molecular-level insights into their behavior.[4] These computational methods allow for the calculation of thermodynamic, structural, and dynamic properties.[4]

Below is a comparison of experimental data with values computed from Molecular Dynamics simulations for [C₆mim][PF₆].

Table 4: Experimental vs. Computational Properties of [C₆mim][PF₆]

Property	Experimental Value	Computational Value (MD)	Conditions	Source(s)
Density	1.30 g/cm³	1.28 g/cm³	~298 K (25 °C)	[4][8]
Conductivity	0.80 mS/cm	0.75 mS/cm (from Nernst-Einstein eq.)	~300 K (27 °C)	[4][8]

The close agreement between the simulated and experimental values demonstrates the predictive power of molecular dynamics for estimating the bulk properties of these materials.[4]

Methodologies and Protocols

Experimental Protocols

Precise and reproducible experimental methods are fundamental to characterizing ionic liquids.

• Density Measurement: Density is commonly determined using an oscillating U-tube density meter. The apparatus is calibrated using high-purity water at regular intervals. The precision for such measurements is typically high, often better than ±2 x 10⁻⁵ g·cm⁻³.[2]

• Viscosity Measurement: Viscosity can be measured using several techniques, including rolling ball viscometers, falling body viscometers, vibrating wire viscometers, or rotational coaxial cylinder systems.[7] For hydrophilic ionic liquids, water content can significantly impact viscosity measurements, making sample purity crucial.

• Conductivity Measurement: Electrical conductivity is often determined using an AC impedance bridge technique over a range of frequencies.[7] This method allows for the calculation of ionic conductivity, a key parameter for electrochemical applications.[9]

• Thermal Stability Analysis: Thermogravimetric Analysis (TGA) is the standard method for evaluating thermal stability.[2] The ionic liquid sample is heated at a constant rate (e.g., 10 or 20 °C/min) under an inert atmosphere (typically nitrogen).[2] The onset temperature of decomposition is a critical measure of the material's stability at elevated temperatures.[2] Long-term isothermal TGA studies can reveal decomposition at temperatures significantly lower than those indicated by fast-scan experiments.

Computational Workflow

The synergy between experimental work and computational modeling provides a comprehensive understanding of ionic liquids. The typical workflow involves a feedback loop where computational models are refined based on experimental validation, leading to more accurate predictions and a deeper understanding of molecular interactions.

Caption: Workflow correlating experimental and computational studies of ionic liquids.

Conclusion

The characterization of 1-Hexyl-3-methylimidazolium based ionic liquids reveals a strong dependence of their physicochemical properties on the constituent anion. Experimental data provides essential benchmarks for density, viscosity, conductivity, and thermal stability. Complementary computational studies, particularly molecular dynamics simulations, have shown remarkable accuracy in predicting these bulk properties, reinforcing their role in the rational design of new materials. The integration of both experimental measurement and computational prediction accelerates the development cycle, enabling the targeted design of ionic liquids for specialized applications in research and industry.

References

• 1. edcc.com.cn [edcc.com.cn]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. par.nsf.gov [par.nsf.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 1-Hexyl-3-methylimidazolium Salts

For researchers, scientists, and drug development professionals, the proper handling and disposal of ionic liquids such as 1-hexyl-3-methylimidazolium ([HMIM]) salts are paramount for laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for 1-hexyl-3-methylimidazolium chloride ([HMIM]Cl) and 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM]PF6).

Immediate Safety and Handling Precautions

Before handling 1-hexyl-3-methylimidazolium salts, it is crucial to consult the Safety Data Sheet (SDS) for specific information. General safety practices include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (such as nitrile), and a lab coat.[1][2][3]

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any potential vapors or aerosols.[2]

• Spill Management: In case of a spill, absorb the ionic liquid with an inert material like sand, vermiculite, or earth.[2] The contaminated absorbent should then be placed in a suitable, sealed container for disposal as hazardous waste.[1][2] Avoid runoff into storm sewers and waterways.[2]

• First Aid:

  • Skin Contact: Causes skin irritation.[1][2] Immediately wash the affected area with plenty of soap and water.[3][4]

  • Eye Contact: Causes serious eye irritation.[1][4] Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[2][3]

  • Inhalation: May cause respiratory irritation.[4] Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

  • Ingestion: Harmful if swallowed.[2] Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Procedures: A Step-by-Step Guide

The primary and universally recommended method for the disposal of 1-hexyl-3-methylimidazolium salts is to treat them as hazardous waste.[1][5] This involves collection by a licensed hazardous waste disposal company. For laboratories that generate small quantities, in-house pre-treatment to reduce toxicity may be a consideration, but this should only be performed by trained personnel with a thorough understanding of the chemical reactions involved and in compliance with institutional and local regulations.

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, clearly labeled, and sealed container for 1-hexyl-3-methylimidazolium waste. The container must be compatible with the ionic liquid.

• Labeling: The label should include the chemical name ("Waste 1-Hexyl-3-methylimidazolium Chloride" or similar), the appropriate hazard pictograms (e.g., irritant), and the date of accumulation.

• Incompatible Wastes: Do not mix imidazolium salt waste with other chemical waste streams unless their compatibility is known to avoid potentially hazardous reactions.

Step 2: Choosing a Disposal Pathway

The decision on how to proceed with disposal depends on the quantity of waste, laboratory capabilities, and institutional policies. The following diagram illustrates the decision-making process.

Caption: Decision workflow for the disposal of 1-hexyl-3-methylimidazolium waste.

Step 3: Lab-Scale Pre-treatment Protocols (for experienced personnel only)

For laboratories equipped to handle chemical treatments, the following methods have been shown to degrade imidazolium-based ionic liquids. These procedures should be adapted and validated for the specific laboratory context.

A. Fenton Oxidation

This advanced oxidation process uses hydroxyl radicals to break down the imidazolium ring.

• Methodology:

  • In a suitable reaction vessel within a fume hood, dilute the aqueous ionic liquid waste to a known concentration.

  • Adjust the pH of the solution to approximately 3 using sulfuric acid.

  • Add a catalytic amount of an iron(II) salt (e.g., iron(II) sulfate).

  • Slowly add hydrogen peroxide (H₂O₂) to the solution. The reaction is exothermic and will generate gas, so the addition must be controlled.

  • Allow the reaction to proceed with stirring. The degradation efficiency can be monitored by techniques such as HPLC or TOC (Total Organic Carbon) analysis.

  • After the reaction is complete, the resulting solution, which now contains less toxic byproducts, should still be collected and disposed of as hazardous waste.

B. UV/H₂O₂ Degradation

This method utilizes ultraviolet light to generate hydroxyl radicals from hydrogen peroxide.

• Methodology:

  • In a photochemical reactor, dilute the ionic liquid waste with water.

  • Add hydrogen peroxide to the solution.

  • Irradiate the solution with a UV lamp (e.g., a mercury vapor lamp).

  • Monitor the degradation of the ionic liquid over time.

  • The treated solution should be collected for disposal as hazardous waste.

Quantitative Data on Degradation and Recovery

The effectiveness of various treatment and recovery methods for imidazolium-based ionic liquids is summarized in the table below.

Method	Ionic Liquid	Efficiency	Reference
Fenton Oxidation	1-butyl-3-methylimidazolium chloride	Complete removal at optimal conditions	[6]
Electrodialysis	1-ethyl-3-methylimidazolium chloride	Up to 90.4% recovery	[1]
Distillation	1-hexyl-3-methylimidazolium chloride	Can be distilled at 150°C and 0.5 mbar	[3]
Biodegradation	1-decyl-3-methylimidazolium bromide	Up to 100% primary biodegradation	[5]
US-ZVZ/AC Micro-electrolysis	1-alkyl-3-methylimidazolium tetrafluoroborate	>91.7% degradation in 120 min	[7]

Recycling and Recovery

For larger quantities of 1-hexyl-3-methylimidazolium salts, recycling and recovery may be a more sustainable option. Techniques such as distillation, membrane separation (nanofiltration), and electrodialysis have been explored for recovering ionic liquids from aqueous solutions.[1][3][4] These methods typically require specialized equipment and are more suited for pilot or industrial scale operations.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of 1-hexyl-3-methylimidazolium waste, minimizing risks to personnel and the environment. Always prioritize the guidance provided in the official Safety Data Sheet and comply with all local and institutional regulations.

References

• 1. mdpi.com [mdpi.com]
• 2. repositorio.uam.es [repositorio.uam.es]
• 3. researchgate.net [researchgate.net]
• 4. research.chalmers.se [research.chalmers.se]
• 5. Biodegradation of imidazolium ionic liquids by activated sludge microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetics of imidazolium-based ionic liquids degradation in aqueous solution by Fenton oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation of 1-alkyl-3-methylimidazolium tetrafluoroborate in an ultrasonic zero-valent zinc and activated carbon micro-electrolysis system - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Handling 1-Hexyl-3-methylimidazolium

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with 1-Hexyl-3-methylimidazolium salts. Adherence to these procedures is critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense against potential exposure to 1-Hexyl-3-methylimidazolium salts. The following table summarizes the required PPE based on Safety Data Sheet (SDS) recommendations for various common anions associated with this ionic liquid.

PPE Category	Specification	Rationale & Best Practices
Eye/Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) standards.[1][2][3][4][5] A face shield may be required for splash hazards.	Prevents eye irritation or serious eye damage from splashes or vapors.[2][4][6][7][8] Always wear safety glasses or goggles under a face shield.[9]
Skin Protection	Chemically resistant gloves (e.g., nitrile, neoprene) inspected before use.[2][3][4] Wear appropriate protective clothing to prevent skin exposure, such as a flame-resistant lab coat and closed-toe shoes.[1][2][5][9]	Avoids skin irritation and potential absorption.[2][6][8] Use proper glove removal technique to avoid contaminating hands.[3][4]
Respiratory Protection	Use a NIOSH (US) or CEN (EU) approved respirator if exposure limits are exceeded, irritation is experienced, or when working in poorly ventilated areas.[1][2][3] For nuisance exposures, a P95 (US) or P1 (EU) particle respirator may be used. For higher-level protection, OV/AG/P99 (US) or ABEK-P2 (EU) cartridges are recommended.[3][4]	Protects against irritation of the respiratory system.[2][6][7] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed.[2]
General Hygiene	Facilities should be equipped with an eyewash station and a safety shower.[6] Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in handling areas.[5]	Minimizes accidental exposure and contamination. Contaminated clothing should be removed and washed before reuse.[2][4][6][11]

Experimental Protocols: Safe Handling and Disposal

Handling and Storage:

• Ventilation: Always handle 1-Hexyl-3-methylimidazolium salts in a well-ventilated area, preferably within a chemical fume hood.[2][3][6]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[2][6][12] Some variants are hygroscopic and may require storage under an inert gas like nitrogen.[5][13][14]

• Incompatibilities: Keep away from strong oxidizing agents and moisture.[5][11][13][14]

Accidental Release Measures:

• Evacuate: Evacuate personnel from the spill area.

• Ventilate: Ensure adequate ventilation of the area.[2]

• Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][13] Do not allow the spill to enter drains or waterways.[2][12]

• Collection: Collect the absorbed material and place it into a suitable, closed container for disposal.[2][3][11][13]

• Decontamination: Clean the spill area thoroughly.

First-Aid Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3][6]

• Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[2][6]

• Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of milk or water if the person is conscious. Seek immediate medical attention.[2][6]

Disposal Plan: Dispose of waste and contaminated materials in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service to dispose of this material.[11] Do not allow the chemical to enter drains.[12]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1-Hexyl-3-methylimidazolium from preparation to disposal.

Caption: Workflow for safe handling of 1-Hexyl-3-methylimidazolium.

References

• 1. echemi.com [echemi.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. iolitec.de [iolitec.de]
• 4. iolitec.de [iolitec.de]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. carlroth.com [carlroth.com]
• 9. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 10. carlroth.com [carlroth.com]
• 11. iolitec.de [iolitec.de]
• 12. 1-HEXYL-3-METHYLIMIDAZOLIUM IODIDE - Safety Data Sheet [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]